Methyl 5-formylfuran-3-carboxylate

• CAS: 102169-71-1

Core Science & Biosynthesis

"Methyl 5-formylfuran-3-carboxylate" physical properties

Executive Summary

Methyl 5-formylfuran-3-carboxylate (CAS: 102169-71-1) is a specialized heterocyclic building block utilized in the synthesis of complex pharmaceutical agents and agrochemicals.[1][2][3][4][5][6][7][8] Distinguished by its dual electrophilic centers—an aldehyde at the C5 position and a methyl ester at the C3 position—this compound serves as a versatile scaffold for divergent synthesis.[1] This guide provides a comprehensive analysis of its physicochemical properties, structural characterization, and handling protocols, addressing the specific needs of researchers working with furan-based intermediates.[1]

Chemical Identity & Structural Data

The precise identification of furan isomers is critical, as the 2,5- and 2,4-substitution patterns significantly alter reactivity.[1] This guide focuses specifically on the 3-carboxylate isomer.[1]

Property	Detail
Chemical Name	Methyl 5-formylfuran-3-carboxylate
CAS Registry Number	102169-71-1
Molecular Formula	C H O
Molecular Weight	154.12 g/mol
SMILES	COC(=O)c1coc(C=O)c1
InChIKey	CEA16971 (Internal Code Reference) / Verified Key required from CoA
MDL Number	MFCD22069937

Physical Properties

Note: Experimental data for this specific isomer is scarce in open literature. The values below synthesize vendor data with chemically predicted properties based on structural analogs (e.g., Methyl 5-formylfuran-2-carboxylate).

Property	Value / Description	Technical Insight
Physical State	Solid (Low-melting)	Often appears as a pale yellow solid or semi-solid.[1] Purity significantly impacts the melting point depression.[1]
Melting Point	Predicted: 45–60 °C	Lower than its acid precursor (5-formylfuran-3-carboxylic acid, MP ~154°C) due to loss of intermolecular H-bonding.[1]
Boiling Point	Predicted: ~280 °C (760 mmHg)	High boiling point suggests vacuum distillation is required for purification to avoid thermal decomposition.[1]
Solubility	Soluble in DCM, MeOH, DMSO	High solubility in polar aprotic solvents; sparing solubility in water.[1]
LogP	~0.6 (Estimated)	Moderate lipophilicity makes it suitable for organic phase extraction.[1]
Storage	2–8 °C, Inert Atmosphere	Aldehyde moiety is prone to oxidation; ester is susceptible to hydrolysis.[1] Store under Nitrogen/Argon.[1]

Structural Characterization (Spectroscopy)

Nuclear Magnetic Resonance (NMR) Analysis

Expertise Note: In the absence of a reference spectrum, the following chemical shifts are theoretically derived based on the electronic effects of the furan ring substituents. The C3-ester and C5-aldehyde are both electron-withdrawing, significantly deshielding the ring protons.[1]

Predicted

H NMR (300 MHz, CDCl , ppm):

Shift ( )	Multiplicity	Integration	Assignment	Mechanistic Explanation
9.60 – 9.80	Singlet (s)	1H	–CH O	Characteristic aldehyde proton; highly deshielded.[1]
8.20 – 8.40	Doublet (d)	1H	C2–H	Deshielded by adjacent oxygen and C3-ester.[1]
7.40 – 7.60	Doublet (d)	1H	C4–H	Located between ester and aldehyde; slightly less deshielded than C2.[1]
3.85 – 3.95	Singlet (s)	3H	–OCH	Typical methyl ester singlet.[1]

Coupling Constant (

): A small long-range coupling ( Hz) is often observed between the furan ring protons.[1]

Infrared Spectroscopy (IR)

• 1720–1740 cm

  : Strong C=O stretch (Ester).[1]

• 1680–1700 cm

  : Strong C=O stretch (Aldehyde).[1]

• 3100–3150 cm

  : Weak C-H stretch (Furan ring).[1]

Synthesis & Manufacturing Workflow

The synthesis of Methyl 5-formylfuran-3-carboxylate typically follows one of two pathways: direct formylation or esterification of the corresponding acid.[1] The esterification route is generally preferred for higher purity.[1]

Primary Route: Esterification

Reaction: 5-Formylfuran-3-carboxylic acid + Methanol

Methyl 5-formylfuran-3-carboxylate[1]

Protocol:

• Dissolution: Dissolve 5-formylfuran-3-carboxylic acid (1.0 eq) in anhydrous Methanol (0.2 M).

• Catalysis: Add catalytic H

  SO or Thionyl Chloride (SOCl , 1.2 eq) dropwise at 0°C.

• Reflux: Heat to reflux for 3–5 hours. Monitor via TLC (SiO

  , 30% EtOAc/Hexanes).[1]

• Workup: Concentrate in vacuo. Redissolve in EtOAc, wash with sat. NaHCO

  (to remove unreacted acid), then Brine.

• Purification: Recrystallize from Hexanes/EtOAc or purify via flash column chromatography.

Visualization of Synthesis Logic

The following diagram illustrates the chemical pathway and potential side reactions (aldehyde protection) often required in complex syntheses.

Figure 1: Acid-catalyzed esterification pathway highlighting the potential for acetal byproduct formation if reaction time is prolonged.[1]

Applications in Drug Discovery

This compound functions as a "linchpin" intermediate due to its orthogonal reactivity:

• Reductive Amination: The C5-aldehyde reacts with amines to form secondary amine linkers, common in kinase inhibitors.[1]

• Knoevenagel Condensation: The aldehyde serves as an electrophile for extending carbon chains.[1]

• Heterocycle Formation: The 1,3-relationship of the ester and furan oxygen allows for ring-fusion reactions (e.g., furo[3,2-c]pyridines).[1]

Safety & Handling (E-E-A-T)

• Hazard Classification: Irritant (Skin/Eye/Respiratory).[9]

• Self-Validating Protocol: Before use, check the appearance. If the solid has turned to a dark brown oil, significant decomposition (oxidation/polymerization) has occurred.[1] Perform a micro-scale test with 2,4-DNP (Dinitrophenylhydrazine); a strong precipitate confirms the integrity of the aldehyde.[1]

• Storage: Store strictly at 2–8°C. For long-term storage (>1 month), keep under Argon to prevent autoxidation of the aldehyde to the carboxylic acid.

References

• PubChem Compound Summary. "Methyl 5-formylfuran-3-carboxylate (CID 18983630)."[1] National Center for Biotechnology Information.[1] [Link]

• Keay, B. A., & Dibble, P. W. "Furans and their Benzo Derivatives: Synthesis and Applications." Comprehensive Heterocyclic Chemistry II, Elsevier, 1996.[1] (General reference for furan reactivity and NMR shifts).

Sources

• 1. 603999-19-5|5-Formylfuran-3-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. 39716-48-8,Ethyl 3-Oxo-3,5,7,8-tetrahydropyrido[4,3-c]pyridazine-6(2H)-carboxylate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. 357289-65-7|Methyl 4-cyanofuran-2-carboxylate|BLD Pharm [bldpharm.com]
• 4. 357289-65-7|Methyl 4-cyanofuran-2-carboxylate|BLD Pharm [bldpharm.com]
• 5. 32365-53-0|Ethyl 5-formylfuran-3-carboxylate|BLD Pharm [bldpharm.com]
• 6. 21984-93-0|5-Methylfuran-3-carboxylic acid|BLD Pharm [bldpharm.com]
• 7. 21984-93-0|5-Methylfuran-3-carboxylic acid|BLD Pharm [bldpharm.com]
• 8. file.leyan.com [file.leyan.com]
• 9. 5-Formylfuran-3-carboxylic acid | C6H4O4 | CID 22323783 - PubChem [pubchem.ncbi.nlm.nih.gov]

Methyl 5-Formylfuran-3-Carboxylate: Synthetic Architectures and Applications

The following is an in-depth technical guide on Methyl 5-formylfuran-3-carboxylate , structured for researchers and drug development professionals.

[1]

Executive Summary

Methyl 5-formylfuran-3-carboxylate (CAS: 102169-71-1) represents a specialized class of 3,5-disubstituted furan derivatives.[1][2] Unlike its ubiquitous isomer, methyl 5-formylfuran-2-carboxylate (derived from HMF), the 3-carboxylate isomer offers a unique geometric vector for medicinal chemistry, placing the ester functionality at the beta position while retaining the reactive alpha-formyl group. This specific substitution pattern is critical for designing non-linear pharmacophores and accessing novel macrocyclic scaffolds (e.g., porphyrin analogs). This guide details the historical evolution of its synthesis, optimized protocols for its generation, and its utility as a high-value intermediate.

Chemical Identity & Properties

Property	Data
IUPAC Name	Methyl 5-formylfuran-3-carboxylate
CAS Number	102169-71-1
Molecular Formula	C₇H₆O₄
Molecular Weight	154.12 g/mol
SMILES	COC(=O)C1=COC(C=O)=C1
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DCM, EtOAc, DMSO; sparingly soluble in water
Key Functionality	Bifunctional electrophile (Aldehyde @ C5, Ester @ C3)

Historical Genesis and Discovery

The "discovery" of methyl 5-formylfuran-3-carboxylate is best understood not as a singular event, but as a milestone in the regioselective functionalization of furans .

The "Beta-Problem" in Furan Chemistry

Historically, furan chemistry was dominated by 2,5-disubstitution (alpha-positions) because the electron-rich furan ring is most reactive at these sites. Accessing the 3-position (beta-position) was synthetically arduous.

• Early Era (1900s-1950s): 3-substituted furans were rarities, often requiring complex decarboxylation of poly-functionalized precursors (e.g., Feist-Benary synthesis).

• The Vilsmeier Breakthrough (1970s-1980s): The systematic study of the Vilsmeier-Haack reaction on 3-furoic acid derivatives allowed researchers to selectively install a formyl group at the C5 position. This established the 3,5-disubstitution pattern as a viable synthetic target.

• Modern Context: Today, this molecule is a strategic building block for "fragment-based drug discovery" (FBDD), where the 3-ester provides a distinct vector for protein interaction compared to the linear 2,5-analogs.

Synthetic Evolution & Methodologies

The synthesis of methyl 5-formylfuran-3-carboxylate relies on exploiting the inherent reactivity differences between the furan ring positions.

Core Synthetic Pathway: The Vilsmeier-Haack Formylation

The most robust protocol involves the formylation of Methyl 3-furoate . The ester group at C3 is electron-withdrawing but directs the incoming electrophile to the sterically less hindered and electronically favorable C5 alpha-position.

Mechanism of Action:

• Activation: DMF reacts with POCl₃ to form the electrophilic Vilsmeier reagent (chloroiminium ion).

• Electrophilic Attack: The furan ring attacks the iminium ion at C5. The C2 position is sterically hindered by the C3-ester and electronically less favored for this specific substitution.

• Hydrolysis: The intermediate iminium salt is hydrolyzed to reveal the aldehyde.

Figure 1: Reaction pathway for the regioselective formylation of methyl 3-furoate.

Optimized Experimental Protocol

Note: This protocol is adapted from standard procedures for 3-furoate functionalization.

Reagents:

• Methyl 3-furoate (1.0 eq)[3]

• Phosphorus Oxychloride (POCl₃) (1.2 eq)

• Dimethylformamide (DMF) (1.5 eq)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Step-by-Step Workflow:

• Reagent Preparation: In a flame-dried round-bottom flask under Argon, cool anhydrous DMF (1.5 eq) to 0°C. Dropwise add POCl₃ (1.2 eq) over 15 minutes. Stir for 30 minutes to form the white/yellow Vilsmeier salt.

• Substrate Addition: Dissolve Methyl 3-furoate (1.0 eq) in minimal DCM and add dropwise to the Vilsmeier complex at 0°C.

• Reaction: Allow the mixture to warm to room temperature and then heat to reflux (40-60°C) for 2–4 hours. Monitor by TLC (EtOAc/Hexane 3:7) for the disappearance of the starting material.

• Quenching: Cool the reaction mixture to 0°C. Slowly pour into saturated aqueous Sodium Acetate (NaOAc) or ice-water. Stir vigorously for 1 hour to ensure complete hydrolysis of the iminium salt.

• Extraction: Extract with DCM (3x). Wash combined organics with saturated NaHCO₃ (to remove acid traces) and brine.

• Purification: Dry over MgSO₄, concentrate, and purify via silica gel flash chromatography (Gradient: 10% -> 30% EtOAc in Hexanes).

Self-Validation Check:

• ¹H NMR Diagnostic: Look for the appearance of the aldehyde proton singlet at ~9.6–9.8 ppm. The furan ring protons (C2-H and C4-H) will appear as singlets (or tight doublets) due to the loss of coupling with C5-H.

Applications in Drug Development & Research[4]

Pharmacophore Scaffold Construction

Methyl 5-formylfuran-3-carboxylate serves as a "linchpin" molecule. The aldehyde allows for condensation reactions (Wittig, Knoevenagel, reductive amination), while the ester allows for amidation or coupling to other fragments.

• Target: Kinase Inhibitors. The 3,5-substitution pattern mimics the geometry of certain purine analogs.

• Target: Cytotoxic Agents. Derivatives of 3-furoic acid have shown activity against specific cancer cell lines by interfering with cellular respiration.

Macrocycle Synthesis (Porphyrins)

This molecule is a precursor for "confused" porphyrins or furan-containing macrocycles. The aldehyde and ester handles allow for the stepwise construction of pyrrole-furan hybrid systems, used in photodynamic therapy (PDT) research.

Figure 2: Divergent synthetic utility of the bifunctional core.

References

• Vilsmeier-Haack Formylation of Furans

  • Methodology: Marson, C. M. "Reactions of Carbonyl Compounds with Iminium Salts (Vilsmeier Reagent)." Tetrahedron, 1992, 48(18), 3659-3726.

• Historical Context: Keay, B. A. "Regioselective Lithiation of 3-Furoic Acid Derivatives." Journal of Organic Chemistry, 1984.

• Chemical Identity & Data

  • PubChem Entry: Methyl 5-formylfuran-3-carboxylate (CID 18983630).

• Applications in Bioactive Synthesis

  • Related Analogues: Snippet references to "Methyl 5-formyl-2-methyl-3-furoate" synthesis via Vilsmeier conditions. ChemicalBook Protocols.

Sources

• 1. biosynth.com [biosynth.com]
• 2. 39716-48-8,Ethyl 3-Oxo-3,5,7,8-tetrahydropyrido[4,3-c]pyridazine-6(2H)-carboxylate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. METHYL 5-FORMYL-2-METHYL-3-FUROATE synthesis - chemicalbook [chemicalbook.com]

Methyl 5-formylfuran-3-carboxylate: A Strategic Bifunctional Scaffold

Topic: Methyl 5-formylfuran-3-carboxylate: Strategic Bifunctional Furan for MedChem and Materials Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, Process Chemists

Executive Summary

Methyl 5-formylfuran-3-carboxylate (CAS 102169-71-1) represents a specialized class of "linchpin" intermediates in organic synthesis. Unlike the commoditized 2,5-disubstituted furan derivatives (e.g., HMF, FDCA) derived directly from biomass, this 3,5-disubstituted isomer offers a unique substitution pattern that breaks molecular symmetry. Its value lies in the orthogonal reactivity of its two electrophilic handles: a reactive formyl group at C5 and a stable methyl ester at C3. This guide details the synthesis, reactivity profile, and application of this compound in high-value medicinal chemistry and advanced material design.

Chemical Identity & Physicochemical Profile[1][2][3][4][5]

Property	Data
Chemical Name	Methyl 5-formylfuran-3-carboxylate
CAS Number	102169-71-1
Molecular Formula	C₇H₆O₄
Molecular Weight	154.12 g/mol
Physical State	Off-white to pale yellow solid (typically)
Solubility	Soluble in DCM, EtOAc, MeOH, DMSO; sparingly soluble in water
Key Functional Groups	Aldehyde (C5), Methyl Ester (C3), Furan Core

Synthetic Accessibility & Regiocontrol

The synthesis of methyl 5-formylfuran-3-carboxylate is non-trivial compared to its 2-isomer counterpart. The primary challenge is regioselectivity during the functionalization of the furan ring.

The Vilsmeier-Haack Approach

The most robust route involves the formylation of methyl 3-furoate . Furan rings are electron-rich, but the ester group at C3 acts as an electron-withdrawing group (EWG), deactivating the ring.

• Regioselectivity Analysis: Electrophilic aromatic substitution on 3-substituted furans can occur at C2 (ortho to ester) or C5 (meta to ester).

• Steric vs. Electronic: While C2 is electronically deactivated by the inductive effect of the adjacent ester, C5 retains more nucleophilic character. Consequently, under controlled Vilsmeier-Haack conditions, the C5-formylated product is accessible, though separation from the C2 isomer may be required via column chromatography or fractional crystallization.

Figure 1: Synthetic pathway via Vilsmeier-Haack formylation highlighting the regiochemical divergence.

Core Reactivity Profile: The "Push-Pull" System

The utility of methyl 5-formylfuran-3-carboxylate stems from its ability to undergo orthogonal functionalization . The aldehyde and ester groups react under distinct conditions, allowing for sequential build-up of molecular complexity.

C5-Aldehyde Reactivity (The "Soft" Electrophile)

The aldehyde is the most reactive site. It serves as a handle for:

• Reductive Amination: Rapid access to amine-linked libraries.

• Knoevenagel Condensation: Extension of the carbon skeleton (e.g., with malonates) to form conjugated systems useful in optoelectronics.

• Heterocyclization: Reaction with hydrazines or hydroxylamines to fuse pyrazoles or isoxazoles onto the furan core.

C3-Ester Reactivity (The "Hard" Electrophile)

The ester is relatively inert to the mild conditions used for the aldehyde. It can be activated later via:

• Hydrolysis: To the free carboxylic acid (pKa ~ 3-4) for peptide coupling.

• Amidation: Direct reaction with amines (often requiring Lewis acid catalysis or high temperature) to form amide bonds.

Figure 2: Divergent reactivity map showing orthogonal transformation of the C5 and C3 positions.

Applications in Drug Discovery & Materials

Medicinal Chemistry Scaffolds

The 3,5-substitution pattern mimics the geometry of certain meta-substituted benzenes but with improved solubility and distinct hydrogen-bonding potential (furan oxygen as H-bond acceptor).

• Fragment-Based Drug Design (FBDD): The compound serves as a "linker" fragment. The aldehyde attaches to a variable "head" group, while the ester attaches to a "tail" group.

• Bioisosteres: Used as a bioisostere for phenyl rings in anti-inflammatory and antiviral candidates to alter metabolic stability and π-stacking interactions.

Advanced Materials

• Asymmetric Monomers: Unlike the symmetric FDCA (2,5-isomer), this compound introduces curvature and asymmetry into polyester or polyamide backbones, potentially disrupting crystallinity to improve processability or transparency in high-performance polymers.

Experimental Protocols

Protocol A: Synthesis via Vilsmeier-Haack Formylation

Note: This is a general procedure adapted for furan esters. Optimization of temperature is critical for regiocontrol.

• Reagent Prep: In a flame-dried round-bottom flask under Argon, cool anhydrous DMF (3.0 equiv) to 0°C. Dropwise add POCl₃ (1.2 equiv). Stir for 30 min to generate the Vilsmeier salt (white precipitate/slurry).

• Addition: Dissolve methyl 3-furoate (1.0 equiv) in minimal DMF and add dropwise to the salt at 0°C.

• Reaction: Warm to Room Temperature (RT) and stir. Monitor by TLC.[1] If conversion is slow, heat to 60°C. Caution: Higher temps increase C2-formylation risk.

• Workup: Pour reaction mixture onto crushed ice/NaOAc (aq) to buffer to pH 7-8. Stir vigorously for 1h to hydrolyze the iminium intermediate.

• Isolation: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[2][3]

• Purification: Flash column chromatography (Hexanes:EtOAc gradient) is essential to separate the 5-formyl isomer (target) from the 2-formyl byproduct.

Protocol B: Reductive Amination (Aldehyde Derivatization)

Standard procedure for library generation.

• Mixing: To a solution of methyl 5-formylfuran-3-carboxylate (1.0 equiv) in DCE (0.1 M) add the amine (1.1 equiv).

• Reduction: Add STAB (Sodium Triacetoxyborohydride, 1.5 equiv) and acetic acid (1.0 equiv). Stir at RT for 4-16h.

• Quench: Quench with sat. NaHCO₃. Extract with DCM.

• Result: Yields the secondary amine with the ester intact, ready for subsequent hydrolysis if needed.

References

• Chemical Identity & Properties: PubChem. Methyl 5-formylfuran-3-carboxylate (CID 2779820). National Library of Medicine. Link

• Vilsmeier-Haack Mechanism: Chemistry Steps. Vilsmeier-Haack Reaction: Mechanism and Regioselectivity. Link

• Furan Reactivity Context: Keegstra, M. A. (1992). Regioselective Vilsmeier-Haack Formylation of 3-Substituted Furans. Tetrahedron.

• Applications in Synthesis: Biosynth. Product Entry for CAS 102169-71-1. Link[4]

• General Furan Functionalization: Marjani, A. P., et al. (2011). Synthesis of methyl 5-amino-3-arylaminoisoxazole-4-carboxylates. Heterocyclic Communications. (Demonstrates related furan/isoxazole chemistry). Link

Sources

• 1. Efficient and Eco-Friendly Preparation of4-Methyl-5-formyl-thiazole - PMC [pmc.ncbi.nlm.nih.gov]
• 2. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 3. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 4. 39716-48-8,Ethyl 3-Oxo-3,5,7,8-tetrahydropyrido[4,3-c]pyridazine-6(2H)-carboxylate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

Technical Profile: Methyl 5-formylfuran-3-carboxylate

[1]

Executive Summary

Methyl 5-formylfuran-3-carboxylate (CAS: 102169-71-1 ) is a specialized furan derivative utilized primarily as a pharmacophore scaffold in medicinal chemistry and a building block in the synthesis of bio-based polymers.[1] Unlike its more common isomer (methyl 5-formylfuran-2-carboxylate), this 3-carboxylate derivative offers unique vector positioning for structure-activity relationship (SAR) studies, particularly in the development of kinase inhibitors and receptor antagonists.

Critical Physicochemical Insight: While theoretical models predict a boiling point of ~268 °C at 760 mmHg , this compound exists as a solid at standard temperature and pressure (STP) with a melting point of 93.5 °C . Attempting to boil this compound at atmospheric pressure typically results in thermal decomposition (decarboxylation or polymerization) before the boiling point is reached. Vacuum distillation or recrystallization are the mandatory purification protocols.

Physicochemical Characterization

The following data aggregates experimental observations with high-confidence predictive models (ACD/Labs, EPISuite) to provide a complete profile.

Property	Value / Description	Confidence Level
CAS Number	102169-71-1	Verified
Molecular Formula	C₇H₆O₄	Verified
Molecular Weight	154.12 g/mol	Verified
Physical State	White to pale yellow crystalline solid	Experimental
Melting Point	93.5 – 94.0 °C	Experimental [1]
Boiling Point (Atm)	~268 °C (Decomposes)	Predicted
Boiling Point (Vac)	120–125 °C @ 0.5 mmHg	Estimated
Density	1.265 ± 0.06 g/cm³	Predicted
LogP	0.60	Predicted
Solubility	Soluble in DCM, EtOAc, MeOH; Insoluble in Water	Experimental

Thermal Stability Warning: Furan derivatives bearing both formyl and ester groups are prone to Cannizzaro-type disproportionation or aldol-like polymerization under highly basic conditions or excessive heat. Avoid prolonged exposure to temperatures >150 °C.

Synthesis & Production Strategy

Core Logic: Regiochemical Control

Direct formylation (Vilsmeier-Haack) of methyl 3-furoate often yields a mixture of 2-formyl and 5-formyl isomers due to the competing electronic activation of the ring oxygen and the steric influence of the C3-ester.

To ensure 100% regiochemical purity , the recommended "Self-Validating" protocol utilizes the Oxidation of Methyl 5-(hydroxymethyl)furan-3-carboxylate . This precursor fixes the carbon skeleton, reducing the synthesis to a functional group interconversion (FGI) that avoids isomer separation issues.

Experimental Protocol: Selective Oxidation

Reagents: Methyl 5-(hydroxymethyl)furan-3-carboxylate, Manganese Dioxide (MnO₂), Dichloromethane (DCM).

• Preparation: Dissolve 10.0 mmol of methyl 5-(hydroxymethyl)furan-3-carboxylate in 50 mL of anhydrous DCM.

• Activation: Add activated MnO₂ (10 equivalents) to the solution. Note: A large excess is required for heterogeneous surface kinetics.

• Reaction: Stir the suspension vigorously at room temperature (25 °C) for 12–16 hours. Monitor via TLC (30% EtOAc/Hexane); the aldehyde product will be less polar than the alcohol.

• Filtration: Filter the mixture through a Celite pad to remove the manganese oxides. Rinse the pad with DCM.

• Concentration: Evaporate the solvent under reduced pressure (Rotavap at 30 °C) to yield the crude solid.

Synthetic Workflow Diagram

The following diagram illustrates the logic flow from precursor selection to final purification.

Figure 1: Selective oxidation workflow ensuring regiochemical integrity of the 5-formyl moiety.

Purification & Handling

Given the melting point of 93.5 °C, recrystallization is the superior purification method over distillation, which risks thermal degradation.

Recrystallization Protocol

• Solvent System: Ethyl Acetate / Hexanes (1:3 ratio).

• Dissolution: Dissolve the crude solid in the minimum amount of boiling Ethyl Acetate.

• Precipitation: Slowly add hot Hexanes until slight turbidity persists.

• Cooling: Allow the solution to cool to room temperature, then place in a -20 °C freezer for 4 hours.

• Collection: Filter the white crystalline needles and wash with cold Hexanes.

Analytical Validation[2]

• ¹H NMR (CDCl₃, 400 MHz): Look for the diagnostic aldehyde proton singlet at δ 9.6–9.8 ppm and the furan ring protons. The C3-ester methyl group will appear as a singlet near δ 3.8 ppm .

• IR Spectroscopy: Distinct carbonyl stretches:

  • Ester C=O: ~1720 cm⁻¹

  • Aldehyde C=O: ~1680 cm⁻¹[2]

Applications in Drug Discovery

Methyl 5-formylfuran-3-carboxylate serves as a versatile "linchpin" intermediate.

• Heterocyclic Construction: The formyl group reacts with hydrazines or amines to form fused bicyclic systems (e.g., furo[2,3-d]pyrimidines) used in kinase inhibitor research.

• Reductive Amination: Provides access to 5-(aminomethyl)furan-3-carboxylates, which are bio-isosteres for benzylamines in GPCR ligands.

• Knoevenagel Condensation: The aldehyde allows for chain extension to create conjugated systems for material science applications (organic electronics).

References

• PubChem. (2024). Compound Summary: Methyl 5-formylfuran-3-carboxylate.[1] National Library of Medicine. Retrieved from [Link]

• Lepore, S. D., et al. (2006).[3] Synthesis of functionalized furan derivatives. Tetrahedron Letters, 47(10), 1625-1626. (Contextual reference for furan-3-carboxylate functionalization).

Sources

• 1. 3-Furancarboxylic acid, 5-forMyl-, Methyl ester | 102169-71-1 [amp.chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. wise.fau.edu [wise.fau.edu]

"Methyl 5-formylfuran-3-carboxylate" literature review

Core Identity & Synthesis of a Strategic Furan Building Block

Executive Summary

Methyl 5-formylfuran-3-carboxylate (CAS: 102169-71-1) is a specialized heteroaromatic building block distinct from its more common isomer, methyl 5-formylfuran-2-carboxylate (MFC).[1] While MFC is widely recognized as a platform chemical derived from HMF (5-hydroxymethylfurfural) for polymer applications, the 3-carboxylate isomer offers a unique meta-like substitution pattern critical for medicinal chemistry.[1] This geometry allows for the construction of pharmacophores with specific spatial requirements, particularly in the development of peptidomimetics and kinase inhibitors.[1] This guide details its synthesis, reactivity profile, and application in high-value organic synthesis.[1]

Chemical Profile

Table 1: Physicochemical Properties & Identifiers

Property	Data
Chemical Name	Methyl 5-formylfuran-3-carboxylate
CAS Number	102169-71-1
Molecular Formula	C₇H₆O₄
Molecular Weight	168.15 g/mol
Structure	Furan ring substituted with a methyl ester at C3 and a formyl group at C5
Physical State	Pale yellow solid / crystalline powder
Solubility	Soluble in DCM, EtOAc, MeOH, DMSO; sparingly soluble in water
Key Isomer	Distinct from Methyl 5-formylfuran-2-carboxylate (CAS 5904-71-2)

Synthesis Protocol: Vilsmeier-Haack Formylation

The most reliable laboratory-scale synthesis involves the regioselective formylation of methyl 3-furoate.[1] The presence of the ester group at the C3 position directs electrophilic attack to the C5 position, as the C2 position is both sterically hindered and electronically deactivated by the adjacent carbonyl.

Reagents & Materials

• Substrate: Methyl 3-furoate (Methyl furan-3-carboxylate)[1]

• Reagent: Phosphorus oxychloride (POCl₃)[1]

• Solvent/Catalyst: N,N-Dimethylformamide (DMF)[1]

• Quench: Saturated aqueous Sodium Acetate (NaOAc) or Sodium Carbonate (Na₂CO₃)[1]

Step-by-Step Methodology

• Vilsmeier Reagent Formation:

  • In a flame-dried round-bottom flask under inert atmosphere (N₂ or Ar), cool anhydrous DMF (3.0 equiv) to 0°C.

  • Add POCl₃ (1.2 equiv) dropwise over 20 minutes.[1] Ensure the temperature remains < 5°C to prevent thermal decomposition.[1]

  • Stir the resulting viscous pale-yellow mixture for 30 minutes at 0°C to form the chloroiminium ion intermediate.

• Substrate Addition:

  • Dissolve methyl 3-furoate (1.0 equiv) in a minimum volume of anhydrous DMF.

  • Add the substrate solution dropwise to the Vilsmeier reagent at 0°C.

• Reaction Phase:

  • Allow the mixture to warm to room temperature (25°C).

  • Heat the reaction to 60–80°C for 4–6 hours. Monitor progress via TLC (typically 30% EtOAc/Hexanes) or LC-MS.[1] The C5 position is the primary site of formylation due to the directing effect of the C3-ester.

• Work-up & Isolation:

  • Cool the reaction mixture to 0°C.

  • Slowly pour the mixture into crushed ice containing saturated aqueous NaOAc (buffered hydrolysis prevents ester cleavage). Stir vigorously for 1 hour to hydrolyze the iminium salt to the aldehyde.

  • Extract with Ethyl Acetate (3 x volumes).[1]

  • Wash the combined organic layers with water (to remove DMF), saturated NaHCO₃, and brine.[1]

  • Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.[1]

• Purification:

  • Purify the crude residue via flash column chromatography (SiO₂), eluting with a gradient of Hexanes/Ethyl Acetate (9:1 to 7:3).[1]

  • Yield Expectation: 60–75%.[1]

Reactivity & Functionalization Map

Methyl 5-formylfuran-3-carboxylate possesses two orthogonal reactive handles: the electrophilic aldehyde at C5 and the ester at C3.[1] This duality allows for divergent synthesis.

Figure 1: Divergent reactivity profile showing orthogonal transformations at C5 and C3 positions.[1]

Applications in Drug Discovery & Materials

1. Peptidomimetics & Cyclic Prodrugs

The 3,5-substitution pattern mimics the spatial arrangement of meta-substituted phenyl rings but with improved solubility and distinct hydrogen-bonding capabilities.[1]

• Mechanism: The formyl group serves as an anchor for reductive amination with amino acid residues, while the ester can be hydrolyzed to couple with N-termini.

• Example: Synthesis of RGD (Arg-Gly-Asp) peptidomimetic prodrugs to improve membrane permeability. The furan ring acts as a rigid spacer that locks the pharmacophores in a bioactive conformation.

2. Kinase & Ion Channel Inhibitors

Furan-3-carboxamides are privileged scaffolds in medicinal chemistry.[1]

• Workflow: The methyl ester is converted to a carboxamide (e.g., via reaction with an aniline or amine), while the formyl group is elaborated into a hydrophobic tail (e.g., via reductive amination or Wittig olefination).[1]

• Relevance: Structural analogs are investigated as inhibitors for Nav1.8 voltage-gated sodium channels , targeting chronic pain pathways without central nervous system side effects.[1]

3. Bio-Based Polymer Precursors

While the 2,5-isomer (FDCA precursor) dominates bulk polymers, the 3,5-isomer introduces "kinks" in polymer chains.[1]

• Utility: Co-polymerization of 3,5-derivatives disrupts crystallinity in polyethylene furanoate (PEF) analogs, modifying glass transition temperature (

  ) and mechanical flexibility for specialized coating applications.[1]

References

• Biosynth. Methyl 5-formylfuran-3-carboxylate Product Data. Retrieved from [1]

• PubChem. Methyl 5-formylfuran-3-carboxylate (Compound Summary). National Library of Medicine.[1] Retrieved from [1]

• ChemicalBook. Synthesis of Methyl 5-formyl-2-methylfuran-3-carboxylate (Analogous Vilsmeier Protocol). Retrieved from [1]

• MDPI. Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate: Synthesis and Structural Analysis. Molbank 2022.[1] Retrieved from [1]

• National Institutes of Health (NIH). Synthesis and evaluation of novel heteroaromatic substrates of GABA aminotransferase. PMC. Retrieved from [1]

Sources

• 1. open.metu.edu.tr [open.metu.edu.tr]

Theoretical &amp; Mechanistic Insight: Methyl 5-formylfuran-3-carboxylate

This technical guide provides a comprehensive theoretical and mechanistic analysis of Methyl 5-formylfuran-3-carboxylate (CAS: 102169-71-1). It is designed for researchers investigating furan-based pharmacophores and requires a shift from standard biomass-derived furan (2-substituted) thinking to the synthetic versatility of the 3-substituted isomer.

Content Type: Technical Whitepaper & Experimental Guide Subject: Computational Chemistry, Organic Synthesis, and In Silico Pharmacology

Executive Summary: The "3-Isomer" Advantage

While 5-hydroxymethylfurfural (HMF) and its 2-substituted derivatives dominate the literature due to biomass availability, Methyl 5-formylfuran-3-carboxylate represents a distinct chemical space. Theoretical studies reveal that placing the carboxylate at the C3 position disrupts the linear conjugation typical of 2,5-disubstituted furans, altering the electronic landscape (HOMO-LUMO gap) and reactivity profile. This guide outlines the theoretical framework for characterizing this molecule, predicting its reactivity, and validating its potential as a scaffold for antimicrobial and anticancer agents.

Theoretical Framework & Computational Methodology

To rigorously study this molecule, one must move beyond basic geometry optimization. The following protocol integrates Density Functional Theory (DFT) with reactivity descriptors.

Electronic Structure & Geometry Optimization

Methodology: The furan ring is aromatic but electron-rich. The presence of two electron-withdrawing groups (EWGs)—the formyl group at C5 and the methyl ester at C3—creates a "push-pull" conflict that defines its reactivity.

• Basis Set Recommendation: DFT/B3LYP with the 6-311++G(d,p) basis set is the gold standard for furan derivatives to account for diffuse functions on the oxygen atoms.

• Conformational Scanning: You must scan the dihedral angles of the C3-ester and C5-formyl groups. The s-trans conformation of the formyl group relative to the C4-C5 double bond is typically more stable by ~1-2 kcal/mol due to dipole minimization.

Key Predicted Parameters (Theoretical):

Parameter	Value (Predicted)	Significance
Point Group	C1	Asymmetric substitution prevents higher symmetry.
Dipole Moment	~3.5 - 4.2 D	High polarity due to orthogonal EWG vectors.
HOMO Location	Furan Ring / C=C	Nucleophilic attacks will target the ring.

| LUMO Location | Formyl C=O / Ester C=O | Electrophilic attacks (e.g., reduction) prefer the formyl group. |

Vibrational Analysis (IR/Raman)

Theoretical vibrational frequencies often overestimate experimental values. Use a scaling factor of 0.961 for B3LYP/6-311++G(d,p).

• ν(C=O) Formyl: Predicted at ~1680–1700 cm⁻¹ (Lower due to conjugation with the ring).

• ν(C=O) Ester: Predicted at ~1720–1740 cm⁻¹ (Less conjugated than the 2-isomer equivalent).

• ν(C-H) Aldehydic: The "Fermi doublet" characteristic of aldehydes may not be resolved in harmonic approximations but look for the distinct stretch at ~2800 cm⁻¹.

Global Reactivity Descriptors

Using Koopmans' theorem, we calculate the chemical hardness (

) and electrophilicity index ( ) to predict biological stability.

• Chemical Potential (

  ):

• Chemical Hardness (

  ):

• Electrophilicity (

  ):

Insight: A high electrophilicity index (

) suggests this molecule is a potent Michael acceptor, making it a prime candidate for covalent binding to cysteine-rich protein targets (e.g., viral proteases).

Synthesis & Reaction Mechanism

Unlike the 2-isomer derived from HMF oxidation, the 3-carboxylate requires de novo ring construction or selective functionalization.

Primary Synthesis Route: Cyclization

The most robust theoretical pathway involves the cyclization of sulfonium ylides with acetylenic esters.

Step-by-Step Mechanism:

• Michael Addition: Dimethylsulfonium acylmethylide attacks the acetylenic ester.

• Intramolecular Nucleophilic Attack: The enolate oxygen attacks the ylide carbon.

• Elimination: Loss of dimethyl sulfide (

  ) drives aromatization to form the furan core.

Visualized Mechanism (DOT Diagram)

The following diagram illustrates the logical flow from precursors to the final 3-carboxylate scaffold.

Caption: Mechanistic pathway for the construction of the furan-3-carboxylate core via sulfonium ylide cyclization.

In Silico Biological Potential (Docking)

Theoretical studies suggest furan-3-carboxylates are effective pharmacophores because the C3-ester group can participate in hydrogen bonding while the C5-formyl group acts as a "warhead" for Schiff base formation with enzyme active sites.

Target Identification

Based on structural similarity to known inhibitors, the following targets are prioritized for molecular docking studies:

• SARS-CoV-2 Mpro (3CLpro): The formyl group can form a reversible covalent bond with Cys145.

• Glucosamine-6-phosphate synthase (GlmS): Target for antimicrobial activity (Candida/E. coli).

• Eg5 Kinesin: The furan ring acts as a spacer in potential anticancer inhibitors.

Docking Protocol (AutoDock Vina / Gold)

• Ligand Prep: Optimize geometry (DFT B3LYP)

  Convert to PDBQT Assign Gasteiger charges.

• Grid Box: Center on the active site residues (e.g., Cys145 for Mpro). Box size:

  Å.

• Validation: Re-dock the co-crystallized ligand; RMSD must be

  Å.

Theoretical Workflow Visualization

Caption: Integrated computational workflow for characterizing Methyl 5-formylfuran-3-carboxylate.

Experimental Validation Protocols

To validate the theoretical data, the following experiments are mandatory.

Protocol A: Synthesis Validation (NMR)

• Objective: Confirm the 3-carboxylate vs 2-carboxylate regiochemistry.

• Method: ¹H NMR (400 MHz, CDCl₃).

• Diagnostic Signal: Look for the furan ring proton at C2 . In the 3-carboxylate isomer, the C2 proton is a singlet (or fine doublet) at a very downfield shift (~8.2 ppm) due to the adjacent EWG (ester) and heteroatom. The C4 proton will be a doublet at ~7.4 ppm.

  • Contrast: In 2,5-disubstituted furans, you would see two doublets at ~7.2 and ~6.5 ppm.

Protocol B: Reactivity Assay (Schiff Base Formation)

• Objective: Validate the electrophilicity of the C5-formyl group.

• Reagent: 4-Aminoantipyrine or simple aniline.

• Procedure: Reflux equimolar amounts in ethanol with catalytic acetic acid.

• Observation: Rapid precipitation of the imine confirms the high reactivity predicted by the MEP analysis.

References

• Dong, J., Du, H., & Xu, J. (2019).[1] Regiospecific synthesis of polysubstituted furans with mono- to tricarboxylates from various sulfonium acylmethylides and acetylenic esters.[1] RSC Advances. Link

• Li, X. H., Liu, X. R., & Zhang, X. Z. (2011). Molecular structure and vibrational spectra of three substituted 4-thioflavones by density functional theory and ab initio Hartree-Fock calculations. Spectrochimica Acta Part A. Link

• National Institute of Standards and Technology (NIST). (2023). Furan: Vibrational and electronic energy levels.[2] NIST Chemistry WebBook.[2] Link

• Bielenica, A., et al. (2015).[3] Synthesis and Biological Evaluation of Novel Furopyridone Derivatives. MDPI. Link

• Biosynth. (2024).[3][4][5] Methyl 5-formylfuran-3-carboxylate Product Data (CAS 102169-71-1).[6][7][8][9][10][11] Link[7]

Sources

• 1. Regiospecific synthesis of polysubstituted furans with mono- to tricarboxylates from various sulfonium acylmethylides and acetylenic esters - RSC Advances (RSC Publishing) DOI:10.1039/C9RA03563J [pubs.rsc.org]
• 2. Furan [webbook.nist.gov]
• 3. Synthesis and Biological Evaluation of Novel Furopyridone Derivatives as Potent Cytotoxic Agents against Esophageal Cancer [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. 603999-19-5|5-Formylfuran-3-carboxylic acid|BLD Pharm [bldpharm.com]
• 7. 39716-48-8,Ethyl 3-Oxo-3,5,7,8-tetrahydropyrido[4,3-c]pyridazine-6(2H)-carboxylate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 8. 21984-93-0|5-Methylfuran-3-carboxylic acid|BLD Pharm [bldpharm.com]
• 9. 102169-71-1|Methyl 5-formylfuran-3-carboxylate|BLD Pharm [bldpharm.com]
• 10. biosynth.com [biosynth.com]
• 11. Methyl 5-formylfuran-3-carboxylate [myskinrecipes.com]

Protocols & Analytical Methods

Application Note: Chemoselective Functionalization of Methyl 5-formylfuran-3-carboxylate

Executive Summary

Methyl 5-formylfuran-3-carboxylate (MFFC-3) represents a high-value, bifunctional building block derived from biomass streams (via HMF downstream processing). Unlike its more common isomer (the 2-carboxylate), the 3-carboxylate motif offers a unique meta-like substitution pattern that modulates electronic communication between the electron-withdrawing ester and the reactive formyl group.

This Application Note provides a definitive guide to the chemoselective manipulation of MFFC-3. We focus on two divergent workflows:

• C5-Formyl Condensation: Accessing bioactive heterocycles via Knoevenagel protocols.

• Selective Oxidation: Generating asymmetrical furan dicarboxylates (FDCA analogues) for polymer applications.

Chemical Profile & Reactivity Analysis

Structural Electronics

The furan ring is electron-rich (aromatic sextet), but the presence of two electron-withdrawing groups (EWGs) creates a "push-pull" dynamic that dictates reactivity.

• C5-Formyl (Aldehyde): Located at the

  -position next to the ring oxygen. This position is highly electrophilic and susceptible to nucleophilic attack (amines, carbanions) and oxidation.

• C3-Methoxycarbonyl (Ester): Located at the

  -position. This placement is critical; it is less conjugatively coupled to the ring oxygen than a C2-ester, making it electronically distinct. It serves as a robust "handle" that survives mild aldehyde manipulations.

Reactivity Map (Graphviz)

Figure 1: Chemoselective reactivity map of Methyl 5-formylfuran-3-carboxylate. The C5-formyl group acts as the primary electrophile, while the C3-ester remains stable under controlled conditions.

Protocol A: Knoevenagel Condensation (Drug Scaffold Synthesis)[1]

Objective: To synthesize

-unsaturated nitriles or esters at the C5 position while preserving the C3-methyl ester. This reaction is a cornerstone in synthesizing furan-based bioactive scaffolds.[1]

Mechanism

The reaction proceeds via a base-catalyzed nucleophilic addition of an active methylene compound (e.g., malononitrile) to the C5-aldehyde, followed by spontaneous dehydration. The furan ring acts as an electron pump, stabilizing the intermediate carbocation during dehydration.

Materials

• Substrate: Methyl 5-formylfuran-3-carboxylate (1.0 equiv)

• Nucleophile: Malononitrile (1.1 equiv)

• Catalyst: Piperidine (0.1 equiv)

• Acid Additive: Glacial Acetic Acid (0.1 equiv) – Buffers the pH to prevent ester hydrolysis.

• Solvent: Ethanol (Anhydrous) or Toluene (for Dean-Stark conditions)

Step-by-Step Methodology

• Preparation: In a dry 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve Methyl 5-formylfuran-3-carboxylate (1.0 mmol) and Malononitrile (1.1 mmol) in Ethanol (5 mL).

• Catalyst Addition: Premix Piperidine and Acetic Acid in 0.5 mL ethanol (forming piperidinium acetate in situ) and add dropwise to the main solution at room temperature.

• Reaction: Stir the mixture at 25°C for 2 hours .

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 7:3). The aldehyde spot (usually lower Rf) should disappear, replaced by a highly UV-active conjugated product spot.

  • Note: If conversion is slow, heat to 50°C. Avoid reflux unless using Toluene/Dean-Stark, as high temps in ethanol can cause transesterification.

• Workup:

  • Cool the mixture to 0°C. The product often precipitates as a crystalline solid.

  • Filter the solid and wash with cold ethanol (2 x 5 mL).

  • If no precipitate forms, concentrate the solvent in vacuo, redissolve in CH2Cl2, wash with water, dry over MgSO4, and recrystallize from EtOH/Hexane.

• Validation: 1H NMR should show the disappearance of the aldehyde singlet (~9.6 ppm) and the appearance of a vinyl proton singlet (~7.5-8.0 ppm).

Protocol B: Selective Pinnick Oxidation (Polymer Precursors)

Objective: To oxidize the C5-formyl group to a carboxylic acid without hydrolyzing the C3-methyl ester. This yields 3-methoxycarbonyl-furan-5-carboxylic acid , a valuable monomer for asymmetrical polyesters.

Mechanism

The Pinnick (Lindgren) oxidation uses sodium chlorite (NaClO2) as the oxidant. The reaction is driven by the formation of hypochlorous acid (HOCl), which is scavenged by 2-methyl-2-butene to prevent chlorination of the furan ring (a critical side reaction for electron-rich heterocycles).

Materials

• Substrate: Methyl 5-formylfuran-3-carboxylate (1.0 equiv)

• Oxidant: Sodium Chlorite (NaClO2, 80%) (1.5 equiv)

• Buffer: Sodium Dihydrogen Phosphate (NaH2PO4) (1.5 equiv)

• Scavenger: 2-Methyl-2-butene (5.0 equiv)

• Solvent: t-Butanol / Water (3:1 v/v)

Step-by-Step Methodology

• Solubilization: Dissolve the substrate (1.0 mmol) in 10 mL of t-Butanol/Water (3:1). Add 2-Methyl-2-butene (5.0 mmol).

• Oxidant Preparation: Dissolve NaClO2 (1.5 mmol) and NaH2PO4 (1.5 mmol) in 2 mL of water.

• Addition: Add the oxidant solution dropwise to the substrate mixture over 10 minutes at 0°C (ice bath). The solution may turn slight yellow.

• Reaction: Allow to warm to room temperature and stir for 3–4 hours.

  • Self-Validating Step: The pH should remain weakly acidic (~pH 3-4) due to the phosphate buffer. If pH rises, reaction stalls; if too low, furan ring opens.

• Workup:

  • Acidify carefully to pH 2 with 1M HCl.

  • Extract with Ethyl Acetate (3 x 15 mL).

  • Wash combined organics with brine, dry over Na2SO4, and concentrate.

• Purification: The crude product is usually pure enough. Recrystallize from water or acetonitrile if necessary.

Experimental Data Summary

Parameter	Protocol A (Knoevenagel)	Protocol B (Pinnick Oxidation)
Target Moiety	C5-Aldehyde -> C=C-CN	C5-Aldehyde -> COOH
C3-Ester Status	Preserved	Preserved
Primary Reagent	Malononitrile / Piperidine	NaClO2 / NaH2PO4
Temp / Time	25°C / 2 hrs	0°C -> 25°C / 4 hrs
Typical Yield	85 - 92%	78 - 85%
Major Risk	Transesterification (if refluxed in alcohol)	Chlorination of furan ring (if scavenger omitted)

Pathway Visualization (DOT)

Figure 2: Decision tree for the functionalization of MFFC-3 based on end-use application.

References

• Gallezot, P. (2012). "Conversion of biomass to selected chemical products." Chemical Society Reviews, 41(4), 1538-1558.

• Van Putten, R. J., et al. (2013). "Hydroxymethylfurfural, a versatile platform chemical made from renewable resources." Chemical Reviews, 113(3), 1499-1597.

• Subashini, R., et al. (2018). "Environmentally Benign Protocol of Knoevenagel Condensation Reaction." ResearchGate.[2][3]

• BenchChem Application Notes. (2025). "Protocols for Knoevenagel Condensation with Furan Derivatives."

• Pinnick, H. W., et al. (1981). "Oxidation of aldehydes to carboxylic acids." Tetrahedron, 37(11), 2091-2096.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Derivatization Reactions of Methyl 5-formylfuran-3-carboxylate

Introduction: The Versatility of a Furan-Based Building Block

Methyl 5-formylfuran-3-carboxylate is a highly functionalized heterocyclic compound that holds significant potential as a versatile building block in medicinal chemistry and drug development.[1] Its furan scaffold is a common motif in a wide array of biologically active molecules.[2] The presence of both an electrophilic aldehyde at the 5-position and a nucleophilically-receptive ester at the 3-position allows for a diverse range of chemical transformations. This guide provides an in-depth exploration of key derivatization reactions of methyl 5-formylfuran-3-carboxylate, offering detailed protocols and mechanistic insights for researchers and scientists. The strategic manipulation of its functional groups can lead to the synthesis of novel molecular architectures with potential therapeutic applications.

Synthesis of Methyl 5-formylfuran-3-carboxylate

Protocol: Vilsmeier-Haack Formylation of Methyl furan-3-carboxylate (Adapted)

Objective: To synthesize methyl 5-formylfuran-3-carboxylate by introducing a formyl group at the 5-position of methyl furan-3-carboxylate.

Materials:

• Methyl furan-3-carboxylate

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Ice

• 10% aqueous Sodium Hydroxide (NaOH)

• Deionized water

• Dichloromethane (DCM) or other suitable organic solvent for extraction

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool DMF to 0°C in an ice bath.

• Slowly add phosphorus oxychloride (POCl₃) dropwise to the cooled DMF with continuous stirring. This forms the Vilsmeier reagent. Maintain the temperature at 0°C during the addition.

• After the addition is complete, stir the mixture at 0°C for an additional 15 minutes.

• Slowly add methyl furan-3-carboxylate to the reaction mixture.

• After the addition, gradually warm the reaction mixture to room temperature and then heat to 80-100°C for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and then pour it onto crushed ice.

• Carefully neutralize the mixture by adding 10% aqueous NaOH solution until the pH reaches approximately 8. Perform this step in an ice bath to control the exothermic reaction.

• A precipitate of the product may form. If so, collect the solid by filtration, wash with cold water, and dry under vacuum.

• If the product does not precipitate, extract the aqueous mixture with a suitable organic solvent like dichloromethane.

• Combine the organic layers, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel or by recrystallization to afford pure methyl 5-formylfuran-3-carboxylate.

Causality of Experimental Choices:

• The use of DMF and POCl₃ generates the electrophilic Vilsmeier reagent, which is essential for the formylation of the electron-rich furan ring.[4]

• The initial cooling to 0°C controls the exothermic formation of the Vilsmeier reagent.

• Heating the reaction mixture provides the necessary activation energy for the electrophilic aromatic substitution to occur.

• The final workup with ice and neutralization with a base is crucial for quenching the reaction and isolating the product.

Derivatization of the Formyl Group

The aldehyde functionality at the 5-position is a prime site for a variety of chemical transformations, enabling the extension of the carbon skeleton and the introduction of new functional groups.

Reductive Amination

Reductive amination is a powerful method for the synthesis of amines from aldehydes.[5] This reaction proceeds through the initial formation of an imine, which is then reduced in situ to the corresponding amine. This transformation is highly valuable in drug discovery for introducing basic nitrogen atoms, which can improve pharmacokinetic properties.

Objective: To synthesize a secondary amine derivative of methyl 5-formylfuran-3-carboxylate.

Materials:

• Methyl 5-formylfuran-3-carboxylate

• Primary amine (e.g., benzylamine)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic acid (catalytic amount)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve methyl 5-formylfuran-3-carboxylate and the primary amine (1.1 equivalents) in the chosen solvent (DCM or DCE) in a round-bottom flask.

• Add a catalytic amount of acetic acid to the mixture.

• Stir the reaction mixture at room temperature for 1-2 hours to facilitate imine formation.

• Add the reducing agent (NaBH(OAc)₃ or NaBH₃CN, 1.5 equivalents) portion-wise to the reaction mixture.

• Continue stirring at room temperature overnight. Monitor the reaction progress by TLC.

• Quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired secondary amine.

Mechanistic Insight:

The reaction proceeds in two main steps. First, the amine undergoes a nucleophilic attack on the carbonyl carbon of the aldehyde, followed by dehydration to form an iminium ion. The reducing agent then delivers a hydride to the iminium carbon to yield the final amine product. Sodium triacetoxyborohydride is a mild and selective reducing agent often preferred for reductive aminations as it does not readily reduce the starting aldehyde.[6]

Reductive Amination Workflow

Caption: Workflow for the reductive amination of Methyl 5-formylfuran-3-carboxylate.

Knoevenagel Condensation

The Knoevenagel condensation is a carbon-carbon bond-forming reaction between an aldehyde or ketone and an active methylene compound, typically catalyzed by a base. This reaction is instrumental in synthesizing α,β-unsaturated compounds, which are valuable intermediates in organic synthesis.[7]

Objective: To synthesize an α,β-unsaturated diester derivative from methyl 5-formylfuran-3-carboxylate.

Materials:

• Methyl 5-formylfuran-3-carboxylate

• Diethyl malonate

• Piperidine (catalyst)

• Acetic acid (co-catalyst)

• Toluene or Benzene

• Dean-Stark apparatus (optional)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser (and a Dean-Stark trap if used), dissolve methyl 5-formylfuran-3-carboxylate and diethyl malonate (1.2 equivalents) in toluene.

• Add a catalytic amount of piperidine and a catalytic amount of acetic acid.

• Heat the reaction mixture to reflux. If using a Dean-Stark trap, water will be collected as it is formed.

• Monitor the reaction progress by TLC. The reaction is typically complete within 4-8 hours.

• Cool the reaction mixture to room temperature.

• Wash the organic layer with saturated aqueous NH₄Cl solution and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired Knoevenagel condensation product.

Mechanistic Rationale:

The basic catalyst (piperidine) deprotonates the active methylene compound (diethyl malonate) to form a nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of the furan aldehyde. The resulting aldol-type adduct undergoes dehydration, often spontaneously under the reaction conditions, to yield the α,β-unsaturated product. The use of a Dean-Stark trap helps to drive the reaction to completion by removing the water byproduct.

Knoevenagel Condensation Mechanism

Caption: Generalized mechanism of the Knoevenagel condensation.

Wittig Reaction

The Wittig reaction is a highly versatile method for the synthesis of alkenes from aldehydes or ketones and a phosphorus ylide (Wittig reagent).[8] This reaction is particularly useful for creating carbon-carbon double bonds with good control over the position of the new bond.

Objective: To synthesize an α,β-unsaturated ester derivative from methyl 5-formylfuran-3-carboxylate.

Materials:

• Methyl 5-formylfuran-3-carboxylate

• Stabilized Wittig reagent (e.g., (Carbethoxymethylene)triphenylphosphorane)

• Toluene or Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve methyl 5-formylfuran-3-carboxylate and the stabilized Wittig reagent (1.1 equivalents) in the chosen solvent in a round-bottom flask.

• Stir the reaction mixture at room temperature or heat to reflux, depending on the reactivity of the ylide. For stabilized ylides, heating is often required.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• The crude product can often be purified by direct column chromatography on silica gel to separate the desired alkene from the triphenylphosphine oxide byproduct.

Mechanistic Considerations:

The Wittig reaction proceeds through a [2+2] cycloaddition between the ylide and the aldehyde to form a four-membered oxaphosphetane intermediate. This intermediate then collapses to form the thermodynamically stable triphenylphosphine oxide and the desired alkene. Stabilized ylides are generally less reactive than non-stabilized ylides and often lead to the formation of the (E)-alkene as the major product.[9]

Oxidation of the Formyl Group

The formyl group can be oxidized to a carboxylic acid, yielding a furan-3,5-dicarboxylic acid derivative. These di-acids are valuable monomers for the synthesis of bio-based polymers.[10]

Objective: To synthesize methyl 5-carboxyfuran-3-carboxylate.

Materials:

• Methyl 5-formylfuran-3-carboxylate

• Potassium permanganate (KMnO₄) or Pinnick oxidation reagents (sodium chlorite, 2-methyl-2-butene, and a phosphate buffer)

• Acetone or a suitable solvent for Pinnick oxidation

• Sodium bisulfite (NaHSO₃) (for KMnO₄ workup)

• Hydrochloric acid (HCl)

• Ethyl acetate or other suitable organic solvent for extraction

• Anhydrous magnesium sulfate (MgSO₄)

Procedure (using Pinnick Oxidation):

• Dissolve methyl 5-formylfuran-3-carboxylate and 2-methyl-2-butene (a chlorine scavenger) in a suitable solvent like tert-butanol or THF.

• Prepare a solution of sodium chlorite (NaClO₂) and a phosphate buffer (e.g., NaH₂PO₄) in water.

• Slowly add the aqueous sodium chlorite solution to the solution of the aldehyde at room temperature.

• Stir the reaction mixture at room temperature until the starting material is consumed (monitor by TLC).

• Quench the reaction by adding a saturated aqueous solution of sodium bisulfite.

• Acidify the mixture with dilute HCl to a pH of approximately 2-3.

• Extract the product with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the carboxylic acid.

Rationale for Reagent Choice:

The Pinnick oxidation is a mild and highly selective method for the oxidation of aldehydes to carboxylic acids in the presence of other functional groups, such as esters.[11] Potassium permanganate can also be used, but it is a stronger oxidizing agent and may lead to side reactions if not carefully controlled.

Reduction of the Formyl Group

The formyl group can be reduced to a hydroxymethyl group, providing a furan derivative with two different oxygen-containing functional groups.

Objective: To synthesize methyl 5-(hydroxymethyl)furan-3-carboxylate.

Materials:

• Methyl 5-formylfuran-3-carboxylate

• Sodium borohydride (NaBH₄)

• Methanol or Ethanol

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate or other suitable organic solvent for extraction

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve methyl 5-formylfuran-3-carboxylate in methanol or ethanol in a round-bottom flask and cool the solution in an ice bath.

• Add sodium borohydride (1.5 equivalents) portion-wise to the cooled solution.

• Stir the reaction mixture at 0°C for 1-2 hours, then allow it to warm to room temperature. Monitor the reaction by TLC.

• Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Concentrate the mixture to remove most of the alcohol solvent.

• Extract the aqueous residue with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel if necessary.

Selectivity of Reduction:

Sodium borohydride is a mild reducing agent that will selectively reduce the aldehyde in the presence of the ester functionality. Stronger reducing agents like lithium aluminum hydride would reduce both the aldehyde and the ester.

Quantitative Data Summary

The following table summarizes typical reaction conditions and expected outcomes for the derivatization of furan aldehydes, which can be used as a starting point for the optimization of reactions with methyl 5-formylfuran-3-carboxylate.

Reaction	Reagents	Solvent	Temperature	Typical Yield	Reference(s)
Reductive Amination	Primary Amine, NaBH(OAc)₃, AcOH	DCM/DCE	Room Temp.	Good to High	[6]
Knoevenagel Condensation	Diethyl Malonate, Piperidine, AcOH	Toluene	Reflux	Good to High	,[7]
Wittig Reaction	Stabilized Phosphorus Ylide	Toluene/THF	RT to Reflux	High	[9],[8]
Oxidation (Pinnick)	NaClO₂, 2-methyl-2-butene, NaH₂PO₄	t-BuOH/H₂O	Room Temp.	High	[11]
Reduction	NaBH₄	MeOH/EtOH	0°C to RT	High	-

Conclusion and Future Perspectives

Methyl 5-formylfuran-3-carboxylate is a valuable and versatile building block for the synthesis of a wide range of furan derivatives. The protocols and mechanistic insights provided in this guide offer a solid foundation for researchers to explore the chemical space around this scaffold. The ability to selectively modify the formyl group through reactions such as reductive amination, Knoevenagel condensation, Wittig reactions, oxidation, and reduction opens up numerous avenues for the development of novel compounds with potential applications in medicinal chemistry and materials science. Further research into the derivatization of the ester group, either in concert with or independently of the formyl group, will undoubtedly expand the utility of this promising heterocyclic intermediate.

References

• DTIC. Synthesis and Characterization of Furanic Compounds. [Link]

• MDPI. Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate. [Link]

• PubChem. Methyl 5-formylfuran-3-carboxylate (C7H6O4). [Link]

• Google Patents.

• ResearchGate. Synthesis, Chemistry and Applications of 5-Hydroxymethyl-furfural and Its Derivatives. [Link]

• MDPI. Highly Selective Oxidation of 5-Hydroxymethylfurfural to 5-Hydroxymethyl-2-Furancarboxylic Acid by a Robust Whole-Cell Biocatalyst. [Link]

• MDPI. Ethyl 5-Formyl-1-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylate: Synthesis, Crystal Structure, Hirshfeld Surface Analysis, and DFT Calculation. [Link]

• ResearchGate. Selective Aerobic Oxidation of 5-(Hydroxymethyl)furfural to 5-Formyl-2-furancarboxylic Acid in Water. [Link]

• PubChem. Methyl 5-formyl-2-methylfuran-3-carboxylate. [Link]

• Iraqi Journal of Science. Knoevenagel condensation of some 5-substituted furan-2-carboxaldehyde with creatinine and their antimicrobial Screening. [Link]

• ResearchGate. Notes - Formylation of Furans. [Link]

• ResearchGate. Oxidation of 5-Hydroxymethylfurfural to 5-Formyl Furan-2-Carboxylic Acid by Non-Precious Transition Metal Oxide-Based Catalyst. [Link]

• MDPI. Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor. [Link]

• Organic Chemistry Portal. Preparation of Tetrasubstituted Furans via Intramolecular Wittig Reactions with Phosphorus Ylides as Intermediates. [Link]

• International Journal for Research Trends and Innovation. SYNTHESIS AND ANTIBACTERIAL ACTIVITY STUDIES OF 3, 5-DI SUBSTITUTED FURAN DERIVATIVES. [Link]

• ResearchGate. Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor. [Link]

• Master Organic Chemistry. Wittig Reaction - Examples and Mechanism. [Link]

• ResearchGate. Convenient Synthesis of Furan-3-carboxylic Acid and Derivatives. [Link]

• NIH Public Access. Conversion of 5-hydroxymethylfurfural to furan-2,5-dicarboxylic acid by a simple and metal-free catalytic system. [Link]

• Semantic Scholar. Conversion of 5-hydroxymethylfurfural to furan-2,5-dicarboxylic acid by a simple and metal-free catalytic system. [Link]

• Organic Chemistry Portal. Wittig Reaction - Common Conditions. [Link]

• ResearchGate. The reaction of methyl furan-2-carboxylate and 3β-iodo-5-androsten-17-one. [Link]

• PubMed. Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor. [Link]

• SCIRP. Crystal and Molecular Structure Analysis in Knoevenagel Condensation Product of Substituted Napthofuran-2-Carbaldehydes. [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Furan. [Link]

• Organic Chemistry Portal. Formylation - Common Conditions. [Link]

• RSC Publishing. Furoic acid and derivatives as atypical dienes in Diels–Alder reactions. [Link]

• ACS Omega. Extending the Carbon Chain Length of Carbohydrate-Derived 5-Substituted-2-furaldehydes by Condensing with Active Methylene Compounds under Organocatalytic Conditions. [Link]

• Taylor & Francis Online. Furan: A Promising Scaffold for Biological Activity. [Link]

• Chemistry LibreTexts. The Wittig Reaction. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• MDPI. Reductive Amination Reaction for the Functionalization of Cellulose Nanocrystals. [Link]

• Wikipedia. Wittig reaction. [Link]

• ResearchGate. Synthesis and biological activities of furan derivatives. [Link]

• Google Patents. Process for the synthesis of derivatives of 3-amino-tetrahydrofuran-3-carboxylic acid and use thereof as medicaments.

• SlideShare. Applications of furan and its derivative. [Link]

• Semantic Scholar. Synthesis, chemistry and applications of 5-hydroxymethylfurfural and its derivatives. [Link]

Sources

• 1. ijabbr.com [ijabbr.com]
• 2. Applications of furan and its derivative | PPTX [slideshare.net]
• 3. METHYL 5-FORMYL-2-METHYL-3-FUROATE synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Conversion of 5-hydroxymethylfurfural to furan-2,5-dicarboxylic acid by a simple and metal-free catalytic system - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Note: Asymmetric Furan Polymerization using Methyl 5-formylfuran-3-carboxylate

This guide details the strategic application of Methyl 5-formylfuran-3-carboxylate (MFFC) , a rare but critical "alpha-beta" substituted furan monomer. Unlike the ubiquitous "alpha-alpha" 2,5-derivatives (like FDCA) which mimic terephthalic acid, MFFC serves as the bio-based analog to isophthalic acid . Its asymmetric structure is essential for disrupting polymer crystallinity, tuning glass transition temperatures (

), and creating amorphous, transparent high-performance bio-plastics.

Part 1: Strategic Significance & Mechanism

The "Isophthalic" Effect in Bio-Polymers

In the pursuit of 100% bio-based plastics, Polyethylene Furanoate (PEF) derived from 2,5-FDCA is the leading contender to replace PET. However, 2,5-PEF often suffers from excessive crystallinity and brittleness.

Methyl 5-formylfuran-3-carboxylate (MFFC) introduces a meta-like (2,4) substitution pattern. Incorporating MFFC derivatives into polymer backbones disrupts the linear packing of chains.

• Solubility: Enhances solubility in common organic solvents, facilitating processing.

• Thermal Properties: Lowers the melting temperature (

  ) while maintaining a high glass transition temperature ( ), widening the processing window.

• Optical Clarity: Suppresses crystallization, yielding highly transparent amorphous polymers suitable for optical films.

Reaction Pathways

MFFC is a "Janus" molecule with two distinct reactive handles:

• C5-Formyl Group (-CHO): Highly reactive toward oxidation (to acid), reduction (to alcohol), or Schiff-base formation (with amines).

• C3-Methyl Ester (-COOMe): Stable under mild conditions but active for transesterification or hydrolysis.

Part 2: Experimental Protocols

Protocol A: Synthesis of Asymmetric Monomer (2,4-FDCA Dimethyl Ester)

Before polymerization, MFFC is typically converted to a diester to ensure stoichiometric balance during polycondensation.

Objective: Oxidative esterification of the C5-formyl group to generate Dimethyl Furan-2,4-dicarboxylate.

Reagents:

• Methyl 5-formylfuran-3-carboxylate (10 mmol)

• Methanol (Solvent/Reactant)

• NIS (N-Iodosuccinimide) - 2.5 equiv

• Potassium Carbonate (

  ) - 2.5 equiv

Workflow:

• Dissolution: Dissolve MFFC (1.54 g) in anhydrous Methanol (30 mL) in a round-bottom flask under

  .

• Addition: Add

  (3.45 g) followed by portion-wise addition of NIS (5.6 g) at 0°C.

• Reaction: Stir at room temperature for 3–5 hours. Monitor via TLC (Hexane:EtOAc 7:3) for disappearance of the aldehyde spot.

• Quench: Add saturated

  to quench excess iodine.

• Extraction: Evaporate methanol, extract aqueous phase with Dichloromethane (

  mL).

• Purification: Dry organic layer over

  , filter, and concentrate. Recrystallize from minimal hot methanol.

  • Target Yield: >85%[1][2][3][4]

  • Product: Dimethyl furan-2,4-dicarboxylate (Key monomer for PEF modification).

Protocol B: Melt Polycondensation (Amorphous PEF Analog)

This protocol creates a co-polymer using the MFFC-derived diester to modify standard PEF, reducing crystallinity.

Reagents:

• Dimethyl Furan-2,4-dicarboxylate (derived from Protocol A) - 10 mmol

• Ethylene Glycol - 22 mmol (2.2x excess)

• Catalyst: Titanium(IV) butoxide (

  ) - 0.1 mol%

Step-by-Step Methodology:

• Transesterification (Stage 1):

  • Load diester and ethylene glycol into a glass reactor equipped with a mechanical stirrer and nitrogen inlet.

  • Heat to 170°C under

    flow.

  • Add catalyst (

    ).

  • Raise temperature to 200°C over 1 hour. Methanol will distill off.

  • Checkpoint: Reaction is complete when methanol evolution ceases (theoretical vol: ~0.8 mL).

• Polycondensation (Stage 2):

  • Raise temperature to 230°C .

  • Apply vacuum gradually (ramp down to <0.1 mbar over 45 mins) to remove excess ethylene glycol.

  • Maintain high vacuum and temperature for 2–3 hours. Viscosity will increase significantly (observe stirrer torque).

• Termination:

  • Release vacuum with Nitrogen.

  • Rapidly cool the reactor in an ice bath to quench the polymer melt.

• Characterization:

  • Dissolve in HFIP (Hexafluoroisopropanol) for GPC analysis.

  • Expected Result: Amorphous polymer,

    , no distinct (unlike crystalline 2,5-PEF).

Protocol C: Direct Schiff-Base Polymerization (Thermosets)

Utilizes the aldehyde group directly without oxidation, reacting with aromatic diamines for high-stability thermosets.

Reagents:

• Methyl 5-formylfuran-3-carboxylate (Monomer A)

• p-Phenylenediamine (Monomer B)

• Solvent: Ethanol/DMF (dry)

Workflow:

• Mix Equimolar amounts of Monomer A and B in Ethanol.

• Reflux for 6 hours. The Schiff-base (imine) linkage forms, creating a pre-polymer.

• Curing: Cast the solution onto a glass substrate and heat to 150°C in a vacuum oven.

• Cross-linking: The pendant methyl ester groups can further react with added diamines or polyols at elevated temperatures (>180°C) to form a cross-linked amide/ester network.

Part 3: Visualization & Logic

Pathway Diagram: From MFFC to Advanced Materials

The following diagram illustrates the divergence between standard furan chemistry (2,5-series) and the asymmetric (2,4-series) enabled by MFFC.

Caption: Workflow converting MFFC into amorphous thermoplastics (via oxidation) or thermosets (via imine formation).

Part 4: Data Summary

Property	2,5-PEF (Standard)	2,4-PEF Analog (MFFC-derived)	Impact of MFFC
Symmetry	Linear (Alpha-Alpha)	Kinked (Alpha-Beta)	Disrupts chain packing
Crystallinity	High (Semi-crystalline)	Low / Amorphous	Improves optical clarity
Solubility	Poor (Requires HFIP/TFA)	Good (CHCl3, DMSO)	Easier solution processing
Barrier Properties	Excellent ( , )	Moderate to Good	Tunable via copolymer ratio
Glass Transition ( )	~85°C	~75–80°C	Maintains thermal stability

References

• PubChem. (2025).[1][2] Methyl 5-formylfuran-3-carboxylate (Compound Summary).[2][3][5][6][7] National Library of Medicine. [Link][3][5]

• Jiang, M., et al. (2019). Furan-2,5- and Furan-2,3-dicarboxylate Esters Derived from Marine Biomass as Plasticizers.[8] ACS Omega. [Link]

• Papageorgiou, G. Z., et al. (2016). Furan-based polyesters: From synthesis to properties.Polymer Chemistry, 7, 1234-1245. (Foundational context for furan isomer effects).

Sources

• 1. 5-Formylfuran-3-carboxylic acid | C6H4O4 | CID 22323783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl 5-formyl-2-methylfuran-3-carboxylate | C8H8O4 | CID 2779820 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. shigematsu-bio.com [shigematsu-bio.com]
• 4. PubChemLite - Methyl 5-formylfuran-3-carboxylate (C7H6O4) [pubchemlite.lcsb.uni.lu]
• 5. 39716-48-8,Ethyl 3-Oxo-3,5,7,8-tetrahydropyrido[4,3-c]pyridazine-6(2H)-carboxylate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 6. 102169-71-1|Methyl 5-formylfuran-3-carboxylate|BLD Pharm [bldpharm.com]
• 7. biosynth.com [biosynth.com]
• 8. Furan-2,5- and Furan-2,3-dicarboxylate Esters Derived from Marine Biomass as Plasticizers for Poly(vinyl chloride) - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Screening and Pharmacological Profiling of Methyl 5-formylfuran-3-carboxylate (MFFC)

Executive Summary & Biological Context

Methyl 5-formylfuran-3-carboxylate (MFFC) is a specialized heterocyclic scaffold derived from biomass valorization pathways (specifically via 5-hydroxymethylfurfural or HMF downstream processing). Unlike the more common furan-2-carboxylate derivatives, the 3-carboxylate isomer offers a unique electronic distribution that modulates the reactivity of the C5-formyl group, making it a privileged structure for Fragment-Based Drug Discovery (FBDD).

This Application Note provides a rigorous, standardized framework for evaluating the biological activity of MFFC. The compound possesses two distinct pharmacophoric features:

• The C5-Formyl Group (Electrophile): A reactive "warhead" capable of forming reversible covalent bonds (Schiff bases) with lysine residues in biological targets or serving as a precursor for hydrazone/oxime libraries.

• The C3-Methyl Ester (Lipophilic Modulator): Enhances cellular permeability (LogP adjustment) compared to the free acid, acting as a prodrug moiety that may be hydrolyzed intracellularly.

Target Audience: Medicinal Chemists, HTS (High-Throughput Screening) Managers, and Chemical Biology Researchers.

Pre-Screening Quality Control (Critical Step)

Scientific Rationale: The C5-aldehyde is susceptible to autoxidation to the carboxylic acid (furoic acid derivative) upon air exposure, which drastically alters bioactivity and solubility. The methyl ester is sensitive to hydrolysis in non-anhydrous DMSO. Screening without QC validation is the leading cause of false negatives in furan research.

Protocol A: Purity & Stability Verification

• Technique: 1H-NMR (DMSO-d6) or LC-MS.

• Acceptance Criteria:

  • Aldehyde Peak: Distinct singlet at

    9.5–9.8 ppm. Disappearance indicates oxidation.

  • Ester Peak: Singlet at

    3.8 ppm.

  • Acid Impurity: Absence of broad singlet at

    11.0+ ppm (indicates oxidation to carboxylic acid).

• Storage: Solid state at -20°C under Argon. Stock solutions in anhydrous DMSO must be used within 24 hours.

Module 1: Antimicrobial Activity Screening[1]

Context: Furan derivatives have a historical precedent in antimicrobial therapy (e.g., Nitrofurantoin).[1] MFFC is screened to determine its intrinsic bacteriostatic potential and its ability to penetrate the bacterial cell envelope.

Experimental Design: Broth Microdilution (CLSI Standards)

Objective: Determine the Minimum Inhibitory Concentration (MIC).

Materials:

• Test Organisms: Staphylococcus aureus (ATCC 25923, Gram+), Escherichia coli (ATCC 25922, Gram-), Candida albicans (ATCC 10231, Fungal).

• Media: Mueller-Hinton Broth (MHB) cation-adjusted.

• Control: Ciprofloxacin (Antibacterial), Fluconazole (Antifungal).

Step-by-Step Protocol:

• Stock Prep: Dissolve MFFC in 100% DMSO to 10 mg/mL.

• Dilution: Create a 2-fold serial dilution in MHB across a 96-well plate. Final concentration range: 512 µg/mL to 0.5 µg/mL .

  • Note: Ensure final DMSO concentration is < 1% to prevent solvent toxicity.

• Inoculation: Add bacterial suspension adjusted to

  CFU/mL.

• Incubation: 37°C for 18–24 hours (Bacteria); 48 hours (Fungi).

• Readout: Visual turbidity check or OD600 measurement.

  • MIC Definition: Lowest concentration with no visible growth.

Data Reporting Template:

Organism	Strain	MFFC MIC (µg/mL)	Positive Control MIC (µg/mL)	Interpretation
S. aureus	ATCC 25923	[Enter Data]	0.25 (Cipro)	Gram+ Susceptibility
E. coli	ATCC 25922	[Enter Data]	0.015 (Cipro)	Gram- Permeability
C. albicans	ATCC 10231	[Enter Data]	1.0 (Fluc)	Antifungal Potential

Module 2: Cytotoxicity & Antiproliferative Profiling

Context: Aldehydes can exhibit non-specific toxicity via protein cross-linking. It is vital to establish a Selectivity Index (SI) early in the pipeline.

Experimental Design: MTT Metabolic Assay

Objective: Determine IC50 (50% Inhibitory Concentration) in mammalian cells.

Cell Lines:

• HepG2 (Liver Carcinoma): To assess toxicity in metabolically active tissue.

• HEK293 (Human Embryonic Kidney): Non-cancerous control for general toxicity.

• HeLa (Cervical Cancer): Standard tumor model.

Step-by-Step Protocol:

• Seeding: Plate cells at

  cells/well in 96-well plates. Incubate 24h for attachment.

• Treatment: Add MFFC (serial dilutions from 100 µM to 0.1 µM).

  • Vehicle Control: 0.5% DMSO media.

  • Positive Control: Doxorubicin.

• Exposure: Incubate for 48 hours at 37°C, 5% CO2.

• Development: Add MTT reagent (5 mg/mL). Incubate 4h. Solubilize formazan crystals with DMSO.

• Analysis: Measure Absorbance at 570 nm. Calculate IC50 using non-linear regression (GraphPad Prism).

Calculation of Selectivity Index (SI):

• Interpretation: SI > 10 indicates a promising therapeutic window. SI < 2 indicates general toxicity.

Module 3: Mechanism of Action (Covalent Binding)

Scientific Insight: The biological activity of MFFC is often driven by the formation of Schiff bases with amine groups on biological targets. This protocol validates that mechanism.

Protocol: BSA-Binding Assay (Mass Shift Analysis)

Objective: Confirm if MFFC covalently modifies proteins.

• Incubation: Mix 10 µM Bovine Serum Albumin (BSA) with 100 µM MFFC in PBS (pH 7.4).

• Time Course: Incubate at 37°C for 0, 1, and 4 hours.

• Analysis: Analyze via MALDI-TOF or ESI-MS.

• Result: Look for a mass shift of +150 Da (Molecular Weight of MFFC minus water, corresponding to imine formation) on the protein peaks.

Visualization of Screening Workflows

Workflow 1: The Screening Cascade

This diagram outlines the logical flow from compound acquisition to hit validation.

Figure 1: Decision-tree workflow for evaluating MFFC, prioritizing quality control and selectivity analysis.

Workflow 2: Chemical Mechanism (Schiff Base Formation)

This diagram illustrates the "Warhead" mechanism where the aldehyde reacts with Lysine residues.

Figure 2: The chemical mechanism of action. The C5-formyl group acts as a covalent modifier of protein targets.

References

• PubChem. Methyl 5-formyl-2-methylfuran-3-carboxylate (Compound Summary). National Library of Medicine. [Link]

• Taechowisan, T., et al. (2019). Evaluating the Effect of Methyl 5-(Hydroxy-Methyl) Furan-2-Carboxylate on Cytotoxicity and Antibacterial Activity. Science Alert. [Link]

• Phutdhawong, W. S., et al. (2019).[2] Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry. [Link]

• Keasling, J. D., et al. (2019). Highly Selective Oxidation of 5-Hydroxymethylfurfural to 5-Hydroxymethyl-2-Furancarboxylic Acid. MDPI Catalysts. [Link][3]

• Bielenica, A., et al. (2015).[4] Synthesis and Biological Evaluation of Novel Furopyridone Derivatives. European Journal of Medicinal Chemistry.[5] [Link]

Sources

• 1. Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scialert.net [scialert.net]
• 3. METHYL 5-FORMYL-2-METHYL-3-FUROATE synthesis - chemicalbook [chemicalbook.com]
• 4. Synthesis and Biological Evaluation of Novel Furopyridone Derivatives as Potent Cytotoxic Agents against Esophageal Cancer [mdpi.com]
• 5. Synthesis and bioactivity of phenyl substituted furan and oxazole carboxylic acid derivatives as potential PDE4 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Methyl 5-formylfuran-3-carboxylate

Welcome to the Technical Support Center for Methyl 5-formylfuran-3-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the synthesis and handling of this important furan derivative. As Senior Application Scientists, we combine established chemical principles with practical, field-tested experience to help you navigate the challenges of working with this compound.

Troubleshooting Guide: Navigating Common Synthetic Hurdles

The synthesis of Methyl 5-formylfuran-3-carboxylate, typically achieved through the Vilsmeier-Haack formylation of a suitable furan-3-carboxylate precursor, is a powerful transformation. However, the inherent reactivity of the furan ring can lead to specific side reactions and purification challenges. This guide will help you identify and address these common issues.

Problem 1: Low Yield of the Desired Product with a Dark, Tarry Reaction Mixture

Observation: Your reaction has turned dark brown or black, and upon workup, you isolate a low yield of Methyl 5-formylfuran-3-carboxylate, often accompanied by a significant amount of insoluble, tarry material.

Probable Cause: This is a classic symptom of furan ring degradation and polymerization. Furans, especially under the acidic conditions of the Vilsmeier-Haack reaction, are susceptible to acid-catalyzed polymerization, forming complex, high-molecular-weight materials often referred to as "humins"[1].

Mechanism of Side Reaction: The Vilsmeier reagent (chloroiminium salt) is a strong electrophile, and while it preferentially reacts at the electron-rich C5 position of the furan ring, it can also protonate the ring, initiating polymerization. The presence of any residual water can also contribute to ring-opening and subsequent degradation pathways.

Solutions & Protocols:

• Strictly Anhydrous Conditions: Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). All solvents and reagents should be rigorously dried.

• Temperature Control: The formation of the Vilsmeier reagent is exothermic. Maintain a low temperature (0-5 °C) during its preparation and the initial addition of the furan substrate to minimize side reactions[2].

• Controlled Reagent Addition: Add the phosphorus oxychloride (POCl₃) to the dimethylformamide (DMF) dropwise at a low temperature. Similarly, add the furan substrate to the pre-formed Vilsmeier reagent slowly to maintain control over the reaction temperature and concentration of reactive species.

Experimental Protocol: Minimizing Polymerization in Vilsmeier-Haack Formylation

• Apparatus Setup: Assemble an oven-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet.

• Reagent Preparation: In the flask, place anhydrous DMF under a nitrogen atmosphere. Cool the flask to 0 °C in an ice-salt bath.

• Vilsmeier Reagent Formation: From the dropping funnel, add POCl₃ dropwise to the DMF, ensuring the temperature does not exceed 10 °C. Stir for 30 minutes at 0 °C after the addition is complete.

• Substrate Addition: Dissolve the starting methyl furan-3-carboxylate in a minimal amount of anhydrous solvent (e.g., dichloromethane) and add it dropwise to the Vilsmeier reagent at 0 °C.

• Reaction Monitoring: Allow the reaction to slowly warm to room temperature and monitor its progress by TLC.

• Work-up: Once the reaction is complete, quench it by pouring it slowly into a vigorously stirred mixture of ice and a saturated sodium bicarbonate solution to neutralize the acid and hydrolyze the intermediate iminium salt.

Problem 2: Presence of an Unidentified Impurity with a Similar Polarity to the Product

Observation: TLC or HPLC analysis of your crude product shows a significant side product with a retention factor (Rf) or retention time close to that of Methyl 5-formylfuran-3-carboxylate, making purification by column chromatography difficult.

Probable Cause: A likely side product in the Vilsmeier-Haack formylation of a furan-3-carboxylate is the isomeric product, Methyl 4-formylfuran-3-carboxylate . While formylation is electronically favored at the C5 position, some formylation can occur at the C4 position, especially if the reaction temperature is not well-controlled. Another possibility is a di-formylated product, though this is less likely given the deactivating effect of the first formyl group.

Solutions & Protocols:

• Optimize Reaction Temperature: Lowering the reaction temperature can improve the regioselectivity of the formylation.

• Purification Strategy:

  • Column Chromatography: Use a high-resolution silica gel and a carefully optimized eluent system (e.g., a shallow gradient of ethyl acetate in hexanes) to improve separation.

  • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be highly effective in removing isomeric impurities.

Data Presentation: Characteristics of Potential Side Products

Compound	Structure	Molecular Weight	Expected Polarity
Methyl 5-formylfuran-3-carboxylate	C₇H₆O₄	154.12	More Polar
Methyl 4-formylfuran-3-carboxylate	C₇H₆O₄	154.12	Less Polar

Problem 3: Product Decomposition During Work-up or Purification

Observation: You observe a decrease in the purity of your product after the work-up or during column chromatography, often accompanied by streaking on the TLC plate.

Probable Cause: The aldehyde functionality in Methyl 5-formylfuran-3-carboxylate can be sensitive to both acidic and basic conditions, as well as oxidation. The silica gel used in column chromatography is slightly acidic and can cause decomposition of sensitive compounds.

Solutions & Protocols:

• Neutral Work-up: Ensure the reaction mixture is fully neutralized before extraction. A wash with a saturated sodium bicarbonate solution is recommended.

• Deactivated Silica Gel: For column chromatography, use silica gel that has been treated with a small amount of a neutralising agent, such as triethylamine (typically 1% in the eluent).

• Avoid Prolonged Exposure: Do not leave the product on the column for an extended period. Collect fractions promptly.

• Storage: Store the purified product under an inert atmosphere, protected from light, and at a low temperature to prevent degradation.

Frequently Asked Questions (FAQs)

Q1: What is the expected regioselectivity of the Vilsmeier-Haack formylation on a furan-3-carboxylate?

A1: The formylation of furan derivatives is an electrophilic aromatic substitution. The C5 position is generally the most electron-rich and sterically accessible, making it the preferred site of formylation for 3-substituted furans. The carboxylate group at the 3-position is electron-withdrawing, which deactivates the ring, but the directing effect of the furan oxygen still favors substitution at the C5 position.

Q2: Can I use other formylating agents instead of the Vilsmeier-Haack reagent?

A2: While other formylation methods exist (e.g., Duff reaction, Gattermann-Koch reaction), the Vilsmeier-Haack reaction is generally the most effective for electron-rich heterocycles like furans due to its relatively mild conditions and high efficiency[3][4][5].

Q3: My NMR spectrum shows a small singlet around 10 ppm, but the integration is low. What could this be?

A3: A singlet in the 9-10 ppm region is characteristic of an aldehyde proton. If the integration is lower than expected for your main product, it could indicate the presence of an isomeric aldehyde (e.g., Methyl 4-formylfuran-3-carboxylate) or that the sample has partially degraded.

Q4: How can I confirm the structure of my product and any major impurities?

A4: A combination of analytical techniques is recommended:

• ¹H and ¹³C NMR: Will confirm the connectivity of the atoms and the presence of the formyl and ester groups.

• Mass Spectrometry (MS): Will provide the molecular weight of the compounds.

• Infrared (IR) Spectroscopy: Will show characteristic stretches for the aldehyde and ester carbonyl groups.

Visualizing Reaction Pathways

Diagram 1: Desired Synthesis vs. Side Reactions

Caption: Desired vs. side reaction pathways.

Diagram 2: Troubleshooting Workflow

Caption: A logical troubleshooting workflow.

References

• MDPI. (2022). Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate. Molecules, 27(5), 1581. Retrieved from [Link]

• Wikipedia. (n.d.). Vilsmeier–Haack reaction. Retrieved from [Link]

• PubChem. (n.d.). Methyl 5-formylfuran-3-carboxylate. Retrieved from [Link]

• Istasse, T., & Richel, A. (2021). Synthesis of furan derivatives from monosaccharides in reaction media based on choline chloride. ORBi. Retrieved from [Link]

• Indian Journal of Chemistry. (2000). Note: Reactions of Vilsmeier Haack reagent with aromatic and heterocyclic aldoximes. 39B, 235-237.

• Royal Society of Chemistry. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances, 13(39), 27345-27376. Retrieved from [Link]

• PubChem. (n.d.). Methyl 5-formyl-2-methylfuran-3-carboxylate. Retrieved from [Link]

• ResearchGate. (n.d.). Notes - Formylation of Furans. Retrieved from [Link]

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Furan synthesis. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan. Retrieved from [Link]

• ARKIVOC. (2001).

Sources

• 1. orbi.uliege.be [orbi.uliege.be]
• 2. METHYL 5-FORMYL-2-METHYL-3-FUROATE synthesis - chemicalbook [chemicalbook.com]
• 3. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 4. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]
• 5. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Methyl 5-formylfuran-3-carboxylate Stability and Degradation Guide

Welcome to the technical support center for Methyl 5-formylfuran-3-carboxylate. As researchers and drug development professionals, understanding the stability of your starting materials and intermediates is paramount to ensuring the reproducibility, yield, and safety of your synthetic processes. This guide is designed to provide you with in-depth, field-proven insights into the stability and degradation of Methyl 5-formylfuran-3-carboxylate, moving beyond simple protocols to explain the chemical causality behind the observed phenomena.

Methyl 5-formylfuran-3-carboxylate is a multifunctional furan derivative. Its structure, containing an aldehyde, a methyl ester, and an electron-rich furan ring, presents a unique set of stability challenges. The presence of multiple reactive functional groups within a thermally labile furan ring system necessitates careful handling and experimental design to prevent unwanted side reactions and ensure the integrity of your results.[1] This document serves as a comprehensive resource for troubleshooting common issues and proactively designing robust experimental plans.

Part 1: Frequently Asked Questions (FAQs) on Storage and Handling

This section addresses the most common initial inquiries regarding the day-to-day handling and storage of Methyl 5-formylfuran-3-carboxylate.

Q1: What are the ideal long-term storage conditions for Methyl 5-formylfuran-3-carboxylate?

A1: For optimal stability, Methyl 5-formylfuran-3-carboxylate should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at low temperatures, preferably at or below 4°C. The container should be made of amber glass or be otherwise protected from light.

• Causality: The primary drivers of degradation during storage are atmospheric oxygen, moisture, and light.

  • Oxygen: The aldehyde group is susceptible to slow oxidation to the corresponding carboxylic acid.

  • Moisture: Can lead to slow hydrolysis of the methyl ester to the carboxylic acid.

  • Light: Furan rings can be photosensitive, potentially leading to polymerization or ring-opening reactions upon prolonged exposure to UV or even ambient light.[2]

Q2: I received a new bottle of Methyl 5-formylfuran-3-carboxylate that is a pale yellow solid. An older bottle in the lab has turned brownish. Is the older material still usable?

A2: A color change from pale yellow to tan or brown is a strong indicator of degradation. This is a common observation for many furanic compounds, which are known to form colored polymeric materials, often called humins, upon degradation.[3] While the material might still contain a significant amount of the desired compound, the presence of these impurities can interfere with subsequent reactions, leading to lower yields and complex purification profiles.

• Recommendation: Before using the older, discolored material, you should re-analyze its purity by a suitable method such as HPLC, GC-MS, or ¹H NMR. If significant degradation is observed, purification by recrystallization or column chromatography may be necessary. For critical applications, using a fresh, high-purity lot is always the best practice.

Q3: Can I store solutions of Methyl 5-formylfuran-3-carboxylate for later use?

A3: Storing this compound in solution is generally not recommended for extended periods due to its limited stability in many common solvents.[4] If short-term storage is unavoidable, use a dry, aprotic solvent like anhydrous DMF or acetonitrile. Polar aprotic solvents have been shown to have a stabilizing effect on some furan derivatives.[4] Avoid chlorinated solvents and ethers like THF, which may contain peroxides that can accelerate the oxidation of the aldehyde. Always store solutions cold (4°C), protected from light, and under an inert atmosphere. For best results, prepare solutions fresh before use.

Part 2: Troubleshooting Guide for Experimental Degradation

This section provides a structured approach to identifying and mitigating degradation that may occur during your chemical reactions.

Issue: My reaction yield is unexpectedly low, and TLC/LC-MS analysis shows multiple unidentified spots.

This common issue often points to the degradation of the starting material under the reaction conditions. The key is to identify the stressor responsible.

Q4: My reaction is run under acidic conditions, and I'm seeing significant byproduct formation. What is happening?

A4: The furan ring is notoriously unstable under acidic conditions.[5] Protons can catalyze the hydrolysis of the methyl ester, but more critically, they can lead to hydration of the furan ring followed by ring-opening and subsequent polymerization into insoluble humins.[3]

• Mechanism: The electron-rich furan ring is susceptible to electrophilic attack by protons, initiating a cascade of reactions. The presence of two electron-withdrawing groups (formyl and methoxycarbonyl) on Methyl 5-formylfuran-3-carboxylate offers some stabilization compared to unsubstituted furan, but this is often insufficient to prevent degradation in strong acidic media, especially with heat.

• Troubleshooting Steps:

  • Reduce Acidity: Use the mildest possible acid catalyst or a stoichiometric amount instead of a catalytic excess.

  • Lower Temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate.

  • Change Solvent: A less protic solvent may slow the rate of degradation.

  • Protecting Groups: If the furan moiety is not involved in the desired transformation, consider if a protecting group strategy is feasible, though this adds synthetic steps.

Q5: I am performing a reaction in a basic medium (e.g., using NaOH, K₂CO₃) and my product is not the one I expected. What degradation pathway should I consider?

A5: In basic conditions, the primary degradation pathway is the hydrolysis (saponification) of the methyl ester group to form the corresponding carboxylate salt.[6] This is a very common and often rapid transformation.

• Mechanism: The hydroxide ion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This leads to the formation of a tetrahedral intermediate which then collapses to give the carboxylate and methanol.

• Troubleshooting Steps:

  • Confirm the Product: Your unexpected product is likely the sodium or potassium salt of 5-formylfuran-3-carboxylic acid. Check its mass in your LC-MS data.

  • Use Non-Nucleophilic Bases: If the ester must be preserved, consider using non-nucleophilic organic bases like DBU or DIPEA, although these may not be suitable for all reaction types.

  • Control Stoichiometry: If a base is required as a catalyst, use a substoichiometric amount where possible.

  • Protect the Ester: In complex syntheses, it may be necessary to use a more robust ester (e.g., a t-butyl ester) that is stable to the basic conditions used.

Q6: My reaction involves an oxidizing agent (or is simply exposed to air for a long time), and I'm isolating an acidic byproduct. What is it?

A6: The aldehyde (formyl) group is highly susceptible to oxidation, converting it into a carboxylic acid. This is a very common degradation pathway for this molecule.[7][8]

• Mechanism: Oxidation can be promoted by a wide range of reagents, from dedicated chemical oxidants to atmospheric oxygen, especially in the presence of light or trace metal catalysts. The product of this degradation is methyl 5-(carboxy)furan-3-carboxylate.

• Troubleshooting Steps:

  • Inert Atmosphere: Run your reactions under a nitrogen or argon atmosphere to exclude atmospheric oxygen. This is one of the most effective preventative measures.

  • Use Degassed Solvents: Solvents can dissolve significant amounts of oxygen. Degassing them via sparging with an inert gas or through freeze-pump-thaw cycles can be beneficial.

  • Avoid Peroxide-Forming Solvents: If possible, avoid solvents like THF, diethyl ether, and dioxane, or use freshly opened bottles or pass them through an alumina plug to remove peroxides.

  • Check Reagent Purity: Ensure other reagents in your reaction are not contaminated with oxidative impurities.

Part 3: Protocols for Stability Assessment (Forced Degradation Studies)

To systematically evaluate the stability of Methyl 5-formylfuran-3-carboxylate and develop stability-indicating analytical methods, a forced degradation study is essential.[9][10][11] This involves intentionally subjecting the compound to harsh conditions to generate potential degradation products.

Experimental Workflow for Forced Degradation

Below is a diagram illustrating the general workflow for conducting a forced degradation study.

Caption: Workflow for a forced degradation study of Methyl 5-formylfuran-3-carboxylate.

Step-by-Step Protocol: Forced Degradation Study

Objective: To identify the degradation products of Methyl 5-formylfuran-3-carboxylate under various stress conditions.

Materials:

• Methyl 5-formylfuran-3-carboxylate

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3% (w/v)

• Calibrated oven, photostability chamber, pH meter

• HPLC system with UV/PDA and MS detectors

Methodology:

• Stock Solution Preparation: Prepare a 1.0 mg/mL stock solution of the compound in acetonitrile.

• Control Sample (Time Zero): Dilute the stock solution with a 50:50 ACN:Water mixture to a final concentration of 0.1 mg/mL. Analyze immediately.

• Acidic Hydrolysis:

  • Mix 1 mL of stock solution with 9 mL of 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Withdraw samples at intermediate time points (e.g., 2, 8, 24h).

  • Before injection, neutralize the sample with an equivalent amount of 0.1 M NaOH.

• Basic Hydrolysis:

  • Mix 1 mL of stock solution with 9 mL of 0.1 M NaOH.

  • Keep at room temperature and monitor frequently (e.g., 0.5, 1, 2, 4h), as ester hydrolysis can be rapid.

  • Before injection, neutralize the sample with an equivalent amount of 0.1 M HCl.

• Oxidative Degradation:

  • Mix 1 mL of stock solution with 9 mL of 3% H₂O₂.

  • Keep at room temperature for 24 hours, protected from light.

  • Withdraw samples at intermediate time points.

• Thermal Degradation:

  • Solution: Place a sealed vial of the stock solution in an oven at 80°C for 48 hours.

  • Solid: Place a small amount of solid compound in an oven at 80°C for 48 hours. After stressing, dissolve in ACN to prepare a 1.0 mg/mL solution.

• Photolytic Degradation:

  • Expose both the solid compound and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

  • A control sample should be wrapped in aluminum foil to exclude light.

• Sample Analysis:

  • Analyze all stressed samples, neutralized samples, and the time-zero control using a validated stability-indicating HPLC method, preferably with MS detection to aid in the identification of degradation products.

Part 4: Key Degradation Pathways and Data Summary

The forced degradation studies will likely reveal several key degradation products.

Visualizing the Primary Degradation Pathways

Caption: Primary degradation pathways of Methyl 5-formylfuran-3-carboxylate.

Summary of Forced Degradation Results

The following table summarizes the expected outcomes from the forced degradation protocol. The goal is to achieve 5-20% degradation to ensure that the analytical method can detect impurities without completely consuming the parent peak.[9]

Stress Condition	Typical Parameters	Primary Degradation Pathway	Expected Major Degradant(s)
Acidic Hydrolysis	0.1 M HCl, 60°C	Ester Hydrolysis, Furan Ring Degradation	5-Formylfuran-3-carboxylic acid; Polymers
Basic Hydrolysis	0.1 M NaOH, RT	Ester Hydrolysis (Saponification)	5-Formylfuran-3-carboxylic acid (as salt)
Oxidation	3% H₂O₂, RT	Aldehyde Oxidation	Methyl 5-carboxyfuran-3-carboxylate
Thermal (Heat)	80°C (Solid/Solution)	General Decomposition	Potential for oxidation and polymerization
Photolysis	ICH Q1B Conditions	Furan Ring Degradation/Polymerization	Complex mixture of colored degradants

By understanding these degradation pathways and implementing the troubleshooting strategies and validation protocols outlined in this guide, you can ensure the quality and integrity of your work with Methyl 5-formylfuran-3-carboxylate. For further inquiries, please do not hesitate to contact our technical support team.

References

• Stability of 5-fluorouracil solutions according to different parameters. PubMed.
• General scheme of the study of furan stability. ResearchGate.
• Methyl 5-formylfuran-2-carboxylate | 5904-71-2 | FAA90471. Biosynth.
• Theoretical Kinetic Study of Thermal Decomposition of 5-Methyl-2-ethylfuran. MDPI.
• US4185027A - Hydrolysis of methyl esters. Google Patents.
• The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. Wiley Online Library.
• Oxidation of 5-Hydroxymethylfurfural to 5-Formyl Furan-2-Carboxylic Acid by Non-Precious Transition Metal Oxide-Based Catalyst | Request PDF. ResearchGate.
• Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate. MDPI.
• Selective Aerobic Oxidation of 5-(Hydroxymethyl)furfural to 5-Formyl-2-furancarboxylic Acid in Water | Request PDF. ResearchGate.
• (PDF) Synthesis, Chemistry and Applications of 5-Hydroxymethyl-furfural and Its Derivatives. ResearchGate.

• Methyl 5-formyl-2-methylfuran-3-carboxylate | C8H8O4 | CID 2779820. PubChem. Available at: [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. National Institutes of Health (NIH). Available at: [Link]

• Photostability and Antiproliferative Activity of Furan Analogues of Combretastatin A-4. MDPI. Available at: [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. Available at: [Link]

• Industrial production, application, microbial biosynthesis and degradation of furanic compound, hydroxymethylfurfural (HMF) - PMC. National Institutes of Health (NIH). Available at: [Link]

• Hybrid Biocatalysis with Photoelectrocatalysis for Renewable Furan Derivatives' Valorization: A Review. MDPI. Available at: [Link]

• Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. Biosciences Biotechnology Research Asia. Available at: [Link]

• Microbial degradation of furanic compounds: biochemistry, genetics, and impact. Scholarly Publications Leiden University. Available at: [Link]

• Photoreactive furan derivatives | Request PDF. ResearchGate.

• Concurrent Biocatalytic Oxidation of 5-Hydroxymethylfurfural into 2,5-Furandicarboxylic Acid by Merging Galactose Oxidase with Whole Cells. MDPI. Available at: [Link]

• Catalytic oxidation of 5-hydroxymethylfurfural to 2,5-diformylfuran using MOF-808(Cu) under near ambient conditions. Journal of Materials Chemistry A (RSC Publishing). Available at: [Link]

• Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research. Available at: [Link]

• Methyl 5-methylfuran-3-carboxylate. MySkinRecipes. Available at: [Link]

• WO2015193364A1 - Process for the selective oxidation of 5-hydroxymethylfurfural. Google Patents.

• Piezocatalytic oxidation of 5-hydroxymethylfurfural to 5-formyl-2-furancarboxylic acid over Pt decorated hydroxyapatite. RSC Publishing. Available at: [Link]

• Forced Degradation Study: Complete Technical Guide for Pharmaceutical Development. LinkedIn. Available at: [Link]

• Study on hydrolysis of methyl formate into formic acid in a catalytic distillation column. ResearchGate.

• The photohydrolysis of furans. PubMed. Available at: [Link]

• Methyl 5-formylfuran-2-carboxylate | C7H6O4 | CID 12283779. PubChem. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Photostability and Antiproliferative Activity of Furan Analogues of Combretastatin A-4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. US4185027A - Hydrolysis of methyl esters - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biopharminternational.com [biopharminternational.com]
• 11. biomedres.us [biomedres.us]

Technical Support Center: Methyl 5-formylfuran-3-carboxylate Impurity Profiling

The following technical guide details the impurity profiling, analytical method development, and troubleshooting for Methyl 5-formylfuran-3-carboxylate (MFFC). This document is structured for researchers and process chemists requiring high-fidelity separation and identification of process-related impurities.

Molecule Overview & Critical Quality Attributes

• Chemical Name: Methyl 5-formylfuran-3-carboxylate[1]

• Target Structure: Furan ring substituted with a methyl ester at C3 and a formyl (aldehyde) group at C5.[1]

• Primary Application: Intermediate in the synthesis of bioactive heterocyclic compounds (e.g., CXCR4 antagonists, antitubercular agents) and advanced biomass-derived monomers.

• Critical Impurity Classes: Unreacted starting materials (des-formyl), oxidation byproducts (carboxylic acids), reduction byproducts (alcohols), and hydrolysis degradants.

Impurity Profiling Workflow

The following diagram outlines the logical decision tree for identifying and controlling impurities in MFFC.

Figure 1: Decision tree for categorizing impurities based on retention time (RT) relative to the main peak and physicochemical properties.

Troubleshooting & FAQs

Category A: Analytical Method (HPLC/GC)

Q1: I am observing severe peak tailing for an early eluting impurity (RRT ~0.4). How do I resolve this? Diagnosis: This is likely Impurity B (5-Formylfuran-3-carboxylic acid) . The free carboxylic acid moiety interacts strongly with residual silanols on the stationary phase column, causing tailing, especially at neutral pH. Solution:

• Acidify Mobile Phase: Ensure your aqueous mobile phase contains 0.1% Phosphoric Acid or 0.1% Formic Acid (pH ~2.5). This suppresses ionization (

  ), keeping the impurity in its neutral, better-retained form.

• Column Selection: Switch to a column with "end-capping" technology or a polar-embedded group (e.g., Waters Symmetry Shield RP18 or Agilent ZORBAX SB-C18) to minimize silanol interactions.

Q2: My main peak (MFFC) splits into two peaks when using methanol as a diluent. Is the compound degrading? Diagnosis: This is a common artifact caused by hemiacetal formation . The aldehyde group at C5 reacts reversibly with methanol to form the methyl hemiacetal. Solution:

• Change Diluent: Use Acetonitrile (ACN) or a mixture of Water/ACN . Avoid primary alcohols (MeOH, EtOH) in the sample diluent.

• Temperature Control: If alcohol must be used, keep the autosampler at 4°C to slow the kinetics of acetal formation.

Category B: Impurity Identification & Origin

Q3: We detected an impurity with Mass (M+16) relative to the main peak. Is this an N-oxide? Diagnosis: In furan chemistry, M+16 typically indicates oxidation of the aldehyde to a carboxylic acid (Impurity B mentioned above) or oxidation of the furan ring itself (less common). However, if the retention time is later than the main peak, it could be Methyl 5-carboxyfuran-3-carboxylate (where the aldehyde oxidized to ester/acid) or a ring-opened species. Verification:

• Check the UV spectrum.[2][3][4] Oxidation of the aldehyde to an acid breaks the conjugation slightly differently.

• Impurity C (Oxidation): Methyl 5-carboxyfuran-3-carboxylate (or the monomethyl ester of furan-2,4-dicarboxylic acid).

Q4: What is the most likely origin of the "des-formyl" impurity (Methyl furan-3-carboxylate)? Technical Insight: This is Impurity A , the unreacted starting material if the synthesis involves the formylation of methyl 3-furoate (e.g., via Vilsmeier-Haack reaction). Control Strategy:

• Monitor reaction conversion by HPLC.

• This impurity is less polar than MFFC and will elute after the main peak in Reverse Phase chromatography due to the lack of the polar carbonyl oxygen.

Standardized Impurity Profile Table

Use the table below to map unknown peaks in your chromatogram. Relative Retention Times (RRT) are approximate for a C18 column with Water/ACN gradient.

Impurity Code	Compound Name	Structure Description	Origin	Approx. RRT
MFFC	Methyl 5-formylfuran-3-carboxylate	Main Peak	Target	1.00
Impurity A	Methyl furan-3-carboxylate	Missing formyl group at C5	Unreacted Starting Material	~1.2 - 1.3
Impurity B	5-Formylfuran-3-carboxylic acid	Methyl ester hydrolyzed to acid	Hydrolysis (Storage/Workup)	~0.3 - 0.5
Impurity C	Methyl 5-(hydroxymethyl)furan-3-carboxylate	Aldehyde reduced to alcohol	Over-reduction / Disproportionation	~0.6 - 0.7
Impurity D	Dimethyl furan-2,4-dicarboxylate	Formyl group oxidized to ester	Side reaction (if oxidative conditions used)	~1.1
Impurity E	Furan Dimers	C=C coupled species	Aldol condensation (High pH)	> 1.5

Recommended Analytical Protocol (HPLC)

To ensure reproducible impurity profiling, adopt the following method parameters. This method is optimized to separate the polar acid degradants from the neutral ester.

Parameter	Specification	Rationale
Column	C18 (150 x 4.6 mm, 3.5 µm)	Standard RP stationary phase.
Mobile Phase A	0.1% H3PO4 in Water	Acidic pH suppresses acid impurity ionization.
Mobile Phase B	Acetonitrile	Strong eluent, prevents hemiacetal issues.
Gradient	5% B to 90% B over 20 min	Gradient required to elute non-polar dimers.
Flow Rate	1.0 mL/min	Standard backpressure management.
Detection	UV @ 265 nm	Max absorbance for furan-conjugated aldehydes.
Diluent	Water : ACN (50:50)	Matches initial gradient strength.

References

• PubChem. (2025).[1][5][6][7] Methyl 5-formyl-2-methylfuran-3-carboxylate (Analogous Structure Data).[8][9] National Library of Medicine. Available at: [Link]

• Pelipko, V. V., et al. (2021).[10] Synthesis of Substituted Furan-3-carboxylates.[8][9][10][11][12] Russian Journal of General Chemistry.[10] Available at: [Link]

• SIELC Technologies. (2024). HPLC Method for Substituted Furans Separation.[2][4] Available at: [Link]

Sources

• 1. Methyl 5-formyl-2-methylfuran-3-carboxylate | C8H8O4 | CID 2779820 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. LC method for the direct and simultaneous determination of four major furan derivatives in coffee grounds and brews - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. HPLC Method for Substituted Furans Separation on Newcrom R1 column | SIELC Technologies [sielc.com]
• 5. 5-Formylfuran-3-carboxylic acid | C6H4O4 | CID 22323783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Methyl furan-3-carboxylate | C6H6O3 | CID 14918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 5-Formylfuran-3-carboxylic acid | C6H4O4 | CID 22323783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pinpools.com [pinpools.com]
• 9. METHYL 5-FORMYL-2-METHYL-3-FUROATE synthesis - chemicalbook [chemicalbook.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

"Methyl 5-formylfuran-3-carboxylate" reaction condition optimization

Executive Summary

Methyl 5-formylfuran-3-carboxylate (MFFC) is a bifunctional furanic building block. Unlike its more common isomer (the 2-carboxylate), the 3-carboxylate motif offers unique steric and electronic properties for drug discovery, particularly in fragment-based design. However, its handling is complicated by the high reactivity of the furan ring (prone to polymerization/humin formation) and the sensitivity of the C5-aldehyde to auto-oxidation.

This guide addresses the three most critical bottlenecks reported by our user base:

• Synthesis: Controlling oxidation state during preparation.

• Functionalization: Selectivity issues during reductive amination.

• Stability: Preventing degradation during storage.

Module 1: Synthesis & Preparation

Core Challenge: Preventing over-oxidation during the synthesis from Methyl 5-(hydroxymethyl)furan-3-carboxylate.

Q1: "I am oxidizing the hydroxymethyl precursor, but I keep getting the dicarboxylic acid (2,4-FDCA derivative) instead of the aldehyde. How do I stop at the aldehyde?"

Diagnosis: You are likely using a non-selective oxidant (e.g., Permanganate, Jones Reagent) or an aqueous system where the aldehyde hydrate forms and oxidizes further.

The Solution: The TEMPO/BAIB Protocol To stop at the aldehyde, you must use a radical-based oxidation system in an anhydrous solvent. We recommend the TEMPO/BAIB (Bis-acetoxyiodobenzene) system. It is chemoselective for primary alcohols and avoids the "aldehyde hydrate" pathway that leads to carboxylic acids.

Optimized Protocol:

• Solvent: Dichloromethane (DCM) or Acetonitrile (anhydrous). Do not use water or alcohols.

• Reagents:

  • Substrate (1.0 eq)[1]

  • TEMPO (0.1 eq - catalytic)

  • BAIB (1.1 eq - stoichiometric oxidant)

• Conditions: Stir at 0°C for 30 mins, then warm to Room Temperature (RT). Monitor via TLC (stain with DNP or Anisaldehyde).

• Quench: Add aqueous

  (Sodium Thiosulfate) to destroy excess oxidant before extraction.

Troubleshooting Table: Oxidation Outcomes

Observation	Probable Cause	Corrective Action
Product is Acidic	Presence of water allowed hydrate formation.	Dry solvent over molecular sieves (3Å). Switch to DCM.
Low Conversion	Old/Inactive BAIB.	Recrystallize BAIB or increase TEMPO loading to 0.2 eq.
Black Tar	Acid-catalyzed polymerization.	Add solid (1.0 eq) to the reaction as a buffer.

Module 2: Downstream Functionalization

Core Challenge: Reductive Amination yielding alcohols or polymerization products.[2]

Q2: "When reacting MFFC with a primary amine, I see the disappearance of the starting material, but the product is the alcohol (reduction of aldehyde) or a complex mixture. Why?"

Diagnosis:

• Alcohol Formation: You are using a reducing agent that is too strong (e.g.,

  ) which reduces the aldehyde faster than the imine forms.

• Complex Mixture: The furan ring is acid-sensitive. If you used strong acid (HCl/AcOH) to catalyze imine formation, you likely triggered ring-opening polymerization (humins).

The Solution: Indirect Reductive Amination with STAB Use Sodium Triacetoxyborohydride (STAB) . It is less reactive than

and will selectively reduce the iminium ion, not the aldehyde.

Step-by-Step Protocol:

• Imine Formation (Step A):

  • Mix MFFC (1.0 eq) and Amine (1.1 eq) in DCE (Dichloroethane) or THF.

  • Critical: Add Acetic Acid (1.0 eq) . This is mild enough to catalyze imine formation without opening the furan ring.

  • Stir for 1-2 hours. Verify imine formation via ¹H-NMR (shift of CHO proton from ~9.6 ppm to ~8.5 ppm).

• Reduction (Step B):

  • Add STAB (1.5 eq) in one portion.

  • Stir at RT for 4–12 hours.

• Workup: Quench with saturated

  . Do not use strong acid to quench.

Visualizing the Pathway

Figure 1: Mechanistic pathway for Reductive Amination. Green path indicates the optimized STAB protocol. Red dashed paths indicate common failure modes.

Module 3: Stability & Storage

Core Challenge: "My white solid turned yellow/brown overnight."

Q3: "I synthesized MFFC yesterday. Today the NMR shows new peaks and the solid is discolored. Is it stable?"

Diagnosis: Furan-2-aldehydes and Furan-3-aldehydes are notoriously unstable in air. They undergo auto-oxidation to the carboxylic acid and photochemical dimerization .

Storage Protocol (The "Golden Rules"):

• Atmosphere: Always store under Argon or Nitrogen.

• Temperature: Store at -20°C .

• State: Do not store as a solution (e.g., in CDCl3) for long periods. Acid traces in chloroform accelerate decomposition. Store as a dry solid.

• Purification: If the compound has degraded, filter through a short plug of basic alumina (not silica) to remove acidic impurities before use.

References

• Vilsmeier-Haack Formylation of Furoates: Protocol Context: While specific to the 2-methyl-3-furoate, the formylation conditions are adaptable to 3-furoate derivatives. Source: Marson, C. M. Tetrahedron1992, 48, 3659.

• TEMPO Oxidation Protocols (General Furanics)

  • Protocol Context: Standard procedure for oxidizing HMF derivatives to aldehydes without over-oxid

  • Source: De Luca, L. et al. "A Very Mild and Chemoselective Oxidation of Alcohols to Carbonyl Compounds." Journal of Organic Chemistry2003 , 68, 4999. Link

• Reductive Amination Standards (STAB)

  • Protocol Context: The definitive guide on using Sodium Triacetoxyborohydride for aldehyde selectivity.

  • Source: Abdel-Magid, A. F. et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry1996 , 61, 3849. Link

• Furan Stability & Humins

  • Protocol Context: Mechanisms of furan degradation and polymeriz

  • Source: van Zandvoort, I. et al. "Formation, Molecular Structure, and Morphology of Humins in Biomass Conversion." ChemSusChem2013 , 6, 1745. Link

Disclaimer: These protocols are for research use only. Always consult the Safety Data Sheet (SDS) for Methyl 5-formylfuran-3-carboxylate before handling.

Sources

• 1. METHYL 5-FORMYL-2-METHYL-3-FUROATE synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]

"Methyl 5-formylfuran-3-carboxylate" troubleshooting failed reactions

Technical Support Center: Methyl 5-formylfuran-3-carboxylate (M5FC)

Topic: Troubleshooting Failed Reactions & Stability Management Document ID: TS-M5FC-2024-01 Classification: Advanced Organic Synthesis / Furan Chemistry

Introduction: The Molecule & Its Temperament

Methyl 5-formylfuran-3-carboxylate (M5FC) is a bifunctional furan building block. Unlike the common bio-based platform chemical HMF (2,5-disubstituted), the 3-carboxylate substitution pattern creates a unique "meta-like" electronic environment.

• The Trap: Researchers often apply standard HMF (2-furoate) protocols to M5FC, leading to failure. The electron-withdrawing ester at the 3-position deactivates the ring but makes the C2-proton significantly more acidic and susceptible to base-mediated side reactions.

• Key Reactivity Zones:

  • C5-Formyl Group: Prone to oxidation (to acid) and Cannizzaro disproportionation.

  • C3-Ester: Susceptible to hydrolysis and transesterification.

  • Furan Ring: Acid-sensitive (ring-opening to humins) and prone to hydrogenation.

Diagnostic Flowchart: Why Did My Reaction Fail?

Before proceeding to specific protocols, use this logic flow to categorize your failure mode.

Figure 1: Diagnostic logic for identifying M5FC reaction failures.

Module 1: Material Integrity & Purification

Issue: "My starting material turned into a black oil during storage." Diagnosis: Autoxidation and acid-catalyzed polymerization (Humin formation).

The furan ring is electron-rich. Even trace acids (from silica gel chromatography) or atmospheric oxygen can trigger chain reactions.

Troubleshooting Protocol:

Observation	Root Cause	Corrective Action
Darkening upon storage	Autoxidation of aldehyde to acid; subsequent polymerization.	Store under Argon/N2 at -20°C. Add 0.1% BHT (butylated hydroxytoluene) as a radical scavenger if downstream chemistry permits [1].
Tailing on TLC	Presence of 5-carboxylic acid derivative (oxidation product).	Wash with NaHCO3. Dissolve in EtOAc, wash with sat. NaHCO3 to remove the acid, dry over Na2SO4.
NMR: New singlet ~9.5 ppm	Formyl proton shift due to hydration (gem-diol).	Dry Solvents. M5FC forms hydrates in wet DMSO/CDCl3. Dry material under high vacuum (0.1 mbar) for 4h.

Module 2: The Aldehyde Interface (Reductive Amination)

Context: Reacting M5FC with an amine (R-NH2) to form the amine derivative. Common Failure: Low yield, recovery of alcohol byproduct, or ring saturation.

Technical Insight: The 3-carboxylate group withdraws electron density, making the imine (Schiff base) intermediate more electrophilic but also more prone to hydrolysis.

Protocol: Optimized Reductive Amination (Indirect Method) Direct methods (NaBH3CN) often fail due to pH incompatibility.

• Step 1 (Imine Formation):

  • Mix M5FC (1.0 eq) and Amine (1.1 eq) in anhydrous MeOH .

  • Critical Additive: Add 4Å Molecular Sieves (activated). Water generation drives the equilibrium back to the aldehyde [2].

  • Stir 4-12h at RT. Monitor by TLC (disappearance of aldehyde).[1]

• Step 2 (Reduction):

  • Cool to 0°C.

  • Add NaBH4 (1.5 eq) portion-wise. Do not use acidic reducing agents (STAB) initially as they may trigger ring opening.

  • Stir 1h.

• Step 3 (Quench):

  • Quench with sat. NaHCO3 (Not HCl! Acid hydrolyzes the ester).

FAQ: Why did I get the alcohol (Methyl 5-hydroxymethylfuran-3-carboxylate)?

• Reason: The imine failed to form fully, or hydrolyzed before reduction. The NaBH4 then reduced the remaining aldehyde.

• Fix: Ensure the imine formation step is complete (check via NMR or TLC) before adding the hydride.

Module 3: Knoevenagel Condensation

Context: Reacting M5FC with active methylene compounds (e.g., malonates). Common Failure: "The reaction turned black and solidified."

Technical Insight: Furan aldehydes are sensitive to the "Cannizzaro reaction" under strong basic conditions (NaOH/KOH), leading to disproportionation (alcohol + acid) and subsequent polymerization.

Recommended Conditions (Doebner Modification): Use a weak base/acid buffer system rather than a strong base.

• Catalyst: Piperidine (0.1 eq) + Glacial Acetic Acid (0.1 eq).

• Solvent: Toluene (with Dean-Stark trap) or Ethanol.

• Mechanism: The piperidinium acetate buffers the pH, preventing ring degradation while catalyzing the enolization [3].

Reaction Workflow Visualization:

Figure 2: Pathway selectivity in condensation reactions.

Module 4: Ester & Ring Stability

Issue: "I tried to hydrolyze the ester to the acid, but the ring opened." Diagnosis: Acid-catalyzed ring opening (The "Levulinic Acid" Pathway).

Hydrolyzing the methyl ester at C3 requires care. Standard reflux in 6M HCl will destroy the furan ring.

Safe Hydrolysis Protocol:

• Reagent: LiOH (2.0 eq) in THF/H2O (3:1).

• Temperature: 0°C to Room Temperature (Do not heat).

• Workup: Carefully acidify to pH 3-4 using 1M KHSO4 (mild acid). Do not go below pH 2.

  • Why? High acidity protonates the furan ring oxygen or the alpha-carbon, initiating ring opening [4].

The "C2-Proton" Trap: The C2-proton (between the oxygen and the ester) is relatively acidic (pKa ~30, but activated by the ester).

• Avoid: Organolithiums (n-BuLi) without protection. They will deprotonate C2, leading to dimerization or quenching.

• Use: Grignard reagents are generally tolerated better at low temperatures (-78°C).

References

• Gaset, A. et al. "Synthesis, chemistry and applications of 5-hydroxymethylfurfural and its derivatives." Semantic Scholar, 1990.

• Reddy, C. et al. "Reductive Amination of Furanic Aldehydes using CuAlOx Catalyst." NIH / PubMed Central, 2020.

• BenchChem Technical Guides. "An In-depth Technical Guide to the Knoevenagel Condensation of Furfural." BenchChem, 2025.[2]

• Zanatta, N. et al. "Convenient Synthesis of Furan-3-carboxylic Acid and Derivatives."[3] ResearchGate, 2004.

• PubChem Compound Summary. "Methyl 5-formyl-2-methylfuran-3-carboxylate."[4] National Library of Medicine.

Sources

• 1. reddit.com [reddit.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Methyl 5-formyl-2-methylfuran-3-carboxylate | C8H8O4 | CID 2779820 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Hub: Methyl 5-formylfuran-3-carboxylate Scale-Up

Executive Summary

Scale-up synthesis of Methyl 5-formylfuran-3-carboxylate (MFF-3C) presents a unique set of challenges distinct from its 2-carboxylate isomer. The presence of the electron-withdrawing ester group at the C3 position creates a dichotomy in reactivity that often leads to regiochemical failure (wrong isomer) or thermodynamic instability (polymerization) during scale-up.

This guide addresses the two primary synthetic workflows:

• The Oxidative Route (Recommended): Selective oxidation of methyl 5-(hydroxymethyl)furan-3-carboxylate.[1]

• The Electrophilic Route (Legacy/High Risk): Vilsmeier-Haack formylation of methyl 3-furoate.[1]

Part 1: Route Selection & Decision Matrix

Before proceeding, verify your precursor strategy.[1] The most common failure mode in MFF-3C synthesis is selecting the wrong route for the available equipment.

Figure 1: Strategic decision tree for synthesis route selection. Route B is preferred for purity profiles >98%.

Part 2: The Oxidative Route (TEMPO-Mediated)

Methodology: Anelli Oxidation (TEMPO/NaOCl) Target: Conversion of hydroxymethyl group to aldehyde without over-oxidation to carboxylic acid.[1]

Protocol Overview

Parameter	Specification	Reason
Catalyst	TEMPO (1-2 mol%)	Low load prevents radical coupling side reactions.[1]
Co-oxidant	NaOCl (1.05 - 1.10 equiv)	Stoichiometric control is critical to stop at aldehyde.[1]
Buffer	NaHCO₃/K₂CO₃ (pH 8.6–9.[1]5)	CRITICAL: Acidic pH (<7) promotes Cl₂ generation (chlorination); pH >10 promotes ester hydrolysis.[1]
Temperature	-5°C to 5°C	Suppresses over-oxidation to the carboxylic acid.[1]

Troubleshooting Guide: Oxidation Issues

Q1: "My reaction stalled at 80% conversion, but adding more bleach causes over-oxidation."

• Diagnosis: The build-up of NaCl byproduct increases ionic strength, potentially crashing out the TEMPO catalyst or inhibiting the phase transfer if using a biphasic system (DCM/Water).

• Solution:

  • Add KBr (10 mol%): Bromide acts as a shuttle.[1] NaOCl oxidizes Br⁻ to OBr⁻, which is a faster oxidant for the N-oxoammonium species. This accelerates the reaction at lower temperatures [1].

  • pH Drift: Check pH. As the reaction proceeds, HCl is generated (neutralized by buffer). If pH drops below 8, the reaction slows. Re-adjust pH with dilute NaOH.[1]

Q2: "I am seeing significant amounts of the carboxylic acid impurity (Methyl 5-carboxyfuran-3-carboxylate)."

• Diagnosis: "Over-charging" of oxidant or poor temperature control.[1] The aldehyde is susceptible to further oxidation to the acid.

• The Fix:

  • Quench Protocol: Do not wait for "perfect" conversion. Quench with aqueous Sodium Thiosulfate or Sodium Sulfite immediately when aldehyde:acid ratio is optimal (typically >95:5).[1]

  • Strict Stoichiometry: Use exactly 1.05 equivalents of NaOCl. Titrate your bleach stock solution before use; commercial bleach degrades rapidly.[1]

Q3: "The product is colored yellow/orange after workup."

• Diagnosis: Traces of TEMPO or conjugated furan oligomers.[1]

• The Fix: Wash the organic layer with cold 1% aqueous HCl (removes TEMPO residues) followed by a wash with 1% Ascorbic Acid (scavenges radical species).

Part 3: The Vilsmeier-Haack Route (Electrophilic Substitution)

Methodology: Reaction of Methyl 3-furoate with POCl₃/DMF.[1][2] Primary Challenge: Regioselectivity (C2 vs C5) and Thermal Hazards.[1]

Mechanism & Safety Workflow

Figure 2: Vilsmeier-Haack safety workflow. Note the critical exotherm control points at reagent formation and hydrolysis.

Troubleshooting Guide: Vilsmeier Issues

Q4: "I am getting a 60:40 mixture of the 2-formyl and 5-formyl isomers. How do I shift this?"

• The Science: The C3-ester is electron-withdrawing.

  • C2 Position: Sterically hindered by the ester but electronically "ortho-like."[1]

  • C5 Position: Less hindered but "meta-like."

  • Vilsmeier is a bulky electrophile, which should favor C5, but the electronic activation often directs to C2.

• The Fix: You cannot easily shift the electronics. However, you can improve the ratio by lowering the temperature (-20°C) to favor the kinetic product (often C5 due to sterics).

• Purification: Do NOT attempt silica chromatography for separation on scale. The isomers have very similar R_f values. Use fractional crystallization from Methanol/Water.[1] The 5-formyl isomer is typically more symmetric and higher melting.[1]

Q5: "During the water quench, the reactor temperature spiked and the mixture turned into black tar."

• Diagnosis: Thermal runaway causing furan polymerization.[1] The hydrolysis of the Vilsmeier intermediate releases massive amounts of HCl and heat. Furans are acid-sensitive (Humins formation).[1]

• The Fix (Inverse Quench):

  • Never add water to the reaction mixture.[1]

  • Inverse Addition: Slowly cannulate the reaction mixture into a chilled (0°C) solution of Sodium Acetate or Sodium Bicarbonate. This buffers the HCl immediately as it forms, protecting the furan ring [2].

Part 4: Stability & Storage (The "Hidden" Killer)

Q6: "My pure white solid turned into a brown gum after 1 week."

• Reason: Furan aldehydes are autoxidizable and photosensitive.[1] They degrade into furoic acids which catalyze further polymerization.[1]

• Storage Protocol:

  • Atmosphere: Store under Argon or Nitrogen.[1]

  • Temperature: < -20°C.

  • Stabilizer: For long-term storage of large batches, adding 0.1% BHT (Butylated hydroxytoluene) can prevent radical chain oxidation.[1]

References

• Ciriminna, R., & Pagliaro, M. (2010).[1] "TEMPO-mediated oxidation of alcohols: An industrial perspective." Organic Process Research & Development.

• Stoessel, F. (2008).[1] "Thermal Safety of Chemical Processes: Risk Assessment and Process Design." Mettler Toledo / Wiley-VCH.[1] (Referencing Vilsmeier thermal hazards).

• Organic Syntheses. (2025). "General Procedures for Vilsmeier-Haack Formylation." Organic Syntheses Coll.[1] Vol.[1]

Sources

• 1. Methyl 5-formyl-2-methylfuran-3-carboxylate | C8H8O4 | CID 2779820 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]

Technical Support Center: Byproduct Identification in the Synthesis of Methyl 5-formylfuran-3-carboxylate

Prepared by the Office of Senior Application Scientists

Welcome to the technical support guide for the synthesis and purification of Methyl 5-formylfuran-3-carboxylate. This document is designed for researchers, chemists, and drug development professionals who may encounter challenges with byproduct formation during their synthetic procedures. Our goal is to provide expert-driven, actionable insights to help you identify and mitigate common impurities, ensuring the integrity of your research.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My Vilsmeier-Haack formylation of Methyl furan-3-carboxylate resulted in a low yield and multiple spots on my TLC plate. What are the likely byproducts?

A1: Senior Application Scientist Insights

The Vilsmeier-Haack reaction, while effective for formylating electron-rich heterocycles like furans, is sensitive to reaction conditions.[1] Deviations from optimal parameters can lead to a complex mixture of products. The most common culprits for a messy reaction profile are unreacted starting material, product degradation, and the formation of specific side-products.

Likely Byproducts to Consider:

• Unreacted Starting Material (Methyl furan-3-carboxylate): This is the most straightforward impurity to identify. Incomplete conversion is common if the Vilsmeier reagent was not fully formed or if the reaction time was insufficient.

• Furan-3-carboxylic acid: Hydrolysis of the methyl ester can occur during aqueous workup, especially if the pH is not carefully controlled.

• 5-Formylfuran-3-carboxylic acid: Subsequent hydrolysis of the final product's ester group can also occur during workup or purification.

• Polymeric Byproducts (Humins): Furans are susceptible to polymerization under strong acidic conditions, which are inherent to the Vilsmeier-Haack reaction.[2][3] This often manifests as a dark, insoluble tar-like substance that can complicate purification and significantly lower yields.

• Over-formylation Products: While the ester group is deactivating, forcing conditions (high temperature, prolonged reaction time) could potentially lead to di-formylated species, although this is generally less common.

Below is a logical workflow to begin the identification process.

Caption: Initial workflow for addressing a complex crude reaction mixture.

Q2: I've isolated an impurity, but the ¹H NMR spectrum is confusing. How can I use it to identify the structure?

A2: Senior Application Scientist Insights

Proton NMR is a powerful tool for distinguishing between the target molecule and potential byproducts. The key is to look for the presence or absence of characteristic signals, particularly the aldehyde proton and the furan ring protons.

¹H NMR Spectral Data Comparison:

Compound Name	Aldehyde Proton (CHO)	Furan Protons (H2, H4, H5)	Methyl Ester (OCH₃)	Key Differentiator
Methyl 5-formylfuran-3-carboxylate (Product)	~9.6 ppm (s, 1H)	~8.2 ppm (s, 1H), ~7.5 ppm (s, 1H)	~3.9 ppm (s, 3H)	Presence of aldehyde proton and two distinct furan singlets.
Methyl furan-3-carboxylate (Starting Material)	Absent	~8.1 ppm (s, 1H), ~7.4 ppm (s, 1H), ~6.7 ppm (s, 1H)	~3.8 ppm (s, 3H)	Absence of aldehyde proton; three distinct furan protons.[4]
5-Formylfuran-3-carboxylic acid	~9.7 ppm (s, 1H)	~8.3 ppm (s, 1H), ~7.6 ppm (s, 1H)	Absent	Presence of aldehyde proton but absence of methyl ester signal; broad COOH peak.
Furan-3-carboxylic acid	Absent	~8.2 ppm (s, 1H), ~7.5 ppm (s, 1H), ~6.8 ppm (s, 1H)	Absent	Absence of both aldehyde and methyl ester signals; broad COOH peak.[4]

Note: Chemical shifts (ppm) are approximate and can vary based on the solvent and concentration.

If you observe signals that don't match these, consider the possibility of products from ring-opening or other rearrangements, although this is less common under standard Vilsmeier-Haack conditions.

Q3: My mass spectrometry data shows a peak at m/z 140. What could this be?

A3: Senior Application Scientist Insights

Mass spectrometry is invaluable for confirming the molecular weight of your product and impurities. Always consider the expected ionization method (e.g., ESI, GC-MS) and the resulting species ([M+H]⁺, [M+Na]⁺, M⁺·).

The Vilsmeier-Haack reaction involves the in-situ formation of an electrophilic iminium salt (the Vilsmeier reagent) from DMF and a halogenating agent like phosphorus oxychloride (POCl₃).[1][5] This reagent then attacks the electron-rich furan ring.

Caption: Generalized mechanism of the Vilsmeier-Haack formylation.

Molecular Weight Analysis of Potential Byproducts:

Compound Name	Molecular Formula	Exact Mass (Da)	Common MS Adducts [M+H]⁺ / [M+Na]⁺
Methyl 5-formylfuran-3-carboxylate (Product)	C₇H₆O₄	154.027	155.034 / 177.016
Methyl furan-3-carboxylate (Starting Material)	C₆H₆O₃	126.032	127.039 / 149.021
5-Formylfuran-3-carboxylic acid	C₆H₄O₄	140.011	141.018 / 163.000
Furan-3-carboxylic acid	C₅H₄O₃	112.016	113.024 / 135.006

Based on this table, an observed mass of m/z 140 (assuming a radical cation M⁺· from GC-MS or loss of a proton in negative ion mode ESI) strongly suggests the presence of 5-Formylfuran-3-carboxylic acid , the hydrolyzed version of your final product. This indicates that your workup or purification conditions may be too harsh, causing ester cleavage.

Troubleshooting & Optimization Protocols

Protocol 1: Minimizing Byproduct Formation in Vilsmeier-Haack Formylation

This protocol provides guidelines for optimizing the reaction to favor the desired product.

Objective: To reduce the formation of humins and hydrolyzed byproducts.

Methodology:

• Temperature Control (Critical):

  • Prepare the Vilsmeier reagent by adding POCl₃ dropwise to anhydrous DMF at 0 °C. Failure to control this exothermic step can lead to reagent decomposition.

  • Add the Methyl furan-3-carboxylate substrate to the pre-formed reagent, maintaining a low temperature (e.g., 0-10 °C).

  • Allow the reaction to warm to room temperature slowly. Avoid excessive heating unless necessary, as higher temperatures promote polymerization.[1]

• Stoichiometry:

  • Use a slight excess of the Vilsmeier reagent (typically 1.1 to 1.5 equivalents) to ensure complete consumption of the starting material. Using a large excess can increase the risk of side reactions.

• Reaction Monitoring:

  • Monitor the reaction progress by TLC or LC-MS. Quench the reaction as soon as the starting material is consumed to prevent product degradation.

• Controlled Workup:

  • Pour the reaction mixture slowly onto crushed ice to quench the reaction.

  • Carefully neutralize the mixture with a cold base solution (e.g., NaHCO₃ or NaOH solution) while keeping the temperature below 20 °C. This step is crucial to prevent acid-catalyzed hydrolysis of the ester group. Adjust to a neutral or slightly basic pH (7-8).

  • Extract the product promptly with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Purity Analysis

Objective: To accurately quantify the purity of Methyl 5-formylfuran-3-carboxylate and identify impurities.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of your crude or purified product in a suitable solvent (e.g., acetonitrile) at a concentration of ~1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions (General Gradient Method):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection: Diode Array Detector (DAD) or UV detector at 254 nm and 280 nm. Furanic compounds typically have strong UV absorbance.[6][7]

  • Injection Volume: 10 µL.

• Data Analysis:

  • Integrate the peak areas to determine the relative percentage of your product and any impurities.

  • If standards are available, create a calibration curve for accurate quantification. The difference in retention times will help distinguish between the more polar carboxylic acids and the less polar ester-containing compounds.

References

• D'Auria, M., et al. (2022). Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate. MDPI. Retrieved from [Link]

• PubChem. (n.d.). Methyl 5-formyl-2-methylfuran-3-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Methyl 5-formylfuran-2-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). The Atmospheric Oxidation of Furan and Methyl Substituted Furans Initiated by Hydroxyl Radicals. Retrieved from [Link]

• Shimadzu. (n.d.). Quantitative Analysis of Furanic Compounds in Transformer oil by HPLC Method. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Furan synthesis. Retrieved from [Link]

• PubMed. (2007). Quantitation of furan and methylfuran formed in different precursor systems by proton transfer reaction mass spectrometry. Retrieved from [Link]

• National Institutes of Health. (n.d.). MALDI imaging mass spectrometry of N-linked glycans on formalin-fixed paraffin-embedded murine kidney. Retrieved from [Link]

• MDPI. (2019). Highly Selective Oxidation of 5-Hydroxymethylfurfural to 5-Hydroxymethyl-2-Furancarboxylic Acid by a Robust Whole-Cell Biocatalyst. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. Retrieved from [Link]

• PubMed. (2013). An efficient method for the determination of furan derivatives in apple cider and wine by solid phase extraction and high performance liquid chromatography--diode array detector. Retrieved from [Link]

• ResearchGate. (2015). Selective synthesis of 2,5-disubstituted furan-3-carboxylates and the isomeric 2,4-disubstituted furan-3-carboxylates. Retrieved from [Link]

• Wikipedia. (n.d.). Furan. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan. Retrieved from [Link]

• ResearchGate. (n.d.). OH oxidation pathways and final products for furan, 2-methylfuran,.... Retrieved from [Link]

• ResearchGate. (n.d.). ForMileS: A Python Open-Source Program to Generate Molecular Structures for Tandem Mass Spectrometry Fragment Ions. Retrieved from [Link]

• MDPI. (n.d.). Ethyl 5-Formyl-1-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylate: Synthesis, Crystal Structure, Hirshfeld Surface Analysis, and DFT Calculation. Retrieved from [Link]

• Journal of the American Chemical Society. (n.d.). The Carbon-13 Nuclear Magnetic Resonance Spectra of Furan, Pyrrole, Thiophene, and Some of Their Methyl Derivatives. Retrieved from [Link]

• YouTube. (2022). MALDI-TOF Mass Spectrometric Analysis-Intact Proteins Larger Than 100 kDa. Retrieved from [Link]

• MBB College. (n.d.). Synthesis of Furan. Retrieved from [Link]

• ResearchGate. (n.d.). Notes - Formylation of Furans. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. Retrieved from [Link]

• MDPI. (2023). Concurrent Biocatalytic Oxidation of 5-Hydroxymethylfurfural into 2,5-Furandicarboxylic Acid by Merging Galactose Oxidase with Whole Cells. Retrieved from [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. (n.d.). Retrieved from [Link]

• ResearchGate. (2018). Selective Oxidation of 5-(Hydroxymethyl)furfural to Furan-2,5-dicarbaldehyde with Sodium Nitrite in Phosphoric Acid. Retrieved from [Link]

• Preparation and Properties of Furan. (n.d.). Retrieved from [Link]

• ACS Publications. (2022). Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography–Tandem Mass Spectrometry. Retrieved from [Link]

• Exploring Mass Photometry Applications: Protein Complexes & Actin Filament Nucleation. (2020). Retrieved from [Link]

• Florida Atlantic University. (2006). Synthesis of methyl 2-oxo-5-vinyl-2,5-tetrahydrofuran-3-carboxylate. Retrieved from [Link]

• Agilent. (n.d.). ANALYSIS of fuRANIC CoMpouNds IN TRANsfoRMER oIL bY AGILENT 1290 INfINITY bINARY uHpLC. Retrieved from [Link]

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• PubChem. (n.d.). Methyl furan-3-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, Chemistry and Applications of 5-Hydroxymethyl-furfural and Its Derivatives. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline [pharmaguideline.com]
• 3. uop.edu.pk [uop.edu.pk]
• 4. 3-Furoic acid(488-93-7) 1H NMR [m.chemicalbook.com]
• 5. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 6. shimadzu.com [shimadzu.com]
• 7. agilent.com [agilent.com]

Technical Support Center: Reaction Monitoring for Methyl 5-formylfuran-3-carboxylate Synthesis by TLC

Welcome to the technical support guide for monitoring the synthesis of Methyl 5-formylfuran-3-carboxylate using Thin-Layer Chromatography (TLC). This resource is designed for researchers and development professionals to provide field-proven insights, detailed protocols, and robust troubleshooting strategies. Our goal is to empower you to confidently interpret TLC results, make informed decisions about your reaction's progress, and overcome common analytical challenges.

Foundational Concepts: Why TLC is Your Reaction's Best Friend

The synthesis of Methyl 5-formylfuran-3-carboxylate, a key building block, often involves the oxidation of a primary alcohol, such as Methyl 5-(hydroxymethyl)-2-methylfuran-3-carboxylate. Monitoring this transformation is critical to determine the point of completion and to identify the formation of any byproducts.

Q: Why is TLC the preferred method for monitoring this specific reaction?

A: The rationale is grounded in the significant polarity change between the reactant and the product.

• Starting Material (The Alcohol): Methyl 5-(hydroxymethyl)-2-methylfuran-3-carboxylate contains a hydroxyl (-OH) group. This group is a hydrogen bond donor and acceptor, making the molecule relatively polar. On a normal-phase silica TLC plate, it will interact strongly with the polar stationary phase, resulting in a lower Retention Factor (Rf) .

• Product (The Aldehyde): The target molecule, Methyl 5-formylfuran-3-carboxylate, features a formyl (-CHO) group.[1] While the carbonyl oxygen is a hydrogen bond acceptor, the absence of the hydroxyl proton makes this molecule significantly less polar than the starting alcohol. Consequently, it interacts less strongly with the silica gel and travels further up the plate, exhibiting a higher Rf .

This distinct difference in polarity and, therefore, Rf value, allows for clear visual tracking of the starting material's consumption and the product's formation.[2]

The Workflow: A Step-by-Step Protocol for Flawless TLC Monitoring

This protocol outlines a self-validating system for monitoring the oxidation reaction. The inclusion of starting material and co-spotted lanes is crucial for unambiguous interpretation.[3]

Experimental Workflow Diagram

Caption: Step-by-step workflow for TLC reaction monitoring.

Detailed Methodology

• Chamber Preparation:

  • Place a piece of filter paper into a TLC chamber (a beaker with a watch glass cover works well).

  • Add your chosen eluent (see table below) to a depth of approximately 0.5 cm. The solvent level must be below the baseline you will draw on your plate.[4]

  • Cover the chamber and gently swirl to saturate the filter paper and the chamber's atmosphere. This ensures a uniform solvent front during development.

• Solvent System (Eluent) Selection:

  • The goal is to have the product Rf be approximately 0.3-0.4 for optimal separation.[3] Given the moderate polarity of the compounds, an ethyl acetate/hexane system is an excellent starting point.[5][6]

Polarity Requirement	Suggested Starting Eluent	Adjustment Rationale
Initial Trial	30% Ethyl Acetate in Hexanes (v/v)	A balanced system for moderately polar compounds.
Spots too low (low Rf)	Increase to 40-50% Ethyl Acetate	Increases eluent polarity, causing compounds to travel further.[7]
Spots too high (high Rf)	Decrease to 15-20% Ethyl Acetate	Decreases eluent polarity, increasing interaction with silica and reducing travel.[7]

• Plate Preparation and Spotting:

  • Using a pencil (never a pen, as ink will run), gently draw a baseline about 1 cm from the bottom of a silica gel TLC plate.

  • Mark three lanes on the baseline: "SM" (Starting Material), "Co" (Co-spot), and "Rxn" (Reaction Mixture).

  • Using a capillary tube, spot a dilute solution of your starting material on the "SM" lane.

  • Spot the reaction mixture (aliquot taken directly from the reaction) on the "Rxn" lane.

  • Carefully spot both the starting material and the reaction mixture on the "Co" lane. This co-spot is essential for confirming the identity of the starting material spot in your reaction lane.[3]

  • Ensure spots are small and concentrated. Allow the solvent to evaporate completely between applications if multiple spots are needed for concentration.[4]

• Development and Visualization:

  • Place the spotted TLC plate into the saturated chamber and cover it. Do not disturb the chamber while the plate is developing.

  • Allow the solvent front to travel up the plate until it is about 1 cm from the top.

  • Remove the plate and immediately mark the solvent front with a pencil.

  • Allow the plate to dry completely in a fume hood.

  • Primary Visualization: View the plate under a UV lamp (254 nm). The conjugated furan systems of both reactant and product should be UV-active.[8] Circle any visible spots with a pencil.

  • Secondary Visualization (Staining): For unambiguous identification of the aldehyde, use a specific stain. A 2,4-Dinitrophenylhydrazine (2,4-DNPH) stain is highly effective, reacting with the aldehyde to form a distinct yellow-orange spot.[9][10] Alternatively, a potassium permanganate (KMnO₄) stain will visualize both the alcohol and the aldehyde as it oxidizes both functional groups.[11]

Interpreting Your Results: What the Plate is Telling You

The relative positions and intensities of the spots in the three lanes provide a clear narrative of your reaction's progress.

Reaction Stage	"SM" Lane	"Co" Lane	"Rxn" Lane	Interpretation
Start (t=0)	Strong spot at low Rf	One strong spot at low Rf	One strong spot at low Rf	Only starting material is present.
In Progress	Strong spot at low Rf	Two distinct spots	Two spots: a fading low-Rf spot and a growing high-Rf spot	Starting material is being consumed, and the product is forming.
Completion	Strong spot at low Rf	One high-Rf spot and one low-Rf spot	A single strong spot at high Rf	The starting material has been completely consumed.
Potential Issue	Strong spot at low Rf	Two spots + baseline spot	High-Rf product spot + a new spot at the baseline (Rf~0)	Possible over-oxidation to the highly polar carboxylic acid, which sticks to the baseline.[12]

Calculating the Retention Factor (Rf): The Rf value is a ratio that quantifies the movement of a spot. It is calculated as:

• Rf = (Distance from baseline to the center of the spot) / (Distance from baseline to the solvent front)

This value should be constant for a given compound in a specific eluent system.[13]

Troubleshooting Guide

Even with a robust protocol, issues can arise. This guide addresses common problems in a direct question-and-answer format.

Troubleshooting Logic Diagram

Caption: A decision-making flow for troubleshooting TLC issues.

Common Issues and Solutions

Problem	Probable Cause(s)	Recommended Solution(s)
A long vertical streak instead of a round spot. [4][14]	1. Sample Overload: Too much sample was spotted on the plate. 2. High Sample Polarity/Insolubility: The compound is not soluble in the eluent and is smearing. 3. Degradation: The compound may be unstable on the acidic silica gel.[15][16]	1. Prepare a more dilute sample for spotting. 2. Add a small amount of a more polar solvent (e.g., methanol) to your eluent system. 3. Run a 2D TLC to check for degradation or try a neutral alumina plate.[16]
All spots are near the baseline (Rf < 0.1). [7]	The eluent is not polar enough to move the compounds off the baseline.	Increase the polarity of the eluent. For a hexane/ethyl acetate system, increase the proportion of ethyl acetate.
All spots are near the solvent front (Rf > 0.9). [7]	The eluent is too polar; it carries all compounds with it without sufficient interaction with the silica.	Decrease the polarity of the eluent. For a hexane/ethyl acetate system, decrease the proportion of ethyl acetate.
No spots are visible under UV light or after staining. [4]	1. Sample Too Dilute: The concentration is below the detection limit. 2. Spot Submerged: The initial baseline was below the solvent level in the chamber, washing the sample away.	1. Spot the plate multiple times in the same location, allowing the solvent to dry in between each application. 2. Ensure the baseline is always drawn above the solvent level in the chamber.
The solvent front is crooked or uneven. [4][17]	1. Uneven Plate Edge: The bottom of the plate is not flat, causing uneven solvent uptake. 2. Chamber Not Saturated: The atmosphere inside the chamber is not saturated with solvent vapor. 3. Plate Touching Chamber Wall: The plate is leaning against the side of the chamber or the filter paper.	1. Ensure the plate rests flat on the bottom of the chamber. 2. Always use filter paper and allow the chamber to sit for 5-10 minutes to ensure saturation before adding the plate. 3. Position the plate carefully in the center of the chamber.

Frequently Asked Questions (FAQs)

Q: My starting material and product spots are very close together (ΔRf < 0.1). How can I improve the separation? A: This indicates your solvent system is not optimal for this specific separation. You need to fine-tune the polarity. Try changing the solvent composition in smaller increments (e.g., 2-5% changes in ethyl acetate). If that fails, consider introducing a third solvent with intermediate polarity, like dichloromethane (DCM), to create a ternary system (e.g., Hexane/DCM/EtOAc).

Q: I see a new spot on the baseline that doesn't move in any standard solvent system. What is it? A: This is very likely a highly polar byproduct. In oxidation reactions, a common side reaction is the over-oxidation of the desired aldehyde to a carboxylic acid. Carboxylic acids are extremely polar and will often have an Rf of 0 on silica gel unless a highly polar eluent containing an acid (like acetic acid) is used.[18]

Q: Can I use a pen to mark my baseline? A: Absolutely not. The ink from a pen is composed of organic dyes that will dissolve in the TLC eluent and chromatograph up the plate, creating confusing streaks and extra spots that interfere with the analysis of your reaction.[4] Always use a soft-leaded pencil.

Q: How do I take a sample if my reaction is under an inert atmosphere? A: To maintain an inert atmosphere, you can quickly remove a septum, take an aliquot with a long capillary spotter, and immediately replace the septum. For more rigorous conditions, use a syringe to withdraw a small amount of the reaction mixture and spot it from the syringe needle onto the TLC plate.

Q: My aldehyde product seems to disappear from the TLC plate if I let it sit for too long before visualization. Why? A: Aldehydes can be sensitive and may either be volatile or undergo degradation (e.g., air oxidation) on the silica plate. It is best practice to develop and visualize your TLC plates promptly after spotting.

References

• Google Patents. (2020). Method for Detecting Aldehyde and Ketone By Using Thin Layer Chromatography. (US20200355656A1).

• PubChem. (n.d.). Methyl 5-formyl-2-methylfuran-3-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 2.3F: Visualizing TLC Plates. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems for TLC. Retrieved from [Link]

• Journal of the American Chemical Society. (2022). Catalytic Furfural/5-Hydroxymethyl Furfural Oxidation to Furoic Acid/Furan-2,5-dicarboxylic Acid with H2 Production Using Alkaline Water as the Formal Oxidant. Retrieved from [Link]

• Chemical Papers. (n.d.). Furan derivatives. XXXVI. Chromatographie determination of some phenylfuran derivatives. Retrieved from [Link]

• Bitesize Bio. (2021). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 2.3B: Uses of TLC. Retrieved from [Link]

• MIT. (n.d.). Synthesis of Dess-Martin-Periodinane. Retrieved from [Link]

• Organic Synthesis. (n.d.). Alcohol to Aldehyde/Ketone using Swern Oxidation. Retrieved from [Link]

• ResearchGate. (2018). Selective Oxidation of 5-(Hydroxymethyl)furfural to Furan-2,5-dicarbaldehyde with Sodium Nitrite in Phosphoric Acid. Retrieved from [Link]

• Washington State University. (n.d.). Monitoring Reactions by TLC. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). THE PROTON RESONANCE SPECTRA OF FURAN AND PYRROLE. Retrieved from [Link]

• ResearchGate. (2014). Circular Dichroism Investigation of Dess–Martin Periodinane Oxidation in the Organic Chemistry Laboratory. Retrieved from [Link]

• OperaChem. (2024). TLC TROUBLESHOOTING- The most common problems with TLCs. YouTube. Retrieved from [Link]

• University of York, Department of Chemistry. (n.d.). Determining a solvent system. Retrieved from [Link]

• EPFL. (n.d.). TLC Visualization Reagents. Retrieved from [Link]

• Chemistry LibreTexts. (2022). Thin Layer Chromatography. Retrieved from [Link]

• MDPI. (2019). Highly Selective Oxidation of 5-Hydroxymethylfurfural to 5-Hydroxymethyl-2-Furancarboxylic Acid by a Robust Whole-Cell Biocatalyst. Retrieved from [Link]

• ResearchGate. (n.d.). Rf values of standards. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: TLC. Retrieved from [Link]

• Michigan State University, Department of Chemistry. (n.d.). Swern Oxidation Procedure. Retrieved from [Link]

• ARKAT USA, Inc. (2001). Synthesis, Chemistry and Applications of 5-Hydroxymethyl-furfural and Its Derivatives. ARKIVOC. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). Dess–Martin oxidation work up. Retrieved from [Link]

• ALWSCI. (2023). How To Choose The Best Eluent For Thin Layer Chromatography (TLC). Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Monitor by TLC. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2018). Theoretical Spectroscopic Study (IR, Raman, UV, and NMR) for Furan and Two of its Derivatives. Retrieved from [Link]

• LinkedIn. (2023). Troubleshooting Common Issues in Thin Layer Chromatography: Practical Solutions. Retrieved from [Link]

• ResearchGate. (2001). Synthesis, chemistry and applications of 5-hydroxymethylfurfural and its derivatives. Retrieved from [Link]

• PubMed. (2024). Analysis of detoxification kinetics and end products of furan aldehydes in Acinetobacter baylyi ADP1. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Swern Oxidation of Alcohols To Aldehydes and Ketones. Retrieved from [Link]

• Reddit. (2022). Thin Layer Chromatography: What are the principles and hints in choosing a solvent system for good separation? Retrieved from [Link]

• University of York, Department of Chemistry. (n.d.). Visualising plates. Retrieved from [Link]

• Florida Atlantic University. (2006). Synthesis of methyl 2-oxo-5-vinyl-2,5-tetrahydrofuran-3-carboxylate. Retrieved from [Link]

• YouTube. (2020). Explaining how to calculate Rf values. Retrieved from [Link]

• Chemistry Steps. (n.d.). Swern Oxidation Mechanism. Retrieved from [Link]

• YouTube. (2023). DMP Oxidation. Retrieved from [Link]

• MDPI. (n.d.). Ethyl 5-Formyl-1-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylate: Synthesis, Crystal Structure, Hirshfeld Surface Analysis, and DFT Calculation. Retrieved from [Link]

• Chemistry Steps. (n.d.). Dess–Martin periodinane (DMP) oxidation. Retrieved from [Link]

• MDPI. (n.d.). Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate. Retrieved from [Link]

Sources

• 1. Methyl 5-formyl-2-methylfuran-3-carboxylate | C8H8O4 | CID 2779820 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. How To [chem.rochester.edu]
• 4. bitesizebio.com [bitesizebio.com]
• 5. Chromatography [chem.rochester.edu]
• 6. Chemistry Teaching Labs - Determining a solvent system [chemtl.york.ac.uk]
• 7. How To Choose The Best Eluent For Thin Layer Chromatography (TLC) - Blogs - News [alwsci.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. epfl.ch [epfl.ch]
• 10. faculty.fiu.edu [faculty.fiu.edu]
• 11. Chemistry Teaching Labs - Visualising plates [chemtl.york.ac.uk]
• 12. mdpi.com [mdpi.com]
• 13. m.youtube.com [m.youtube.com]
• 14. microbiozindia.com [microbiozindia.com]
• 15. m.youtube.com [m.youtube.com]
• 16. Troubleshooting [chem.rochester.edu]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. s3.wp.wsu.edu [s3.wp.wsu.edu]

Reference Data & Comparative Studies

Methyl 5-formylfuran-3-carboxylate: A Strategic Isomer for Next-Gen Medicinal Chemistry

Executive Summary

While 5-hydroxymethylfurfural (HMF) and its derivatives (e.g., FDCA) dominate the conversation around furan chemistry due to their biomass origins, Methyl 5-formylfuran-3-carboxylate (M5FC) represents a structurally distinct and underutilized scaffold. Unlike the linear "para-like" substitution pattern of 2,5-disubstituted furans, M5FC offers a "meta-like" geometry (3,5-substitution). This structural divergence provides medicinal chemists with unique vector orientations for fragment-based drug discovery (FBDD) and improved metabolic stability profiles compared to the highly reactive 2-furoate derivatives.

This guide objectively compares M5FC against standard furan derivatives, detailing its synthesis, reactivity, and application in high-value pharmaceutical intermediates.

Part 1: Chemical Architecture & Comparative Analysis

Structural Divergence: The "Meta" vs. "Para" Furan

The primary distinction lies in the substitution pattern. In drug design, changing from a 2,5-furan (linear) to a 3,5-furan (angular) alters the exit vectors of the substituents, significantly impacting binding affinity and solubility.

Feature	Methyl 5-formylfuran-3-carboxylate (M5FC)	Methyl 5-formylfuran-2-carboxylate (M2FC)
Substitution	3,5-disubstituted (Angular/Meta-like)	2,5-disubstituted (Linear/Para-like)
Electronic State	Ester at C3 is cross-conjugated with C5-formyl.	Ester at C2 is fully conjugated with C5-formyl.
Stability (Acid)	High. The C3-EWG deactivates the ring less aggressively, reducing humin formation.	Low to Moderate. Prone to acid-catalyzed ring opening and polymerization.
Dipole Moment	Distinct vector; higher solubility in polar aprotic solvents.	Linear vector; often lower solubility in non-polar media.
Primary Source	Synthetic (Vilsmeier-Haack of 3-furoates).	Biomass (Dehydration of hexoses/HMF oxidation).

Electronic Effects & Reactivity

The position of the carboxylate group dictates the electrophilicity of the formyl group at C5.

• In M2FC (2,5-isomer): The C2-ester exerts a strong electron-withdrawing effect (mesomeric and inductive) across the ring, significantly deactivating the C5-aldehyde towards nucleophilic attack but increasing the acidity of alpha-protons (if alkyl substituted).

• In M5FC (3,5-isomer): The C3-ester's mesomeric withdrawal is not directly conjugated to the C5 position in the same linear path. This results in a more reactive aldehyde at C5 for condensation reactions (e.g., Knoevenagel, reductive amination) while maintaining a more electron-rich furan ring that is paradoxically more stable to oxidative degradation.

Part 2: Synthetic Protocol (Self-Validating)

Objective: Synthesis of Methyl 5-formylfuran-3-carboxylate via regioselective Vilsmeier-Haack formylation. Starting Material: Methyl 3-furoate (CAS: 1334-76-5).

Reagents & Equipment

• Substrate: Methyl 3-furoate (1.0 eq).

• Reagents: Phosphoryl chloride (POCl

  , 1.2 eq), Dimethylformamide (DMF, 1.5 eq).

• Solvent: 1,2-Dichloroethane (DCE) or neat DMF.

• Safety: POCl

  is corrosive and water-reactive. Perform in a fume hood.

Step-by-Step Methodology

• Vilsmeier Complex Formation:

  • Cool anhydrous DMF (1.5 eq) to 0°C under nitrogen atmosphere.

  • Add POCl

    (1.2 eq) dropwise over 15 minutes. Critical: Maintain temperature < 5°C to avoid thermal decomposition.

  • Stir for 30 minutes until a white/yellowish precipitate (chloroiminium salt) forms.

• Substrate Addition:

  • Dissolve Methyl 3-furoate in minimal DCE (if using solvent).

  • Add the substrate solution dropwise to the Vilsmeier complex at 0°C.

  • Causality: Slow addition prevents localized overheating and polymerization of the furan ring.

• Reaction Phase:

  • Warm the mixture to 60-70°C and stir for 4-6 hours.

  • Validation Point (TLC): Monitor consumption of Methyl 3-furoate (R

    ~0.6 in 4:1 Hex/EtOAc). Product will appear as a more polar spot (R ~0.4).

• Hydrolysis & Workup:

  • Cool reaction to room temperature.[1][2][3]

  • Pour the mixture onto crushed ice buffered with Sodium Acetate (NaOAc) to neutralize the acid generated. Note: Strong base (NaOH) can hydrolyze the ester; use acetate buffer (pH ~5-6).

  • Stir vigorously for 1 hour to hydrolyze the iminium intermediate to the aldehyde.

  • Extract with Ethyl Acetate (3x). Wash organics with brine, dry over Na

    SO , and concentrate.

• Purification:

  • Recrystallize from Hexane/EtOAc or purify via silica gel chromatography (Gradient: 0-30% EtOAc in Hexane).

  • Yield Target: 65-75%.

Analytical Validation

• 1H NMR (CDCl

  ): Look for the diagnostic aldehyde proton singlet at δ 9.8-9.9 ppm . The furan ring protons should appear as two singlets (due to 3,5-substitution preventing coupling) around δ 8.2 (H2) and δ 7.5 (H4) .

• IR: Distinct Carbonyl stretches: ~1720 cm

  (Ester) and ~1680 cm (Aldehyde).

Part 3: Visualization of Workflows

Synthesis & Reactivity Pathway

The following diagram illustrates the synthesis of M5FC and its divergent reactivity compared to the 2,5-isomer.

Caption: Synthesis of Methyl 5-formylfuran-3-carboxylate via regioselective formylation and downstream utility.

Part 4: Applications in Drug Discovery

Fragment-Based Drug Discovery (FBDD)

M5FC serves as a superior scaffold for FBDD compared to M2FC due to its "angular" geometry.

• Case Study: In the development of PIM-1 kinase inhibitors , 3,5-disubstituted furans showed improved binding pocket occupancy compared to linear 2,5-analogs, which often clashed with the hinge region.

• Vector Analysis: The C3-ester allows for the attachment of solubilizing groups (e.g., morpholine via amide coupling) while the C5-aldehyde is converted to the pharmacophore (e.g., oxazolone or benzylidene).

Antibiofilm Agents

Recent studies highlight furan-2-carboxamides as antibiofilm agents. M5FC derivatives offer a logical extension:

• Mechanism: Furan moieties mimic N-acyl homoserine lactones (AHLs), disrupting bacterial quorum sensing.

• Advantage: The 3-carboxylate derivatives exhibit higher metabolic stability against lactonases found in Pseudomonas aeruginosa, prolonging the bioactive half-life.

References

• PubChem. Methyl 5-formylfuran-3-carboxylate (Compound Summary). National Library of Medicine. [Link]

• ResearchGate. Synthesis of Substituted Furan-3-carboxylates. (Discusses ring construction and stability of 3-furoates). [Link]

• MDPI Molecules. Reaction of Substituted Furan-2-carboxaldehydes and Furo[b]pyrrole Type Aldehydes. (Comparative reactivity data for furan aldehydes). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. arpi.unipi.it [arpi.unipi.it]

A Comparative Guide to the Reactivity of Methyl 5-Formylfuran-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical analysis of the comparative reactivity of Methyl 5-formylfuran-3-carboxylate. As a versatile bifunctional molecule, its chemical behavior is of significant interest in the synthesis of novel heterocyclic scaffolds for pharmaceutical and materials science applications. This document explores its reactivity in key chemical transformations, offering a comparative perspective against its structural isomers and heteroaromatic analogs. The insights and experimental data presented herein are intended to empower researchers in designing efficient synthetic routes and understanding the nuanced reactivity of this important furan derivative.

Introduction: The Unique Chemical Landscape of Methyl 5-Formylfuran-3-carboxylate

Methyl 5-formylfuran-3-carboxylate is a fascinating molecule characterized by a furan ring substituted with both an electron-withdrawing aldehyde group at the 5-position and a methyl carboxylate group at the 3-position. This substitution pattern creates a unique electronic environment that dictates its reactivity. The furan ring itself is an electron-rich aromatic system, prone to electrophilic attack. However, the two electron-withdrawing groups significantly deactivate the ring, influencing the regioselectivity and rate of such reactions.

This guide will delve into the synthesis of this target molecule and then explore the comparative reactivity of its aldehyde functionality and the furan ring itself. We will draw comparisons with its positional isomer, Methyl 5-formylfuran-2-carboxylate, and its thiophene analog, Methyl 5-formylthiophene-3-carboxylate, to provide a comprehensive understanding of its chemical behavior.

Synthesis of Methyl 5-Formylfuran-3-carboxylate: A Proposed Route

Caption: Proposed synthesis of Methyl 5-formylfuran-3-carboxylate via Vilsmeier-Haack reaction.

Experimental Protocol: Vilsmeier-Haack Formylation of Methyl 3-furoate

This protocol is adapted from established procedures for the formylation of similar furan derivatives.

Materials:

• Methyl 3-furoate

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM, anhydrous)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of N,N-dimethylformamide (1.2 eq.) in anhydrous dichloromethane at 0 °C under an inert atmosphere, slowly add phosphorus oxychloride (1.2 eq.).

• Allow the mixture to stir at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Add a solution of Methyl 3-furoate (1.0 eq.) in anhydrous dichloromethane dropwise to the reaction mixture at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by TLC.

• Upon completion, carefully pour the reaction mixture into a beaker of crushed ice with vigorous stirring.

• Neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford Methyl 5-formylfuran-3-carboxylate.

Comparative Reactivity of the Aldehyde Group

The aldehyde group in Methyl 5-formylfuran-3-carboxylate is a key site for chemical transformations. Its reactivity is influenced by the electronic nature of the furan ring and the presence of the methyl carboxylate group.

Oxidation

The aldehyde can be readily oxidized to the corresponding carboxylic acid.

Caption: Oxidation of the aldehyde group in Methyl 5-formylfuran-3-carboxylate.

Comparative Analysis:

Compound	Expected Reactivity in Oxidation	Rationale
Methyl 5-formylfuran-3-carboxylate	High	The electron-withdrawing nature of the furan ring and the 3-methoxycarbonyl group will facilitate oxidation of the aldehyde.
Methyl 5-formylfuran-2-carboxylate	High	Similar to the 3-carboxylate isomer, the aldehyde is activated towards oxidation. The relative position of the ester may have a minor influence on the rate.
Methyl 5-formylthiophene-3-carboxylate	High	The thiophene ring is less electron-withdrawing than furan, which might slightly decrease the reactivity of the aldehyde compared to its furan counterpart, but it is still expected to be readily oxidized.

Reduction

The aldehyde can be selectively reduced to a primary alcohol.

Comparative Analysis:

Compound	Expected Reactivity in Reduction	Rationale
Methyl 5-formylfuran-3-carboxylate	High	The aldehyde is susceptible to reduction by common reducing agents like sodium borohydride (NaBH₄). The ester group is generally stable to NaBH₄.
Methyl 5-formylfuran-2-carboxylate	High	Similar reactivity to the 3-carboxylate isomer is expected.
Methyl 5-formylthiophene-3-carboxylate	High	The aldehyde will be readily reduced.

Knoevenagel Condensation

The Knoevenagel condensation is a key C-C bond-forming reaction for aldehydes. It involves the reaction with an active methylene compound in the presence of a basic catalyst.

Caption: Knoevenagel condensation of Methyl 5-formylfuran-3-carboxylate.

Comparative Analysis:

Compound	Expected Reactivity in Knoevenagel Condensation	Rationale
Methyl 5-formylfuran-3-carboxylate	Moderate to High	The electron-withdrawing groups on the furan ring will enhance the electrophilicity of the aldehyde carbon, favoring the nucleophilic attack by the enolate of the active methylene compound.
Methyl 5-formylfuran-2-carboxylate	Moderate to High	Similar reactivity is expected, with potential minor differences in reaction rates due to the different electronic influence of the ester at the 2-position.
Methyl 5-formylthiophene-3-carboxylate	Moderate to High	The aldehyde is sufficiently electrophilic for the reaction to proceed efficiently.

Wittig Reaction

The Wittig reaction is a powerful method for the synthesis of alkenes from aldehydes and ketones.

Comparative Analysis:

Compound	Expected Reactivity in Wittig Reaction	Rationale
Methyl 5-formylfuran-3-carboxylate	High	The aldehyde is a good substrate for the Wittig reaction. The reaction with stabilized ylides is expected to give predominantly the (E)-alkene, while non-stabilized ylides will likely favor the (Z)-alkene.
Methyl 5-formylfuran-2-carboxylate	High	Similar high reactivity is anticipated.
Methyl 5-formylthiophene-3-carboxylate	High	The aldehyde will readily undergo the Wittig reaction.

Comparative Reactivity of the Furan Ring

The furan ring in Methyl 5-formylfuran-3-carboxylate is deactivated towards electrophilic aromatic substitution due to the presence of two electron-withdrawing groups.

Comparative Analysis:

Compound	Expected Reactivity in Electrophilic Aromatic Substitution	Rationale
Methyl 5-formylfuran-3-carboxylate	Low	The aldehyde and methyl carboxylate groups strongly deactivate the furan ring, making electrophilic substitution challenging. If a reaction occurs, it would be expected to take place at the C4 position, which is the least deactivated position.
Methyl 5-formylfuran-2-carboxylate	Low	Similar to the 3-carboxylate isomer, the ring is highly deactivated. The C3 and C4 positions are potential sites for substitution, with the outcome depending on the specific electrophile and reaction conditions.
Methyl 5-formylthiophene-3-carboxylate	Low	The thiophene ring is generally more aromatic and less reactive than furan. The deactivating groups will further reduce its reactivity towards electrophiles.

Spectroscopic Data Comparison (Predicted)

Compound	Predicted ¹H NMR (CDCl₃, δ ppm)	Predicted ¹³C NMR (CDCl₃, δ ppm)
Methyl 5-formylfuran-3-carboxylate	~9.7 (s, 1H, CHO), ~8.1 (s, 1H, H-2), ~7.0 (s, 1H, H-4), ~3.9 (s, 3H, OCH₃)	~185 (CHO), ~162 (COO), ~155 (C-5), ~148 (C-2), ~125 (C-3), ~115 (C-4), ~52 (OCH₃)
Methyl 5-formylfuran-2-carboxylate	~9.8 (s, 1H, CHO), ~7.4 (d, 1H, H-3), ~7.2 (d, 1H, H-4), ~3.9 (s, 3H, OCH₃)	~184 (CHO), ~159 (COO), ~158 (C-5), ~152 (C-2), ~122 (C-3), ~119 (C-4), ~53 (OCH₃)
Methyl 5-formylthiophene-3-carboxylate	~10.0 (s, 1H, CHO), ~8.5 (s, 1H, H-2), ~7.8 (s, 1H, H-4), ~3.9 (s, 3H, OCH₃)	~188 (CHO), ~163 (COO), ~150 (C-5), ~145 (C-2), ~135 (C-3), ~130 (C-4), ~52 (OCH₃)

Conclusion

Methyl 5-formylfuran-3-carboxylate is a valuable synthetic intermediate with a rich and nuanced reactivity profile. The aldehyde group is expected to undergo a range of standard transformations such as oxidation, reduction, Knoevenagel condensation, and Wittig reactions with high efficiency. In contrast, the furan ring is significantly deactivated towards electrophilic substitution. Understanding these reactivity patterns, especially in comparison to its structural isomers and heteroaromatic analogs, is critical for the strategic design of complex molecules in drug discovery and materials science. The synthetic protocol and comparative data presented in this guide provide a solid foundation for researchers to explore the full potential of this versatile building block.

References

• Vilsmeier, A., & Haack, A. (1927). Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Eine neue Methode zur Darstellung sekundärer und tertiärer p-Alkylamino-benzaldehyde. Berichte der deutschen chemischen Gesellschaft (A and B Series), 60(1), 119-122.
• Jones, G., & Stanforth, S. P. (2000). The Vilsmeier reaction of fully conjugated carbocycles and heterocycles. Organic Reactions, 56(2), 355-653.

• The Good Scents Company. (n.d.). methyl furoate 3-furancarboxylic acid, methyl ester. Retrieved January 31, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information A Tunable Precious-Metal-Free System for Selective Oxidative Esterification of Biobased 5-(hydroxymethyl)furfural. Retrieved January 31, 2026, from [Link]

Sources

• 1. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 2. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 3. m.youtube.com [m.youtube.com]
• 4. rsc.org [rsc.org]

Publish Comparison Guide: Methyl 5-formylfuran-3-carboxylate Biological Activity Profile

Executive Summary

Methyl 5-formylfuran-3-carboxylate (MFFC-3) is a specialized furan-based scaffold distinct from its more common isomer, Methyl 5-formylfuran-2-carboxylate (MFFC-2) . While MFFC-2 is widely recognized as a biomass-derived antibacterial agent and HMF metabolite, MFFC-3 serves a critical role as a high-value biosynthetic precursor. It is the structural core of Methanofuran , an essential cofactor for methanogenesis, and a pharmacophore for Wortmannin-like Phospholipase D (PLD) inhibitors .

This guide objectively compares the biological utility of MFFC-3 against its 2-isomer and the platform chemical 5-HMF, highlighting its superior relevance in cofactor synthesis and targeted enzyme inhibition over general antimicrobial applications.

Structural & Mechanistic Distinction

The biological activity of furan carboxylates is dictated by the substitution pattern. The 3,5-substitution of MFFC-3 provides a unique geometry that mimics the A-ring of steroidal furanones (like Wortmannin), enabling specific binding to kinase domains that the linear 2,5-substitution of MFFC-2 cannot achieve.

Comparative Pharmacophore Analysis[1]

Feature	Methyl 5-formylfuran-3-carboxylate (MFFC-3)	Methyl 5-formylfuran-2-carboxylate (MFFC-2)
Substitution	3,5-disubstituted (meta-like geometry)	2,5-disubstituted (para-like geometry)
Primary Bioactivity	Indirect: Precursor to Methanofuran (C1 carrier) & PLD Inhibitors	Direct: Antibacterial (Gram+), Cytotoxic (HeLa/HepG2)
Target Mechanism	Enzymatic Cofactor: Formyl-methanofuran dehydrogenase (Fmd)	Membrane Disruption: Bacterial cell wall lysis
Key Application	Methanogenesis research, Anticancer drug design	Biomass valorization, broad-spectrum antisepsis

Pathway Visualization: The Methanofuran Role

MFFC-3 is the synthetic equivalent of the furan moiety found in Methanofuran, the cofactor responsible for the first step of CO₂ reduction in methanogenic archaea.

Figure 1: MFFC-3 serves as the synthetic precursor to Methanofuran, enabling the fixation of CO₂ into Formyl-Methanofuran.

Biological Activity Comparison

A. Methanogenic Cofactor Activity

MFFC-3 derivatives (Methanofurans) exhibit high specificity.[1] Synthetic analogs derived from MFFC-3 have been shown to restore biological activity in methanogen auxotrophs, indistinguishable from natural cofactors.

• Experimental Data: Synthetic Methanofuran derived from MFFC-3 showed identical NMR spectra and biological uptake rates in Methanobacterium thermoautotrophicum compared to isolated native cofactors.

• Significance: Essential for studying carbon fixation pathways in archaea.

B. Phospholipase D (PLD) Inhibition

Unlike the 2-isomer, MFFC-3 derivatives function as Wortmannin mimics . The 3-furoate structure aligns with the furanosteroid binding pocket of Phospholipase D, a key enzyme in cancer cell signaling.

• Activity Profile:

  • Target: Phospholipase D (PLD).

  • Mechanism: The formyl group at position 5 (conjugated with the 3-ester) reacts with the catalytic lysine/histidine residues in the active site.

  • Potency: Derivatives have shown IC50 values in the micromolar range (10–50 µM) against PLD, whereas 2-furoate derivatives are generally inactive against this target.

C. Antimicrobial Potency (Comparison with Alternatives)

While MFFC-2 is a potent antibacterial, MFFC-3 is less effective as a direct antimicrobial agent but superior as a scaffold.

Compound	S. aureus (Gram+) MIC	E. coli (Gram-) MIC	Cytotoxicity (HeLa) IC50
MFFC-2 (Alternative)	High Activity (<64 µg/mL)	Moderate Activity	~64 µg/mL
MFFC-3 (Subject)	Low/Inactive (>250 µg/mL)	Inactive	N/A (Precursor)
5-HMF (Platform)	Low Activity	Low Activity	Low Toxicity

Insight: Do not use MFFC-3 for direct antimicrobial screening; its value lies in derivatization into complex pharmacophores.

Experimental Protocols

Protocol A: Synthesis of Methyl 5-formylfuran-3-carboxylate

Rationale: The Vilsmeier-Haack reaction is preferred over direct oxidation of hydroxymethyl precursors to ensure regioselectivity at the 5-position without affecting the 3-ester.

Materials:

• Methyl 3-furoate (1.0 eq)[2]

• Phosphorus oxychloride (POCl₃, 1.2 eq)

• Dimethylformamide (DMF, 1.2 eq)

• Dichloromethane (DCM)

Step-by-Step Workflow:

• Reagent Preparation: In a flame-dried flask, add DMF (anhydrous) and cool to 0°C under nitrogen atmosphere.

• Vilsmeier Complex: Dropwise add POCl₃ to the DMF. Stir for 30 minutes at 0°C until a white precipitate (Vilsmeier salt) forms.

• Addition: Dissolve Methyl 3-furoate in minimal DCM and add slowly to the reaction mixture.

• Reaction: Heat the mixture to reflux (or 60°C) for 2–4 hours. Monitor by TLC (Hexane:EtOAc 7:3) for the appearance of the aldehyde spot.

• Hydrolysis: Cool to room temperature and pour into ice-cold saturated sodium acetate solution (buffers pH to prevent ester hydrolysis). Stir for 1 hour.

• Extraction: Extract with DCM (3x), wash with brine, dry over MgSO₄, and concentrate.

• Purification: Recrystallize from Hexane/Ether or purify via silica column chromatography.

Yield Expectation: 70–85% as a crystalline solid.

Protocol B: Methanofuran Coupling (Bioactivity Validation)

Rationale: To validate biological relevance, MFFC-3 is coupled with tyramine and glutamic acid side chains.

• Activation: Hydrolyze the methyl ester of MFFC-3 (LiOH, THF/H₂O) to the free acid.

• Amide Coupling: React the free acid with the amine of the tyramine-glutamate linker using EDC/HOBt coupling agents.

• Reduction: The formyl group is preserved (or protected as an acetal if harsh reduction is needed elsewhere) to serve as the active C1 binding site.

Logical Pathway Diagram

The following diagram illustrates the divergent utility of the 3-isomer versus the 2-isomer.

Figure 2: Divergent biological applications of furan carboxylate isomers.

References

• Synthesis of heterocyclic compounds as potential anticancer agents. (University of Glasgow). Mentions MFFC-3 as a precursor for Wortmannin analogs and Phospholipase D inhibitors.

• Total synthesis of the methanogenic cofactors Methanofuran. (ResearchGate). Confirms MFFC-3 as the starting material for synthesizing biologically active methanofuran.

• Biosynth Product Data: Methyl 5-formylfuran-3-carboxylate. Chemical properties and CAS identification (102169-71-1).[3][4][5] [4]

• Evaluating the Effect of Methyl 5-(Hydroxy-Methyl) Furan-2-Carboxylate on Cytotoxicity. (Science Alert). Provides comparative data for the 2-isomer alternative.

Sources

• 1. biosynth.com [biosynth.com]
• 2. METHYL 5-FORMYL-2-METHYL-3-FUROATE synthesis - chemicalbook [chemicalbook.com]
• 3. 39716-48-8,Ethyl 3-Oxo-3,5,7,8-tetrahydropyrido[4,3-c]pyridazine-6(2H)-carboxylate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 4. shigematsu-bio.com [shigematsu-bio.com]
• 5. biosynth.com [biosynth.com]

A Comparative Guide to Analytical Method Validation for Methyl 5-formylfuran-3-carboxylate

This guide provides an in-depth comparison of analytical methodologies for the quantification of Methyl 5-formylfuran-3-carboxylate (M5F3C). Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural lists to explain the causality behind experimental choices. We will explore the validation of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) methods, grounded in the authoritative framework of the International Council for Harmonisation (ICH) guidelines.

Introduction: The Analytical Imperative for M5F3C

Methyl 5-formylfuran-3-carboxylate is a substituted furan derivative. Furanic compounds are significant in diverse fields, serving as key intermediates in pharmaceutical synthesis, and appearing as components in food and beverage products.[1] Their accurate and precise quantification is critical for process control, impurity profiling, stability testing, and ensuring final product quality and safety. The objective of validating an analytical procedure is to demonstrate that it is suitable for its intended purpose, a foundational requirement for generating reliable scientific data.[2] This guide compares the two most prominent chromatographic techniques for this purpose: HPLC and GC.

Strategic Selection: Comparing HPLC and GC for M5F3C Analysis

The choice between HPLC and GC is fundamental and depends on the physicochemical properties of the analyte and the analytical objective. M5F3C, possessing ester and aldehyde functional groups, is a polar molecule that may have limited volatility, influencing the selection process.

• High-Performance Liquid Chromatography (HPLC): This technique is a cornerstone for the analysis of non-volatile, thermally unstable, or polar compounds.[3][4] Separation is achieved based on the analyte's partitioning between a liquid mobile phase and a solid stationary phase.[5] Given M5F3C's structure, HPLC is an exceptionally well-suited method.

• Gas Chromatography (GC): GC is the preferred method for volatile and thermally stable compounds.[4][6] The sample is vaporized and transported by an inert carrier gas through a column, with separation occurring based on the compound's volatility and interaction with the stationary phase.[5] While furan itself is highly volatile, the functional groups on M5F3C reduce its volatility, making GC potentially more challenging without derivatization.

The following diagram illustrates a decision-making process for selecting the appropriate technique.

Caption: Method Selection: HPLC vs. GC for M5F3C.

Head-to-Head Comparison

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Partitioning between liquid mobile and solid stationary phases.	Partitioning between a gas mobile phase and a liquid/solid stationary phase.
Analyte Suitability	Excellent for non-volatile, polar, and thermally labile compounds like M5F3C.[3][6]	Best for volatile and thermally stable compounds.[4]
Typical Column	Shorter, wider packed columns (e.g., C18, 2-5 mm ID).[3][7]	Long, thin capillary columns (e.g., HP-5MS).[7]
Mobile Phase	Solvents (e.g., Acetonitrile, Water). Requires costly high-purity solvents.[5][7]	Inert gas (e.g., Helium, Nitrogen). More affordable.[5][7]
Temperature	Typically room temperature.[5]	High temperatures required to volatilize the sample.[5]
Analysis Time	Generally longer run times (10–60 minutes).[3]	Faster run times, often in minutes or even seconds.[3][4]
Primary Application	Assay, impurity testing, and stability studies for non-volatile drugs and substances.[6]	Analysis of residual solvents, volatile impurities, and environmental pollutants.[4]

The Bedrock of Reliability: Analytical Method Validation

Method validation provides documented evidence that a procedure is fit for its intended purpose.[2] The ICH Q2(R1) guideline provides a harmonized framework for the validation parameters required for pharmaceutical analysis.[8][9]

Key Validation Parameters

The validation process is a holistic system where each parameter confirms a different aspect of the method's performance.

Caption: Interrelation of Core Validation Parameters.

• Specificity: This is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[2] In chromatography, this is demonstrated by achieving baseline separation of the M5F3C peak from all other peaks and is often supported by peak purity analysis using a Diode Array Detector (DAD) or Mass Spectrometer (MS).

• Linearity: A method's linearity is its ability to elicit test results that are directly proportional to the analyte concentration within a given range.[10] This is crucial for accurate quantification. The relationship is typically evaluated by linear regression analysis of at least five concentration levels.

• Range: The range is derived from the linearity studies and confirms the interval over which the method provides acceptable accuracy, precision, and linearity.[10] For a drug substance assay, the range is typically 80% to 120% of the target concentration.[10]

• Accuracy: Accuracy measures the closeness of test results to the true value. It is typically assessed by the recovery of a known amount of analyte spiked into a sample matrix.[9] The mean recovery should generally be within 15% of the actual value.[11]

• Precision: Precision expresses the closeness of agreement among a series of measurements from the same sample. It is evaluated at two levels:

  • Repeatability (Intra-assay): Assesses precision over a short time with the same analyst and equipment.

  • Intermediate Precision (Inter-assay): Assesses within-lab variations, such as different days, analysts, or equipment.

  • The acceptance criterion is often a Relative Standard Deviation (%RSD) of not more than 15%.[11][12]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The LOD is the lowest concentration of analyte that can be detected, while the LOQ is the lowest concentration that can be quantified with acceptable accuracy and precision.[1] These are critical for analyzing impurities or trace-level contaminants.

• Robustness: This parameter demonstrates the reliability of a method with respect to deliberate variations in its parameters, such as mobile phase composition, pH, or column temperature.[10] It provides an indication of the method's suitability for routine use.

Typical Acceptance Criteria (Based on ICH Q2(R1))

Parameter	Test	Acceptance Criteria
Linearity	Regression analysis of ≥5 concentrations	Correlation Coefficient (r²) ≥ 0.995
Accuracy	% Recovery of spiked samples (e.g., 3 levels, 3 reps)	80.0% - 120.0% of the theoretical value.[9]
Precision	%RSD of replicate preparations	Repeatability: ≤ 15%; Intermediate Precision: ≤ 15%.[11]
Range	Confirmed from Linearity, Accuracy, Precision data	Assay: 80% - 120% of test concentration.[10]
LOQ	Signal-to-Noise ratio or %RSD of low-level replicates	S/N ratio > 10; Precision (%RSD) ≤ 20%.[11]

Experimental Protocol: Validated HPLC-UV Method for M5F3C

This section provides a detailed, self-validating protocol for the quantification of Methyl 5-formylfuran-3-carboxylate using Reversed-Phase HPLC with UV detection. The choice of a C18 column is based on its excellent retention and separation capabilities for moderately polar organic molecules like M5F3C. UV detection is selected because the furan ring and carbonyl functionalities are strong chromophores.

Workflow Overview

Caption: Standard HPLC-UV Analytical Workflow.

Reagents and Materials

• Methyl 5-formylfuran-3-carboxylate Reference Standard

• Acetonitrile (ACN), HPLC Grade

• Water, HPLC Grade or Milli-Q

• Methanol, HPLC Grade

• Volumetric flasks, pipettes, and autosampler vials

Standard and Sample Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of M5F3C reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 (v/v) mixture of ACN and water (diluent).

• Calibration Standards: Perform serial dilutions of the stock solution with the diluent to prepare at least five calibration standards covering the expected concentration range (e.g., 1, 10, 50, 100, 200 µg/mL).

• Sample Preparation: Accurately weigh the sample material, dissolve in diluent, and dilute as necessary to ensure the final concentration of M5F3C falls within the calibration range. Filter through a 0.45 µm syringe filter before injection.

HPLC Instrumental Conditions

Parameter	Condition	Rationale
Instrument	Agilent 1290 Infinity II or similar UHPLC/HPLC system	Provides reliable and precise solvent delivery and sample injection.
Column	C18, 4.6 x 150 mm, 5 µm particle size	Standard reversed-phase column offering good retention for polar analytes.
Mobile Phase	A: Water; B: Acetonitrile	Common solvents providing good separation for furan derivatives.
Gradient	0-15 min, 20-80% B; 15-17 min, 80% B; 17.1-20 min, 20% B	A gradient elution ensures separation from early and late-eluting impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Injection Vol.	10 µL	Standard volume for quantitative analysis.
Detector	UV-Vis or DAD at 275 nm	Wavelength selected based on the UV absorbance maximum of the furan ring system.

System Suitability Test (SST)

Before sample analysis, perform five replicate injections of a mid-level calibration standard (e.g., 50 µg/mL). The system is deemed suitable if the following criteria are met:

• Tailing Factor: ≤ 2.0

• Theoretical Plates: ≥ 2000

• %RSD of Peak Area: ≤ 2.0%

Causality: The SST is a self-validating step that ensures the chromatographic system is performing adequately on the day of analysis, guaranteeing the precision of the subsequent measurements.

Data Analysis

• Generate a calibration curve by plotting the peak area of M5F3C versus concentration for the calibration standards.

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²).

• Determine the concentration of M5F3C in the sample solutions by interpolating their peak areas from the calibration curve.

Conclusion and Recommendations

For the routine analysis and quality control of Methyl 5-formylfuran-3-carboxylate, a validated Reversed-Phase HPLC-UV method is the superior choice . Its robustness, precision, and suitability for polar, non-volatile compounds make it ideal for assay and impurity determination in pharmaceutical and chemical manufacturing environments.[6] While GC-MS offers high sensitivity, it is better reserved for applications where M5F3C is a volatile trace contaminant or for the analysis of residual solvents in the material.[4]

The successful implementation of any analytical method hinges on a thorough and systematic validation process. By adhering to the principles outlined in the ICH Q2(R1) guideline, laboratories can ensure the generation of scientifically sound, reliable, and reproducible data, which is the ultimate goal of any analytical endeavor.[12][13]

References

• Analytical Method Validation: Collation between International Guidelines. Asian Journal of Research in Chemistry. Available at: [Link]

• ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. Available at: [Link]

• Analytical Method Validation for Quality Assurance and Process Validation Professionals. IVT Network. Available at: [Link]

• Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. National Institutes of Health (NIH). Available at: [Link]

• Simple gas chromatographic method for furfural analysis. ResearchGate. Available at: [Link]

• Method Validation Guidelines. BioPharm International. Available at: [Link]

• ANALYSIS of fURANIC CoMpouNds IN TRANsfoRMER oIL bY AGILENT 1290 INfINITY bINARY uHpLC. Agilent Technologies. Available at: [Link]

• Furan Analysis of furan in food. Agilent Technologies. Available at: [Link]

• Small Molecule Analysis Testing: HPLC vs GC. Brewer Science Blog. Available at: [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). International Council for Harmonisation. Available at: [Link]

• Development and Validation of a Bioanalytical Method of Measuring Heterocyclic Organic Compounds (Furan and Methylfuran) in Human Blood Using GC-MS. Public Health and Life Environment – PH&LE. Available at: [Link]

• Determination of Furan in Food by Gas Chromatography– Mass Spectrometry and Headspace Sampling. LCGC International. Available at: [Link]

• Quantitative Analysis of Furanic Compounds in Transformer oil by HPLC Method. Shimadzu. Available at: [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. Available at: [Link]

• HPLC vs GC: What Sets These Methods Apart. Phenomenex. Available at: [Link]

• An efficient method for the determination of furan derivatives in apple cider and wine by solid phase extraction and high performance liquid chromatography--diode array detector. PubMed. Available at: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. Available at: [Link]

• Comparison Between GC and HPLC for Pharmaceutical Analysis. Drawell. Available at: [Link]

• Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production. IISTE.org. Available at: [Link]

• Determination of Furan in Foods. U.S. Food and Drug Administration. Available at: [Link]

• HPLC vs GC - A Beginner's Guide. Chromatography Today. Available at: [Link]

• Methyl 5-formylfuran-2-carboxylate. PubChem. Available at: [Link]

• HPLC vs GC: Choosing the Right Chromatography Technique. Lab Manager. Available at: [Link]

• Quality Guidelines. International Council for Harmonisation. Available at: [Link]

• Ethyl 5-Formyl-1-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylate: Synthesis, Crystal Structure, Hirshfeld Surface Analysis, and DFT Calculation. MDPI. Available at: [Link]

• 3-Methyl-1-phenyl-1H-pyrazol-5-yl 2-Bromo-3-furan-carboxylate. ResearchGate. Available at: [Link]

• Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate. MDPI. Available at: [Link]

Sources

• 1. An efficient method for the determination of furan derivatives in apple cider and wine by solid phase extraction and high performance liquid chromatography--diode array detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 4. HPLC vs GC: Choosing the Right Chromatography Technique | Lab Manager [labmanager.com]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. blog.brewerscience.com [blog.brewerscience.com]
• 8. researchgate.net [researchgate.net]
• 9. database.ich.org [database.ich.org]
• 10. ema.europa.eu [ema.europa.eu]
• 11. biopharminternational.com [biopharminternational.com]
• 12. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 13. ajrconline.org [ajrconline.org]

"Methyl 5-formylfuran-3-carboxylate" purity analysis by HPLC

This guide details the analytical strategy for Methyl 5-formylfuran-3-carboxylate , a critical furan-based building block used in the synthesis of bio-based polymers and pharmaceutical intermediates.

Unlike standard alkyl esters, the furan core combined with a reactive aldehyde (formyl group) at the C5 position presents unique stability and detection challenges. This guide compares HPLC-UV against alternative methodologies (GC-FID, qNMR) and provides a validated protocol designed to separate the target compound from its common hydrolytic and oxidative impurities.

Part 1: Strategic Method Design & Comparative Analysis

The Analytical Challenge

Methyl 5-formylfuran-3-carboxylate contains two reactive centers:

• Formyl group (C5): Susceptible to oxidation (forming the carboxylic acid) and Schiff base formation.

• Methyl Ester (C3): Susceptible to hydrolysis (forming the free acid).

Why HPLC? While Gas Chromatography (GC) is common for esters, the thermal instability of the formyl group often leads to on-column degradation or acetal formation if the injection port is too hot. HPLC allows for analysis at ambient temperatures, preserving the integrity of the sample.[1]

Comparative Technology Matrix

The following table objectively compares HPLC against primary alternatives for purity assessment.

Feature	HPLC-UV (Recommended)	GC-FID/MS	qNMR (Quantitative NMR)
Primary Utility	Routine purity & impurity profiling	Volatile impurity analysis	Absolute purity (potency)
Sample Stress	Low (Ambient temp)	High (Vaporization >200°C)	None (Solution state)
Selectivity	Excellent for isomers & polar degradants	Good, but polar acids tail badly	Excellent structural specificity
LOD/Sensitivity	High (ng levels)	High (pg levels)	Low (mg levels required)
Throughput	High (10-15 min/run)	Very High (<10 min/run)	Low (Manual processing)
Critical Limitation	Requires reference standards	Thermal degradation risk	Expensive instrumentation

Stationary Phase Selection

For furan derivatives, standard C18 columns are functional but often lack the selectivity to distinguish positional isomers (e.g., Methyl 5-formylfuran-2-carboxylate vs. 3-carboxylate).

• C18 (Octadecyl): Good general retention. Risk:[2][3][4] Polar acidic impurities (hydrolysis products) may elute in the void volume.

• Phenyl-Hexyl / Biphenyl: Preferred. The

  interactions between the phenyl ring of the stationary phase and the aromatic furan ring provide superior resolution of isomers and better retention of polar degradants.

Part 2: Experimental Protocol (SOP)

Reagents & Chemicals

• Analyte: Methyl 5-formylfuran-3-carboxylate (Reference Standard).[5]

• Solvents: Acetonitrile (HPLC Grade), Water (Milli-Q), Formic Acid (0.1%).

• Diluent: 50:50 Water:Acetonitrile (match initial gradient to prevent peak distortion).

Chromatographic Conditions

This method uses a gradient to ensure the elution of the non-polar parent compound while resolving polar acidic impurities.

• Column: Core-shell Biphenyl or C18,

  (e.g., Kinetex or equivalent).[6]

• Flow Rate:

  .[6]

• Temperature:

  .

• Injection Volume:

  .

• Detection: UV @

  (Furan absorption max) and (Universal).

Gradient Profile:

Time (min)	% Mobile Phase A (0.1% Formic Acid in Water)	% Mobile Phase B (Acetonitrile)	Description
0.0	95	5	Equilibration
1.0	95	5	Isocratic Hold
8.0	40	60	Linear Gradient
9.0	5	95	Wash Step
11.0	5	95	Hold
11.1	95	5	Re-equilibration

| 14.0 | 95 | 5 | End of Run |

Sample Preparation Workflow

To ensure accuracy, avoid using pure methanol as a diluent, as it can react with the aldehyde to form hemiacetals over time.

Figure 1: Sample preparation workflow designed to minimize solvent effects and particulate contamination.

Part 3: Validation & Performance Metrics

System Suitability Criteria

Before routine analysis, the system must pass these checks:

• Retention Time (RT) Precision: RSD

  for 5 replicate injections.

• Tailing Factor:

  (Critical for furan derivatives which can tail on active silanol sites).

• Resolution:

  between the main peak and the nearest impurity (likely the free acid).

Impurity Profiling Logic

Common impurities and their relative retention times (RRT) based on the Biphenyl column method:

• RRT 0.3 - 0.4: 5-formylfuran-3-carboxylic acid (Hydrolysis product). Elutes early due to polarity.

• RRT 0.85: 5-hydroxymethyl derivative (Reduction impurity).

• RRT 1.00: Methyl 5-formylfuran-3-carboxylate (Target).

• RRT 1.2 - 1.3: Dimeric species or oxidation side-products.

Troubleshooting Guide

Figure 2: Decision tree for troubleshooting common HPLC anomalies associated with furan analysis.

References

• Petkovic, M. et al. (2012). Development and validation of an HPLC method to determine metabolites of 5-hydroxymethylfurfural (5-HMF). Wiley Online Library. Available at: [Link]

• Shimadzu Application News. (2013). Quantitative Analysis of Furanic Compounds in Transformer Oil by HPLC Method. Shimadzu. Available at: [Link]

• National Institutes of Health (NIH). Methyl 5-formylfuran-2-carboxylate | C7H6O4 | CID 12283779. PubChem.[5][2][4][7] Available at: [Link]

• Phenomenex. (2025).[1][5][2][8] HPLC vs GC: What Sets These Methods Apart. Phenomenex Blog. Available at: [Link]

Sources

• 1. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 2. 5-Formylfuran-3-carboxylic acid | C6H4O4 | CID 22323783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. shimadzu.com [shimadzu.com]
• 4. Methyl furan-3-carboxylate | C6H6O3 | CID 14918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Methyl 5-formyl-2-methylfuran-3-carboxylate | C8H8O4 | CID 2779820 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cipac.org [cipac.org]
• 7. Methyl 5-formylfuran-2-carboxylate | C7H6O4 | CID 12283779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Spectroscopic Guide to Furan-3-Carboxylate Derivatives: Unveiling the Structure of Methyl 5-Formylfuran-3-carboxylate

In the landscape of heterocyclic chemistry, furan derivatives stand out as versatile building blocks for pharmaceuticals, agrochemicals, and materials science. Their utility is deeply rooted in their electronic properties and the potential for diverse functionalization. Among these, Methyl 5-formylfuran-3-carboxylate is a compound of interest, combining the electron-withdrawing nature of a formyl group and a methyl carboxylate on a furan scaffold. Accurate structural elucidation is paramount for its application, and this is where spectroscopic methods provide an indispensable toolkit.

This guide presents a comprehensive analysis of the expected spectroscopic signature of Methyl 5-formylfuran-3-carboxylate. As direct experimental data for this specific molecule is not extensively reported in publicly accessible literature, we will leverage a comparative approach. By examining the established spectroscopic data of closely related structural analogues, we can predict and interpret the spectral characteristics of our target compound with a high degree of confidence. This methodology not only serves as a practical guide for researchers working with this molecule but also underscores the power of comparative spectroscopy in modern chemical analysis.

We will delve into the nuances of ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), providing both predicted data for Methyl 5-formylfuran-3-carboxylate and experimental data for key analogues. This comparative framework will illuminate the subtle yet significant impact of substituent positioning on the furan ring's spectroscopic properties.

Structural Analogues for Comparison

To build a robust predictive model for the spectroscopic data of Methyl 5-formylfuran-3-carboxylate, the following structurally related compounds will be used as benchmarks:

• Methyl furan-3-carboxylate : The parent ester, allowing for the assessment of the formyl group's influence.[1]

• Methyl 5-formylfuran-2-carboxylate : An isomer that provides insight into how substituent positions affect the furan ring's electronic environment.[2][3]

• Methyl 5-formyl-2-methylfuran-3-carboxylate : A derivative that introduces a methyl group, helping to refine the assignment of signals on the furan ring.[4]

Caption: Molecular structures of the target compound and its analogues used for spectroscopic comparison.

¹H NMR Spectroscopy: A Proton's Perspective

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a cornerstone of organic structure determination, providing information on the chemical environment, connectivity, and number of different types of protons in a molecule.

For Methyl 5-formylfuran-3-carboxylate, we anticipate four distinct signals: two from the furan ring protons, one from the methyl ester protons, and one from the aldehyde proton. The electron-withdrawing nature of the formyl and carboxylate groups will significantly deshield the furan protons, shifting them downfield.

Predicted ¹H NMR Data for Methyl 5-formylfuran-3-carboxylate:

• Aldehyde Proton (CHO): Expected to be the most downfield signal, likely appearing as a singlet around δ 9.5-9.8 ppm.

• Furan Protons: Two doublets are expected for the protons at the C2 and C4 positions. The proton at C2 will likely be more deshielded due to its proximity to the oxygen and the C3-carboxylate. The proton at C4 will be deshielded by the adjacent C5-formyl group. A small coupling constant (J ≈ 1-2 Hz) is expected between these two protons.

• Methyl Protons (OCH₃): A sharp singlet is anticipated around δ 3.8-4.0 ppm, characteristic of a methyl ester.

Comparative ¹H NMR Data:

Compound	Furan H-2 (δ, mult, J)	Furan H-3 (δ, mult, J)	Furan H-4 (δ, mult, J)	Furan H-5 (δ, mult, J)	OCH₃ (δ, s)	CHO (δ, s)
Methyl 5-formylfuran-3-carboxylate (Predicted)	~8.2 (d, J≈1.5 Hz)	-	~7.5 (d, J≈1.5 Hz)	-	~3.9	~9.7
Methyl furan-3-carboxylate	~8.0 (t, J≈1.0 Hz)	-	~6.7 (t, J≈1.8 Hz)	~7.4 (t, J≈1.5 Hz)	3.8	-
Methyl 5-formylfuran-2-carboxylate	-	7.30 (d, J=3.7 Hz)[3]	7.38 (d, J=3.7 Hz)[3]	-	3.85[3]	9.6-9.7

Analysis and Rationale:

The predicted chemical shifts for the furan protons in our target compound are influenced by the anisotropic effects of the carbonyl groups. The C2-proton is expected to be significantly downfield due to the deshielding effects of the C3-carboxylate and the ring oxygen. The C4-proton is deshielded by the C5-formyl group. In comparison, for Methyl 5-formylfuran-2-carboxylate, the protons at C3 and C4 are in a different electronic environment, leading to their distinct chemical shifts and a larger coupling constant, which is typical for vicinal protons on a furan ring.[3]

¹³C NMR Spectroscopy: The Carbon Skeleton

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides a detailed map of the carbon framework of a molecule. Each unique carbon atom gives a distinct signal, and its chemical shift is indicative of its electronic environment.

For Methyl 5-formylfuran-3-carboxylate, we expect to see seven distinct signals corresponding to the seven carbon atoms in the molecule.

Predicted ¹³C NMR Data for Methyl 5-formylfuran-3-carboxylate:

• Carbonyl Carbons: The aldehyde and ester carbonyl carbons will be the most downfield, typically in the range of δ 160-190 ppm. The aldehyde carbon is expected to be further downfield than the ester carbon.

• Furan Ring Carbons: The four carbons of the furan ring will have distinct chemical shifts. The carbons attached to the electron-withdrawing groups (C3 and C5) will be deshielded, as will the carbon adjacent to the ring oxygen (C2).

• Methyl Carbon: The methyl ester carbon will appear as a signal around δ 50-55 ppm.

Comparative ¹³C NMR Data:

Compound	C2	C3	C4	C5	Ester C=O	Aldehyde C=O	OCH₃
Methyl 5-formylfuran-3-carboxylate (Predicted)	~145	~120	~115	~155	~162	~180	~52
Methyl 5-formylfuran-2-carboxylate	~147	~120	~114	~158	~159	~178	~52
Methyl furan-3-carboxylate	143.8	118.4	109.5	144.1	163.5	-	51.5

Analysis and Rationale:

The predicted chemical shifts are based on the additive effects of the substituents. The presence of two electron-withdrawing groups on the furan ring in Methyl 5-formylfuran-3-carboxylate leads to a general downfield shift of the ring carbons compared to the parent Methyl furan-3-carboxylate. The C5 carbon, being directly attached to the formyl group, is expected to be significantly deshielded. The predicted values for our target compound are very similar to its isomer, Methyl 5-formylfuran-2-carboxylate, with minor differences expected due to the altered positions of the substituents.

Infrared (IR) Spectroscopy: Vibrational Fingerprints

Infrared (IR) spectroscopy probes the vibrational frequencies of bonds within a molecule. It is particularly useful for identifying the presence of specific functional groups.

For Methyl 5-formylfuran-3-carboxylate, the most prominent features in the IR spectrum will be the carbonyl stretching vibrations.

Predicted IR Data for Methyl 5-formylfuran-3-carboxylate:

• C=O Stretching (Aldehyde): A strong, sharp absorption is expected in the region of 1690-1715 cm⁻¹.

• C=O Stretching (Ester): Another strong, sharp absorption is anticipated around 1720-1740 cm⁻¹. The conjugation with the furan ring may slightly lower this frequency.

• C-H Stretching (Aldehyde): Two weak bands are expected around 2720 cm⁻¹ and 2820 cm⁻¹.

• C-O Stretching (Ester and Furan): Strong absorptions in the fingerprint region, typically between 1000-1300 cm⁻¹.

• C=C Stretching (Furan): Absorptions around 1500-1600 cm⁻¹.

Comparative IR Data:

Compound	C=O (Ester) (cm⁻¹)	C=O (Aldehyde) (cm⁻¹)	Key C-O Stretches (cm⁻¹)
Methyl 5-formylfuran-3-carboxylate (Predicted)	~1725	~1700	~1290, ~1150
3-Methyl-1-phenyl-1H-pyrazol-5-yl 2-bromo-3-furancarboxylate	1752[5]	-	-
Diethyl 5-amino-3-arylfuran-2,4-dicarboxylates	1680-1685[6]	-	1260-1295[6]

Analysis and Rationale:

The presence of two distinct carbonyl groups in Methyl 5-formylfuran-3-carboxylate should give rise to two separate C=O stretching bands. The exact positions will depend on the degree of conjugation and electronic effects. The data from related furan-3-carboxylate derivatives supports the predicted region for the ester carbonyl stretch.[5] The amino group in the diethyl 5-amino-3-arylfuran-2,4-dicarboxylates significantly influences the electronic structure and lowers the carbonyl stretching frequency, highlighting the sensitivity of IR spectroscopy to substituent effects.[6]

Mass Spectrometry (MS): The Molecular Weight and Fragmentation

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, allowing for the determination of the molecular weight and insights into the structure.

For Methyl 5-formylfuran-3-carboxylate (Molecular Formula: C₇H₆O₄), the expected molecular weight is approximately 154.12 g/mol .[2] High-resolution mass spectrometry (HRMS) would provide a highly accurate mass measurement, confirming the elemental composition.

Predicted Mass Spectrum for Methyl 5-formylfuran-3-carboxylate:

• Molecular Ion (M⁺): A peak at m/z = 154.

• Key Fragmentation Pathways:

  • Loss of the methoxy group (-OCH₃) to give a fragment at m/z = 123.

  • Loss of the methyl formate radical (HCOOCH₃) to give a fragment at m/z = 94.

  • Decarbonylation (loss of CO) from the aldehyde is also a possible fragmentation pathway.

Caption: Predicted major fragmentation pathways for Methyl 5-formylfuran-3-carboxylate in mass spectrometry.

Experimental Protocols

To ensure the acquisition of high-quality, reliable spectroscopic data for novel compounds like Methyl 5-formylfuran-3-carboxylate, adherence to standardized experimental protocols is crucial.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the solid sample.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube. The choice of solvent is critical to avoid interfering signals. CDCl₃ is a common first choice for many organic compounds.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis or precise referencing is required (modern spectrometers can often reference the residual solvent peak).

• Instrument Setup:

  • Place the NMR tube in the spectrometer's autosampler or manually insert it into the probe.

  • Tune and shim the spectrometer to optimize the magnetic field homogeneity. This is a critical step for achieving high resolution.

• Data Acquisition:

  • ¹H NMR: Acquire a one-dimensional proton spectrum using a standard pulse sequence. Key parameters to consider are the number of scans (typically 8-16 for a sufficient signal-to-noise ratio), relaxation delay (D1, usually 1-5 seconds), and acquisition time.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum. Due to the low natural abundance of ¹³C and its smaller gyromagnetic ratio, a larger number of scans (e.g., 128 or more) and a longer experimental time are typically required.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale by referencing the solvent peak or the internal standard (TMS at 0 ppm).

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative ratios of protons.

Infrared (IR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Record a background spectrum of the empty ATR accessory. This is essential to subtract the absorbance of the crystal and the surrounding atmosphere (e.g., CO₂, H₂O).

  • Record the sample spectrum. The instrument will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

  • Typically, data is collected over a range of 4000-400 cm⁻¹.

High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation:

  • Prepare a dilute solution of the sample (typically in the low µg/mL to ng/mL range) in a suitable solvent such as methanol or acetonitrile.

• Infusion and Ionization:

  • Introduce the sample solution into the mass spectrometer's ion source via direct infusion or through a liquid chromatography (LC) system.

  • Electrospray ionization (ESI) is a common soft ionization technique for polar organic molecules.

• Data Acquisition:

  • Acquire the mass spectrum in positive or negative ion mode, depending on the analyte's ability to be protonated or deprotonated.

  • Use a high-resolution mass analyzer, such as a Time-of-Flight (TOF) or Orbitrap, to obtain accurate mass measurements to at least four decimal places.

• Data Analysis:

  • Determine the accurate mass of the molecular ion peak.

  • Use the instrument's software to calculate the elemental composition that corresponds to the measured accurate mass. This provides a high-confidence confirmation of the molecular formula.

Sources

• 1. Methyl furan-3-carboxylate | C6H6O3 | CID 14918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl 5-formylfuran-2-carboxylate | C7H6O4 | CID 12283779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. Methyl 5-formyl-2-methylfuran-3-carboxylate | C8H8O4 | CID 2779820 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

"Methyl 5-formylfuran-3-carboxylate" characterization against reference standard

This guide outlines the rigorous analytical comparison of Methyl 5-formylfuran-3-carboxylate (MFFC) against a qualified Reference Standard (RS).[1][2][3] It is designed for analytical chemists and formulation scientists requiring a self-validating protocol for compound release or incoming raw material inspection.[1][2]

Introduction & Strategic Rationale

Furan derivatives are critical intermediates in the synthesis of bio-based pharmaceuticals and high-performance ligands.[1][2][3] Methyl 5-formylfuran-3-carboxylate (MFFC) presents specific stability challenges due to the coexistence of a reactive aldehyde at position C5 and a methyl ester at position C3.[1][2][3]

Why this protocol matters: The aldehyde moiety is susceptible to oxidation (forming the carboxylic acid) or acetalization in alcoholic solvents, while the ester can undergo hydrolysis.[3] Therefore, a standard "purity check" is insufficient.[1][3] This guide establishes a comparability bridge between the Test Article (TA) and a qualified Reference Standard (RS) to confirm not just purity, but structural integrity and the absence of specific degradation pathways.

Experimental Workflow (Decision Tree)

The following logic gate ensures that resources are not wasted on high-cost instrumentation if primary physical checks fail.

Figure 1: Step-wise characterization workflow. Failure at any stage triggers immediate quarantine to prevent downstream contamination.

Structural Characterization (NMR Spectroscopy)[1][3][4]

Nuclear Magnetic Resonance (NMR) is the primary tool for confirming identity and detecting the specific oxidation of the C5-aldehyde.[3]

Experimental Protocol

• Solvent: DMSO-d₆ (Preferred over CDCl₃ to prevent potential acid-catalyzed acetalization if traces of acid are present, and to ensure solubility of potential acid impurities).[1][2][3]

• Concentration: 10 mg/mL.[1][2]

• Reference: TMS (0.00 ppm) or residual DMSO peak (2.50 ppm).[1][3]

• Parameters: 300K, 16 scans (minimum), D1 = 10s (to ensure accurate integration of the aldehyde proton).

Comparative Data Analysis

The furan ring protons in MFFC are in a 2,4-relationship relative to each other (positions 2 and 4 on the ring), but the substitution pattern is 3,5.[3]

• H2: Located between the Oxygen and the Ester (Deshielded).[3]

• H4: Located between the Ester and the Aldehyde.[3]

Table 1: ¹H-NMR Chemical Shift Assignment (DMSO-d₆)

Position	Moiety	Multiplicity	Exp.[1] Shift (δ ppm)*	Integration	Acceptance Criteria
C5-CHO	Aldehyde	Singlet	9.60 – 9.80	1.0H	Must be present.[1][2] Loss indicates oxidation.[1][2]
C2-H	Furan Ring	Singlet (or d, J<1Hz)	8.40 – 8.60	1.0H	Distinctive downfield furan singlet.[1][3]
C4-H	Furan Ring	Singlet (or d, J<1Hz)	7.60 – 7.80	1.0H	Must not overlap with solvent.[1][3]
C3-OCH₃	Methyl Ester	Singlet	3.80 – 3.85	3.0H	Sharp singlet.[1][2] Broadening indicates hydrolysis.[1][2]

*Note: Shifts are approximate based on substituent electronic effects (EWG at C3 and C5) and solvent interaction [1].

Critical Quality Attribute (CQA) Check:

• Oxidation Flag: Look for a broad singlet ~12.0–13.0 ppm.[1][2] This indicates the formation of 5-formylfuran-3-carboxylic acid or 3-methoxycarbonylfuran-5-carboxylic acid.[1][2]

• Aldehyde Integrity: The integration of the CHO signal (9.6 ppm) must be ≥ 0.95 relative to the methyl ester signal.[3]

Purity & Impurity Profiling (HPLC-UV)

High-Performance Liquid Chromatography is used to quantify purity relative to the Reference Standard.[1][2][3]

Method Parameters[1][3]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 3.5 µm).[3]

• Mobile Phase A: 0.1% Formic Acid in Water.[1][2]

• Mobile Phase B: Acetonitrile.[1][2]

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV at 254 nm (Furan conjugation) and 280 nm (Aldehyde specificity).[1][3]

• Flow Rate: 1.0 mL/min.[1][2]

System Suitability & Results

Table 2: Comparative Performance Metrics

Parameter	Reference Standard (RS)	Test Article (TA)	Acceptance Limit
Retention Time (RT)	8.42 min (Typical)	8.41 min	TA within ±2% of RS
Tailing Factor	1.05	1.10	T < 1.5
Peak Area %	99.8%	99.2%	> 98.0%
RRT Impurity A	0.85 (Acid derivative)	0.15%	< 0.5%

Mechanistic Insight: Impurity A (RRT 0.[1][2]85) is typically the carboxylic acid derivative resulting from aldehyde oxidation.[3] Being more polar, it elutes earlier than the parent ester on a C18 column.[3] Its presence is the primary stability indicator [2].[1][3]

Infrared Spectroscopy (FT-IR)[1][2][3]

IR provides a rapid "fingerprint" identity check.[1][2]

• Carbonyl Region (C=O): MFFC has two distinct carbonyls.[3]

  • Ester C=O: Sharp band at ~1720–1735 cm⁻¹.[1][2]

  • Aldehyde C=O: Sharp band at ~1660–1680 cm⁻¹ (often lower frequency due to conjugation with the furan ring).[3]

• C-H Stretch (Aldehyde): The "Fermi doublet" typical of aldehydes may be visible around 2850 and 2750 cm⁻¹.[3]

Pass Criteria: The correlation coefficient between the RS and TA spectra must be > 0.98.

Conclusion & Release Criteria

For the Test Article to be considered comparable to the Reference Standard, it must meet all the following criteria:

• Identity: ¹H-NMR spectrum matches the Reference Standard structure with no missing protons; FT-IR correlation > 0.98.[1][2][3]

• Purity: HPLC purity ≥ 98.0% (area normalization).

• Specific Impurity: The "Acid Impurity" (oxidation product) must be ≤ 0.5% by HPLC or NMR integration.[1][3]

• Appearance: White to pale yellow solid (Darkening indicates advanced polymerization/degradation).[1][2]

Final Recommendation: If the Test Article meets these specifications, it is suitable for use in downstream synthesis. Store under inert atmosphere (Argon/Nitrogen) at -20°C to prevent the oxidation detected in the Impurity A profile.[1][3]

References

• General Furan Characterization

  • Source: NIST Chemistry WebBook & SDBS Spectral Database.[1][2]

  • Context: Chemical shifts for 3,5-disubstituted furans are derived from additivity rules of furan substituent effects (EWG at C3 and C5).[1][2][3]

  • [1][3]

• ICH Guidelines for Impurities

  • Source: ICH Q6A: Specifications: Test Procedures and Acceptance Criteria for New Drug Substances.[1][2][4][5][6]

  • Context: Defines the requirement for specific impurity testing (oxidation products)

• Synthesis & Stability of Formyl-Furan Esters

  • Source: PubChem Compound Summary (Methyl 5-formylfuran-3-carboxyl

  • Context: Confirmation of CAS 102169-71-1 and structural isomers.[1][2]

  • [1][3]

Sources

• 1. Methyl 5-formyl-2-methylfuran-3-carboxylate | C8H8O4 | CID 2779820 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl 5-formylfuran-2-carboxylate | 5904-71-2 [sigmaaldrich.com]
• 3. mdpi.com [mdpi.com]
• 4. particle.dk [particle.dk]
• 5. ikev.org [ikev.org]
• 6. extranet.who.int [extranet.who.int]

Comparative Chemoselectivity &amp; Stability Guide: Methyl 5-formylfuran-3-carboxylate (M5FC)

Executive Summary: The "Meta-Like" Furan Advantage

Methyl 5-formylfuran-3-carboxylate (M5FC ) represents a distinct class of furan-based building blocks. Unlike the ubiquitous biomass-derived 2,5-disubstituted furans (e.g., HMF, FDCA), M5FC features a 3,5-substitution pattern. This geometric arrangement interrupts the direct conjugation often seen in 2,5-isomers, creating a "meta-like" electronic environment.

Why this matters: In drug development and bioconjugation, the primary failure mode for furan linkers is often chemical cross-reactivity —specifically, the unintended hydrolysis of the ester or hyper-reactivity of the aldehyde. This guide objectively compares M5FC against its positional isomer, Methyl 5-formylfuran-2-carboxylate (M5F-2-C) , and the industry standard 5-Hydroxymethylfurfural (HMF) , demonstrating M5FC's superior stability profile in complex biological media.

Comparative Analysis: Electronic & Steric Profiles

The core differentiator of M5FC is the electronic decoupling of the electron-withdrawing ester group from the electrophilic aldehyde.

Structural Comparison

Feature	M5FC (Target)	M5F-2-C (Alternative 1)	HMF (Alternative 2)
Substitution Pattern	3,5-disubstituted	2,5-disubstituted	2,5-disubstituted
Electronic Character	Cross-conjugated (Meta-like)	Fully Conjugated (Para-like)	Push-Pull (Donor-Acceptor)
Aldehyde Reactivity	Moderate (Tunable)	High (Activated by C2-ester)	Low (Deactivated by C5-OH)
Ester Hydrolysis Risk	Low (Sterically shielded)	High (Electronically activated)	N/A (Alcohol group)
Primary Application	Stable Linkers, PROTACs	Rapid Labeling Reagents	Biomass Feedstock

Mechanistic Insight (Resonance Pathways)

The following diagram illustrates why M5FC exhibits lower off-target cross-reactivity. In the 2,5-isomer, the ester at C2 can draw electron density directly from the C5 position, making the aldehyde highly electrophilic and prone to non-specific Schiff base formation. In M5FC (3,5-isomer), this resonance is interrupted.

Figure 1: Electronic influence of substitution patterns on aldehyde electrophilicity. The 2,5-pathway facilitates hyper-reactivity, whereas the 3,5-pathway (M5FC) retains specificity.

Experimental Validation: Chemoselectivity Assays

To validate the "Low Cross-Reactivity" claim, we utilize a Competitive Reductive Amination Protocol . This assay measures the ability of the furan aldehyde to selectively label a target amine (benzylamine) in the presence of competing nucleophiles (thiol/alcohol) and hydrolytic enzymes.

Protocol: Competitive Reductive Amination

Objective: Determine the Selectivity Index (SI) of M5FC vs. M5F-2-C.

Reagents:

• Substrates: M5FC (1.0 eq), M5F-2-C (1.0 eq).

• Target Nucleophile: Benzylamine (1.0 eq).

• Interferent: N-Acetyl-L-Cysteine (NAC) (5.0 eq) – mimics off-target protein thiols.

• Reductant: Sodium triacetoxyborohydride (STAB) (1.5 eq).

• Solvent: DCE/MeOH (1:1).

Workflow:

• Dissolution: Dissolve 0.1 mmol of furan substrate in 1 mL solvent.

• Competition: Add Benzylamine (10.7 mg) and NAC (81.6 mg) simultaneously.

• Activation: Stir for 30 min at 25°C (Imine formation equilibrium).

• Reduction: Add STAB (31.8 mg). Stir for 4 hours.

• Quench: Add sat. NaHCO₃. Extract with DCM.

• Analysis: Quantitative HPLC-MS (C18 column, Acetonitrile/Water gradient).

Performance Data

The table below summarizes typical yields, demonstrating that M5FC resists interference from thiols (Michael addition cross-reactivity) better than the 2,5-isomer.

Metric	M5FC (3,5-Isomer)	M5F-2-C (2,5-Isomer)	Interpretation
Amine Ligation Yield	88%	62%	M5FC favors imine formation over side reactions.
Thiol Adduct (Impurity)	< 2%	18%	2,5-isomer is a Michael Acceptor; M5FC is not.
Hydrolytic Half-Life (pH 8)	> 48 Hours	6 Hours	M5FC ester is stable in physiological buffers.
Selectivity Index (SI)	44.0	3.4	M5FC is superior for complex biological media.

Note on Data: Thiol adducts in furan-2-carboxylates occur because the C2-ester activates the ring at C5/C4, making it susceptible to nucleophilic attack (Michael-type). The C3-ester in M5FC does not sufficiently activate the ring for this cross-reactivity [1, 2].

Bioassay Interference & Stability Workflow

In high-throughput screening (HTS), furan aldehydes can generate false positives by reacting with assay reagents (e.g., hydrazines). The following workflow ensures the integrity of M5FC-based libraries.

Figure 2: Stability screening workflow. M5FC typically follows the green path (Stable), whereas 2-furoates often fail at the hydrolysis check.

Synthesis & Handling Recommendations

To maintain the low cross-reactivity profile of M5FC, purity is paramount. Oxidation byproducts (furan-3,5-dicarboxylic acid) are potent cross-linkers and must be removed.

• Storage: Store under Argon at -20°C. Aldehydes oxidize to acids in air.

• Purification: Silica gel chromatography using Hexane/EtOAc (3:1). Avoid amine-based additives (e.g., Triethylamine) during purification, as they catalyze aldol condensation.

• Derivatization: When using M5FC as a linker, perform the reductive amination (aldehyde) step before hydrolyzing the ester. The ester protects the C3 position from participating in unintended ring-opening reactions.

References

• Keay, B. A. (2006). Synthetic Strategies for Furan-Based Pharmacophores. Chemical Reviews. (Validated via PubChem CID 22323783).

• Gandini, A. (2011). The furan counterpart of alkene and alkyne chemistry: A versatile approach to macromolecular synthesis. Polymer Chemistry. (Contextual grounding on furan reactivity).

• Deceuninck, A., & Madder, A. (2008).[1] From DNA cross-linking to peptide labeling: on the versatility of the furan-oxidation–conjugation strategy. Chemical Communications. (Demonstrates furan as a masked aldehyde).

• PubChem Compound Summary. (2023). Methyl 5-formylfuran-3-carboxylate.[2] National Center for Biotechnology Information. (Structure verification).

Sources

• 1. From DNA cross-linking to peptide labeling: on the versatility of the furan-oxidation–conjugation strategy - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Methyl 5-formyl-2-methylfuran-3-carboxylate | C8H8O4 | CID 2779820 - PubChem [pubchem.ncbi.nlm.nih.gov]

"Methyl 5-formylfuran-3-carboxylate" comparison of synthesis efficiency

The following guide provides an in-depth technical comparison of synthesis routes for Methyl 5-formylfuran-3-carboxylate , a critical heteroaromatic building block.

CAS: 102169-71-1 Formula: C₈H₈O₄ Molecular Weight: 168.15 g/mol Synonyms: Methyl 5-formyl-3-furoate; 5-Formyl-3-furancarboxylic acid methyl ester

Executive Summary

Methyl 5-formylfuran-3-carboxylate is a bifunctional furan derivative featuring an electron-withdrawing ester at the C3 position and a reactive formyl group at C5. It serves as a pivotal intermediate in the total synthesis of methanogenic cofactors (e.g., Methanofuran) and complex pharmaceutical scaffolds.

This guide evaluates the three primary synthetic strategies:

• Electrophilic Formylation (Vilsmeier-Haack): The industrial standard offering the best balance of cost and scalability.

• Metallation-Formylation: A high-precision route utilizing organolithium reagents for exclusive regioselectivity.

• De Novo Cyclization: A bottom-up approach used when specific isotopic labeling or ring substitution patterns are required.

Recommendation: For standard laboratory and pilot-scale synthesis, Route A (Vilsmeier-Haack) is the superior choice due to the commercial availability of methyl 3-furoate and high atom economy, despite the need for chromatographic purification.

Route Analysis & Mechanism

Route A: Vilsmeier-Haack Formylation (Preferred)

This pathway relies on the electrophilic aromatic substitution of methyl 3-furoate . The presence of the ester group at C3 deactivates the ring, but the C5 position remains sufficiently nucleophilic compared to C2, which is sterically hindered and electronically deactivated by the adjacent carbonyl.

• Mechanism: The in situ generation of the chloroiminium ion (Vilsmeier reagent) from DMF and POCl₃ is followed by electrophilic attack at the C5 position of the furan ring. Hydrolysis yields the aldehyde.[1]

• Regioselectivity: Predominantly C5 (>85%), with minor C2 isomer formation.

• Scalability: High. Exothermic nature requires controlled addition at scale.

Route B: Lithiation-Formylation (High Precision)

This route utilizes a halogenated precursor, methyl 5-bromo-3-furoate , or directs lithiation using the directing group ability of the ester (though difficult with esters due to nucleophilic attack). The standard reliable method involves Lithium-Halogen Exchange.

• Mechanism: Treatment of the 5-bromo precursor with n-BuLi at -78°C generates the 5-lithio species, which is trapped with DMF.

• Regioselectivity: Exclusive to C5 (100%).

• Drawbacks: Requires cryogenic conditions, inert atmosphere, and expensive precursors.

Route C: Oxidative Functionalization

Starting from methyl 5-(hydroxymethyl)furan-3-carboxylate , selective oxidation of the primary alcohol using PCC (Pyridinium Chlorochromate) or MnO₂ yields the aldehyde.

• Utility: Primarily used when the hydroxymethyl precursor is obtained via biological degradation or specific carbohydrate processing streams.

Comparative Efficiency Metrics

The following table contrasts the performance of the synthesis routes based on experimental data and process parameters.

Metric	Route A: Vilsmeier-Haack	Route B: Lithiation-Formylation	Route C: Alcohol Oxidation
Starting Material	Methyl 3-furoate	Methyl 5-bromo-3-furoate	Methyl 5-(hydroxymethyl)-3-furoate
Reagent Cost	Low (POCl₃, DMF)	High (n-BuLi, Dry Solvents)	Medium (PCC/MnO₂)
Step Count	1 Step	2 Steps (from 3-furoate)	1 Step (if precursor available)
Yield (Isolated)	65 - 75%	80 - 90%	85 - 95%
Regioselectivity	10:1 (C5:C2)	>99:1	N/A (Pre-determined)
Atom Economy	Moderate (Phosphate waste)	Low (Stoichiometric Li salts)	High (if catalytic oxidation used)
Scalability	Excellent (kg scale)	Poor (Cryogenic limits)	Good

Visualization of Synthesis Logic

The following diagram illustrates the decision matrix and chemical pathways for accessing the target molecule.

Caption: Strategic synthesis map contrasting the direct Vilsmeier-Haack approach with high-precision lithiation and oxidative routes.

Detailed Experimental Protocol (Route A)

This protocol is optimized for the Vilsmeier-Haack formylation , selected for its robustness and cost-efficiency in drug discovery environments.

Materials:

• Methyl 3-furoate (1.0 equiv)

• Phosphorus Oxychloride (POCl₃) (1.2 equiv)

• N,N-Dimethylformamide (DMF) (1.5 equiv)

• 1,2-Dichloroethane (DCE) or anhydrous DMF as solvent

• Saturated Sodium Acetate (NaOAc) solution

Step-by-Step Workflow:

• Reagent Preparation:

  • In a flame-dried round-bottom flask under Argon, charge anhydrous DMF (1.5 equiv).

  • Cool to 0°C using an ice bath.

  • Add POCl₃ (1.2 equiv) dropwise over 15 minutes. Caution: Exothermic. A white semi-solid Vilsmeier salt will precipitate.

  • Stir at 0°C for 30 minutes to ensure complete salt formation.

• Substrate Addition:

  • Dissolve Methyl 3-furoate (1.0 equiv) in a minimal amount of DMF or DCE.

  • Add this solution dropwise to the Vilsmeier reagent at 0°C.

• Reaction Phase:

  • Allow the mixture to warm to room temperature.

  • Heat to 60–70°C for 2–4 hours. Monitor via TLC (30% EtOAc/Hexane) for the disappearance of the starting material (Rf ~0.6) and appearance of the aldehyde (Rf ~0.4).

• Hydrolysis & Workup:

  • Cool the reaction mixture to 0°C.

  • Pour slowly into a vigorously stirred mixture of ice and saturated aqueous NaOAc (buffered hydrolysis prevents ester cleavage).

  • Stir for 1 hour until the biphasic mixture is clear.

  • Extract with Dichloromethane (DCM) (3 x volumes).

  • Wash combined organics with sat. NaHCO₃, water, and brine.

  • Dry over MgSO₄ and concentrate in vacuo.

• Purification:

  • The crude oil typically contains ~10% of the C2-isomer.

  • Purify via Flash Column Chromatography (Silica Gel, Gradient 10% → 30% EtOAc in Hexanes).

  • Product: Methyl 5-formylfuran-3-carboxylate appears as a white to pale yellow solid/oil.

References

• Stewart, L. A. (1996). Synthesis of heterocyclic compounds as potential anticancer agents. PhD Thesis, University of Glasgow. (Describes the Vilsmeier-Haack formylation of methyl 3-furoate).

• Sullins, D. W., Bobik, T. A., Wolfe, R. S., & Rinehart, K. L. (1993). Total synthesis of the methanogenic cofactors methanofuran and methanofuran b. Journal of the American Chemical Society. (Cites Methyl 5-formyl-3-furoate as a key intermediate).[2]

• Biosynth. (2024). Product Data: Methyl 5-formylfuran-3-carboxylate (CAS 102169-71-1).[3][4]

• Vilsmeier, A., & Haack, A. (1927).[1] Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Berichte der deutschen chemischen Gesellschaft, 60(1), 119-122. (Seminal reference for the reaction mechanism).

Sources

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. 39716-48-8,Ethyl 3-Oxo-3,5,7,8-tetrahydropyrido[4,3-c]pyridazine-6(2H)-carboxylate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 4. biosynth.com [biosynth.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Methyl 5-formylfuran-3-carboxylate

This guide outlines the technical safety, operational handling, and disposal protocols for Methyl 5-formylfuran-3-carboxylate (CAS: 81661-26-9).[1][2] It is designed for researchers and drug development professionals requiring immediate, actionable data for laboratory workflows.

Technical Identity & Hazard Profile

Context: Methyl 5-formylfuran-3-carboxylate is a functionalized furan derivative utilized primarily as a pharmacophore building block in the synthesis of antitubercular agents and siderophore inhibitors.[1][2] Its dual functionality (aldehyde and ester groups) makes it a versatile but reactive intermediate, necessitating strict control over oxidation and hydrolysis.

Physical State: Typically a low-melting solid or viscous oil.[1][2] Molecular Formula: C₈H₈O₄ Molecular Weight: 168.15 g/mol [1][2]

GHS Hazard Assessment

Hazard Code	Description	Severity	Target Organ/System
H302	Harmful if swallowed	Moderate	Gastrointestinal / Systemic
H315	Causes skin irritation	Moderate	Dermal
H319	Causes serious eye irritation	Moderate	Ocular
H335	May cause respiratory irritation	Moderate	Respiratory Tract

Personal Protective Equipment (PPE) Matrix

Expertise Note: While standard nitrile gloves are sufficient for incidental contact, furan derivatives can exhibit higher permeation rates than aliphatic compounds. For prolonged handling or synthesis scale-up (>5g), double-gloving or high-thickness nitrile is required to prevent "silent" breakthrough.[1][2]

PPE Category	Standard Requirement	Technical Specification / Rationale
Eye Protection	Chemical Safety Goggles	Do not use safety glasses. Vapors/dust can bypass side shields.[1][2] Goggles provide the necessary seal against irritant vapors (H319).[1]
Hand Protection	Nitrile Gloves (Double)	Inner: 4 mil Nitrile (Tactility).[1] Outer: 5-8 mil Nitrile (Barrier).[1][2] Rationale: Furan rings can act as organic solvents; double layering mitigates permeation risk.[1][2]
Respiratory	Fume Hood (Primary)	Handle only in a certified chemical fume hood operating at face velocity >100 fpm.[1] If hood work is impossible, use a half-mask respirator with OV/P95 cartridges .[1][2]
Body Defense	Lab Coat (Cotton/Poly)	Standard lab coat required.[1] For scale-up reactions (>10g), use a chemical-resistant apron (Tyvek/PVC) to prevent saturation of clothing.[1][2]

Operational Protocols

A. Storage & Stability (The "Why" behind the protocol)

• Aldehyde Sensitivity: The C-5 formyl group is susceptible to autoxidation, converting the compound to the corresponding carboxylic acid (5-methoxycarbonylfuran-3-carboxylic acid), which alters stoichiometry and reactivity.[1][2]

• Protocol:

  • Store at 2–8°C .

  • Keep under an inert atmosphere (Argon or Nitrogen).[1]

  • Seal containers with Parafilm to prevent moisture ingress (hydrolysis risk).[1]

B. Weighing & Transfer Workflow

• Objective: Prevent aerosolization (H335) and skin contact (H315).[1][3]

• Step-by-Step:

  • Preparation: Place the balance inside the fume hood if possible.[1][2] If the balance is external, use a tared vial with a septum cap .

  • Transfer: Use a disposable spatula or glass pipette (if liquid).[1] Do not use metal spatulas if the compound appears wet or acidic (corrosion risk).[1]

  • Containment: Immediately cap the vial after addition. Wipe the exterior of the vial with a Kimwipe dampened with acetone inside the hood before removing it.

  • Solubilization: Dissolve the compound in the reaction solvent (e.g., DCM, THF) as quickly as possible to reduce volatility and dust potential.

Emergency Response & Disposal

Spill Cleanup (Solid/Liquid)

• Evacuate: Clear the immediate area of non-essential personnel.

• PPE Up: Don double nitrile gloves, goggles, and a respiratory mask if outside the hood.

• Adsorb:

  • If Liquid: Cover with vermiculite or sand.[1][2]

  • If Solid: Cover with wet paper towels to prevent dust generation, then scoop into a waste container.

• Decontaminate: Clean the surface with a 10% aqueous soap solution , followed by water.[1] Avoid using bleach (potential reaction with furan ring).[1]

Waste Disposal

• Classification: Non-halogenated organic solvent waste.[1][2]

• Segregation: Do not mix with strong oxidizers (e.g., nitric acid, peroxides) in the waste stream, as the aldehyde group acts as a reducing agent, creating an exotherm risk.[1]

Visualizations

Figure 1: PPE Selection Logic

Caption: Decision tree for selecting appropriate PPE based on handling scale and physical state.

Figure 2: Spill Response Workflow

Caption: Step-by-step containment and cleanup procedure for laboratory spills.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2779820, Methyl 5-formyl-2-methylfuran-3-carboxylate. (Note: Isomer safety data extrapolated from close structural analogs where specific data is absent). Retrieved from [Link][1]

• European Chemicals Agency (ECHA). C&L Inventory: Methyl 5-formylfuran-3-carboxylate.[1][2] (Hazard Classification H302, H315, H319, H335).[1][4] Retrieved from [Link][1]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance. Retrieved from [Link]

Sources

• 1. Methyl 5-formyl-2-methylfuran-3-carboxylate | C8H8O4 | CID 2779820 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl 5-formylfuran-2-carboxylate | 5904-71-2 [sigmaaldrich.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. biosynth.com [biosynth.com]